Tetraamylammonium chloride

• CAS: 4965-17-7

Core Science & Biosynthesis

Technical Guide: Physical Properties of Tetraamylammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraamylammonium chloride, also known as tetra-n-pentylammonium chloride, is a quaternary ammonium salt. This class of compounds is characterized by a central nitrogen atom bonded to four alkyl groups, resulting in a positively charged cation, which is ionically bonded to a chloride anion. Tetraamylammonium chloride serves various roles in research and industry, including as a phase transfer catalyst and as an intermediate in the synthesis of other quaternary ammonium compounds.[1][2][3] Its physical properties are crucial for its application in these fields, influencing its behavior in different chemical environments. This guide provides a detailed overview of the known physical properties of Tetraamylammonium chloride, along with general experimental protocols for their determination.

Physical and Chemical Properties

The physical properties of Tetraamylammonium chloride are summarized in the table below. These properties are essential for understanding the compound's behavior in various experimental and industrial settings.

Property	Value	Reference
Molecular Formula	C20H44ClN	[1][4][5]
Molecular Weight	334.02 g/mol	[5][6][7]
Appearance	White to almost white powder or crystals	[4][6][8]
Melting Point	~195 °C	[4][6][7]
Boiling Point	Not Applicable	[6]
Vapor Density	11.5 (vs air)	[6][7]
Water Solubility	Almost transparent in water	[6][8]
Stability	Stable under normal conditions. Incompatible with strong oxidizing agents.	[6][7][8]
Storage	Inert atmosphere, Room Temperature	[6][8][9]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining key physical properties of quaternary ammonium salts like Tetraamylammonium chloride.

Determination of Melting Point

The melting point of a solid crystalline substance is a key indicator of its purity. For quaternary ammonium salts, the capillary method is commonly employed.

Apparatus:

• Melting point apparatus (e.g., Thiele tube or a digital melting point device)

• Capillary tubes (sealed at one end)

• Thermometer

• Heating medium (e.g., silicone oil)

• Spatula

• Mortar and pestle

Procedure:

• Sample Preparation: A small amount of the dry Tetraamylammonium chloride is finely powdered using a mortar and pestle.

• Capillary Loading: The open end of a capillary tube is pressed into the powdered sample. The tube is then inverted and tapped gently to pack the sample into the sealed end. This process is repeated until a column of 2-3 mm of tightly packed sample is achieved.

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. The assembly is then placed in the heating bath of the melting point apparatus.

• Heating and Observation: The heating medium is heated slowly and steadily, at a rate of approximately 1-2 °C per minute as the expected melting point is approached.

• Melting Point Range: The temperature at which the substance first begins to melt (the appearance of liquid) and the temperature at which the entire sample becomes liquid are recorded. This range is reported as the melting point. For a pure substance, this range is typically narrow.

Determination of Solubility

The solubility of a substance in a particular solvent is a measure of the maximum amount of that substance that can be dissolved in a given amount of the solvent at a specific temperature.

Apparatus:

• Analytical balance

• Vials or test tubes with closures

• Constant temperature bath or shaker

• Magnetic stirrer and stir bars (optional)

• Filtration apparatus (e.g., syringe filters)

• Analytical instrumentation for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Preparation of Saturated Solution: An excess amount of Tetraamylammonium chloride is added to a known volume of the solvent (e.g., water, ethanol, acetone) in a vial.

• Equilibration: The vial is sealed and placed in a constant temperature bath or shaker. The mixture is agitated for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached and the solution is saturated.

• Phase Separation: The vial is allowed to stand at the constant temperature to allow any undissolved solid to settle.

• Sample Collection and Filtration: A sample of the supernatant liquid is carefully withdrawn using a syringe and immediately filtered through a syringe filter to remove any undissolved solid particles.

• Quantification: A known volume of the clear, saturated solution is diluted appropriately. The concentration of Tetraamylammonium chloride in the diluted sample is then determined using a suitable analytical technique. For quaternary ammonium compounds, techniques such as titration or spectroscopy can be employed.

• Calculation: The solubility is calculated from the measured concentration and the dilution factor and is typically expressed in units of g/100 mL or mol/L. This procedure is repeated for different solvents to determine the solubility profile.

Visualizations

Experimental Workflow for Physical Property Determination

The following diagram illustrates a general workflow for the determination of the physical properties of a quaternary ammonium salt.

Caption: General experimental workflow for determining physical properties.

References

• 1. Tetraamylammonium chloride - Immunomart [immunomart.com]
• 2. targetmol.com [targetmol.com]
• 3. TETRA-N-PENTYLAMMONIUM CHLORIDE | 4965-17-7 [chemicalbook.com]
• 4. TETRA-N-PENTYLAMMONIUM CHLORIDE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. scbt.com [scbt.com]
• 6. lookchem.com [lookchem.com]
• 7. parchem.com [parchem.com]
• 8. chembk.com [chembk.com]
• 9. TETRA-N-PENTYLAMMONIUM CHLORIDE | 4965-17-7 [amp.chemicalbook.com]

Tetraamylammonium chloride chemical structure and formula

An In-depth Technical Guide to Tetraamylammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of tetraamylammonium chloride, also known as tetra-n-pentylammonium chloride, a quaternary ammonium salt with significant applications in organic synthesis. This document details its chemical structure, physicochemical properties, and its role as a phase transfer catalyst.

Chemical Structure and Formula

Tetraamylammonium chloride is a quaternary ammonium salt consisting of a central nitrogen atom bonded to four pentyl (amyl) groups, with a chloride ion as the counterion.

Chemical Formula: C₂₀H₄₄ClN[1]

Molecular Weight: 334.02 g/mol [1][2][3]

CAS Number: 4965-17-7[1][2]

Synonyms: Tetra-n-pentylammonium chloride, tetrapentylammonium chloride[1][2]

Caption: Chemical structure of tetraamylammonium chloride.

Physicochemical Properties

The following table summarizes the key physicochemical properties of tetraamylammonium chloride.

Property	Value	References
Appearance	White crystals or powder	[1][2]
Melting Point	~195 °C	[1][2]
Water Solubility	Almost transparent in water	[1][2]
Vapor Density	11.5 (vs air)	[1][2]
Stability	Stable under normal conditions. Incompatible with strong oxidizing agents.	[1][2]
Storage	Inert atmosphere, Room Temperature	[1][2]

Applications in Organic Synthesis: Phase Transfer Catalysis

Tetraamylammonium chloride is primarily utilized as a phase transfer catalyst (PTC) in organic synthesis, particularly in the production of pharmaceuticals and agrochemicals.[4] Phase transfer catalysis is a valuable technique for facilitating reactions between reactants located in different immiscible phases (e.g., an aqueous phase and an organic phase).[5] The tetraamylammonium cation can form an ion pair with an anionic reactant from the aqueous phase, transporting it into the organic phase to react with the organic-soluble substrate. This enhances reaction rates and yields.[5][6]

Common applications of phase transfer catalysis include:

• Nucleophilic Substitution Reactions: Such as the preparation of nitriles from halogenated compounds and potassium cyanide.[7]

• Alkylation and Esterification Reactions: Where the catalyst facilitates the transfer of nucleophiles for these transformations.[8]

Experimental Protocol: General Procedure for Phase Transfer Catalysis

While specific reaction conditions will vary depending on the substrates, the following provides a general experimental protocol for a nucleophilic substitution reaction using tetraamylammonium chloride as a phase transfer catalyst.

Objective: To perform a nucleophilic substitution of an alkyl halide with a nucleophile in a biphasic system.

Materials:

• Alkyl halide (substrate)

• Nucleophile (e.g., sodium cyanide, sodium azide)

• Tetraamylammonium chloride (catalyst)

• Organic solvent (e.g., toluene, dichloromethane)

• Water

• Reaction vessel with stirring mechanism

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Reaction Setup: The alkyl halide is dissolved in the organic solvent in a reaction vessel equipped with a stirrer.

• Aqueous Phase Preparation: The nucleophile is dissolved in water.

• Catalyst Addition: A catalytic amount of tetraamylammonium chloride is added to the reaction mixture.

• Reaction: The mixture is stirred vigorously to ensure efficient mixing of the two phases. The reaction is allowed to proceed at a specified temperature for a designated time, with progress monitored by a suitable analytical technique (e.g., TLC, GC).

• Workup: After the reaction is complete, the stirring is stopped, and the two phases are allowed to separate. The organic layer is separated using a separatory funnel.

• Purification: The organic layer is washed with water and/or brine, dried over an anhydrous drying agent (e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield the crude product.

• Characterization: The product is purified by an appropriate method (e.g., distillation, chromatography) and characterized by spectroscopic techniques (e.g., NMR, IR).

Caption: General experimental workflow for a phase transfer catalyzed reaction.

Safety and Handling

Tetraamylammonium chloride is classified as a hazardous substance.[1] It is corrosive and can cause severe skin burns and eye damage.[3] It is harmful if swallowed and may cause an allergic skin reaction and respiratory irritation.

Precautionary Measures:

• Wear appropriate personal protective equipment (PPE), including gloves, protective clothing, and eye/face protection.[3][9]

• Wash hands and any exposed skin thoroughly after handling.[9]

• Use only in a well-ventilated area.[9]

• In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[2]

• In case of accidental ingestion or if you feel unwell, seek medical advice immediately.[2]

For detailed safety information, refer to the material safety data sheet (MSDS).[3][9]

References

• 1. lookchem.com [lookchem.com]
• 2. tetrapentylammonium chloride [chembk.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. TETRA-N-PENTYLAMMONIUM CHLORIDE | 4965-17-7 [chemicalbook.com]
• 5. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 6. nbinno.com [nbinno.com]
• 7. alfachemic.com [alfachemic.com]
• 8. iajpr.com [iajpr.com]
• 9. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

An In-depth Technical Guide to the Synthesis and Preparation of Tetraamylammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Tetraamylammonium chloride is a quaternary ammonium compound characterized by a central nitrogen atom bonded to four amyl (pentyl) groups, with a chloride counterion. Quaternary ammonium salts with long alkyl chains are of significant interest in various applications, including as phase transfer catalysts, surfactants, disinfectants, and in the synthesis of ionic liquids. The long alkyl chains impart lipophilic properties to the cation, making it soluble in organic solvents and capable of transporting anions into organic phases. This guide focuses on the chemical synthesis of Tetraamylammonium chloride, providing a detailed, albeit generalized, protocol for its preparation in a laboratory setting.

Synthesis of Tetraamylammonium Chloride

The most direct and widely used method for the synthesis of tetraalkylammonium halides is the Menschutkin reaction . This reaction involves the alkylation of a tertiary amine with an alkyl halide. In the case of Tetraamylammonium chloride, the synthesis proceeds by reacting triamylamine with an amyl halide, typically amyl chloride or amyl bromide.

The general reaction is as follows:

(C₅H₁₁)₃N + C₅H₁₁Cl → [(C₅H₁₁)₄N]⁺Cl⁻

This is a bimolecular nucleophilic substitution (SN2) reaction where the nitrogen atom of the tertiary amine acts as the nucleophile, attacking the electrophilic carbon of the amyl halide and displacing the halide ion.

Diagram of the Synthetic Pathway

An In-depth Technical Guide to Tetraamylammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetraamylammonium chloride (CAS Number: 4965-17-7), a quaternary ammonium salt, serves as a pivotal phase-transfer catalyst in modern organic synthesis. Its molecular structure, featuring a central nitrogen atom bonded to four pentyl groups and a chloride counter-ion, imparts lipophilic properties that are essential for its catalytic activity. This enables the transport of reactants across the interface of immiscible solvent systems, thereby accelerating reaction rates and enhancing product yields. This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and applications of tetraamylammonium chloride, with a particular focus on its role in facilitating organic reactions. Detailed experimental protocols and a mechanistic illustration of phase-transfer catalysis are also presented to support its practical application in research and development.

Physicochemical Properties

Tetraamylammonium chloride is a white crystalline solid that is stable under standard laboratory conditions.[1] It is incompatible with strong oxidizing agents.[1] The key physicochemical properties are summarized in the table below for easy reference and comparison.

Property	Value	Reference(s)
CAS Number	4965-17-7	[2]
Molecular Formula	C₂₀H₄₄ClN	[2]
Molecular Weight	334.0 g/mol	[2]
Appearance	White crystalline solid	[1]
Melting Point	~195 °C	[1]
Boiling Point	Not available	[1][3]
Density	Not available	[1][3]
Solubility	Almost transparent in water	[1]
Vapor Density	11.5 (vs air)	[1]
Stability	Stable under normal conditions	[1]

Synthesis of Tetraamylammonium Chloride

The synthesis of tetraalkylammonium halides, such as tetraamylammonium chloride, is typically achieved through the quaternization of a tertiary amine with an alkyl halide. This reaction, a type of Menshutkin reaction, involves the nucleophilic attack of the nitrogen atom of the amine on the electrophilic carbon of the alkyl halide.

A general experimental protocol for the synthesis of a tetraalkylammonium salt is as follows. While this is a generalized procedure, it can be adapted for the specific synthesis of tetraamylammonium chloride.

Experimental Protocol: Synthesis of a Tetraalkylammonium Halide

Materials:

• Trialkylamine (e.g., Tripentylamine for the synthesis of Tetraamylammonium chloride)

• Alkyl halide (e.g., 1-chloropentane for the synthesis of Tetraamylammonium chloride)

• Anhydrous solvent (e.g., acetonitrile, acetone, or THF)

• Inert gas (e.g., nitrogen or argon)

• Equipment for reflux, stirring, and filtration

• Rotary evaporator

• Recrystallization solvents (e.g., diethyl ether, ethyl acetate/hexane)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, dissolve the trialkylamine in the chosen anhydrous solvent.

• Slowly add a stoichiometric equivalent of the alkyl halide to the stirred solution at room temperature.

• Heat the reaction mixture to reflux and maintain this temperature for several hours to overnight. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature. The product may precipitate out of the solution.

• If a precipitate has formed, collect the solid by vacuum filtration and wash it with a small amount of cold solvent.

• If no precipitate forms, remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization from an appropriate solvent system to obtain the pure tetraalkylammonium halide.

• Dry the purified crystals under vacuum.

Applications in Organic Synthesis: Phase-Transfer Catalysis

Tetraamylammonium chloride's primary application is as a phase-transfer catalyst (PTC).[2] PTCs are invaluable in reactions where the reactants are in different, immiscible phases, such as a solid-liquid or a liquid-liquid system. The catalyst facilitates the transfer of a reactant from one phase to another, allowing the reaction to proceed. Quaternary ammonium salts with long alkyl chains, like tetraamylammonium chloride, are particularly effective due to their solubility in organic solvents.[4]

The mechanism of phase-transfer catalysis involves the quaternary ammonium cation (Q⁺) forming an ion pair with the reactant anion (Y⁻) from the aqueous or solid phase. This lipophilic ion pair [Q⁺Y⁻] is soluble in the organic phase and can migrate into it. In the organic phase, the anion is less solvated and therefore more reactive, readily participating in the desired reaction with the organic substrate (RX) to form the product (RY) and a new anion (X⁻). The catalyst cation then transports the new anion back to the aqueous or solid phase, completing the catalytic cycle.

Below is a diagram illustrating the general mechanism of phase-transfer catalysis in a liquid-liquid system.

Mechanism of Phase-Transfer Catalysis

Experimental Protocols: Williamson Ether Synthesis

The Williamson ether synthesis is a classic example of a reaction that benefits from phase-transfer catalysis. It involves the reaction of an alkoxide with a primary alkyl halide. When the alkoxide is generated from a phenol, the resulting phenoxide is often soluble in an aqueous base, while the alkyl halide is soluble in an organic solvent. A phase-transfer catalyst like tetraamylammonium chloride can facilitate this reaction.

Experimental Protocol: Phase-Transfer Catalyzed Williamson Ether Synthesis

Materials:

• Phenol (e.g., 4-ethylphenol)

• Alkyl halide (e.g., methyl iodide)

• Aqueous sodium hydroxide (e.g., 25% w/v)

• Tetraamylammonium chloride (as the phase-transfer catalyst)

• Organic solvent (e.g., dichloromethane or toluene)

• Equipment for reflux, stirring, and extraction

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

• Apparatus for purification (e.g., column chromatography)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the phenol in the organic solvent.

• Add the aqueous sodium hydroxide solution to the flask.

• Add a catalytic amount of tetraamylammonium chloride (typically 1-5 mol%) to the two-phase mixture.

• With vigorous stirring, add the alkyl halide to the reaction mixture.

• Heat the mixture to a gentle reflux and maintain for the required reaction time (this can be monitored by TLC).[5]

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by a suitable method, such as column chromatography, to yield the desired ether.[5]

Safety and Handling

Tetraamylammonium chloride is a hazardous substance and should be handled with appropriate safety precautions. It is harmful if swallowed, causes severe skin burns and eye damage, and may cause an allergic skin reaction and respiratory irritation. Always handle this chemical in a well-ventilated area or a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. In case of contact, immediately flush the affected area with plenty of water. If ingested or if irritation persists, seek immediate medical attention.

Conclusion

Tetraamylammonium chloride is a highly effective phase-transfer catalyst that plays a significant role in modern organic synthesis. Its ability to facilitate reactions between immiscible reactants makes it a valuable tool for researchers and chemists in academia and industry, including in the development of pharmaceuticals and agrochemicals. Understanding its properties, synthesis, and the mechanism of its catalytic action, as detailed in this guide, is crucial for its successful application in the laboratory. Proper safety and handling procedures must be followed to ensure its safe use.

References

• 1. Cas 4965-17-7,TETRA-N-PENTYLAMMONIUM CHLORIDE | lookchem [lookchem.com]
• 2. 1-Pentanaminium, N,N,N-tripentyl-, chloride (1:1) | C20H44ClN | CID 78667 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. targetmol.com [targetmol.com]
• 4. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 5. cactus.utahtech.edu [cactus.utahtech.edu]

In-Depth Technical Guide to Tetraamylammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetraamylammonium chloride, a quaternary ammonium salt, is a chemical compound with growing interest in various scientific and industrial fields. This technical guide provides a comprehensive overview of its core properties, including its molecular weight and structure. While detailed experimental protocols for its synthesis, purification, and analysis are not widely published, this document outlines general methodologies applicable to similar quaternary ammonium compounds and presents available data. The guide also touches upon the potential applications of such compounds in drug development, acknowledging the need for further research into the specific biological activities of tetraamylammonium chloride.

Chemical Identity and Physical Properties

Tetraamylammonium chloride, also known as tetrapentylammonium chloride, is a quaternary ammonium salt. The central nitrogen atom is bonded to four pentyl (amyl) groups, and it exists as a salt with a chloride counter-ion.

Table 1: Chemical and Physical Properties of Tetraamylammonium Chloride

Property	Value	Reference(s)
Molecular Weight	334.02 g/mol	[1][2][3]
Chemical Formula	C₂₀H₄₄ClN	[1][2][3]
CAS Number	4965-17-7	[1][2][3]
Appearance	White crystalline solid	[2]
Melting Point	~195 °C	[2]
Synonyms	Tetrapentylammonium chloride, Tetra-n-pentylammonium chloride	[2]

Synthesis and Purification

General Synthesis Protocol (Hypothetical)

A plausible synthesis route for tetraamylammonium chloride would involve the reaction of triamylamine with 1-chloropentane.

Reaction: (CH₃(CH₂)₄)₃N + CH₃(CH₂)₄Cl → [N(CH₂(CH₂)₃CH₃)₄]⁺Cl⁻

Experimental Workflow:

Caption: General workflow for the synthesis and purification of Tetraamylammonium Chloride.

Methodology:

• Reaction Setup: Triamylamine and a molar excess of 1-chloropentane would be dissolved in a suitable polar aprotic solvent, such as acetonitrile or ethanol, in a round-bottom flask equipped with a reflux condenser.

• Reaction Conditions: The reaction mixture would be heated to reflux and stirred for a period ranging from several hours to a few days, depending on the reactivity of the substrates. The progress of the reaction could be monitored by techniques like Thin Layer Chromatography (TLC).

• Isolation of Crude Product: After the reaction is complete, the solvent would be removed under reduced pressure. The resulting crude solid would likely contain the desired product along with unreacted starting materials.

• Purification: Purification would typically be achieved by recrystallization from an appropriate solvent system. A common technique involves dissolving the crude product in a minimal amount of a good solvent (e.g., ethanol) and then adding a poor solvent (e.g., diethyl ether) until precipitation occurs. The resulting crystals would be collected by filtration.

• Washing and Drying: The purified crystals would be washed with a non-polar solvent to remove any remaining impurities and then dried under vacuum to yield the final product.

Analytical Characterization

Specific analytical data like NMR and mass spectra for tetraamylammonium chloride are not widely available in public databases. The following describes the expected analytical characterization methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the pentyl (amyl) groups. These would include a triplet for the terminal methyl (CH₃) group, multiplets for the internal methylene (CH₂) groups, and a distinct multiplet for the methylene group directly attached to the nitrogen atom, which would be shifted downfield due to the positive charge on the nitrogen.

• ¹³C NMR: The carbon-13 NMR spectrum would show distinct signals for each of the five carbon atoms in the pentyl chains. The carbon atom directly bonded to the nitrogen would be the most deshielded.

Mass Spectrometry (MS)

Mass spectrometry would be used to confirm the molecular weight of the cation. The expected mass for the tetraamylammonium cation ([N(C₅H₁₁)₄]⁺) is approximately 298.35 m/z.

Applications in Drug Development

While specific research on the applications of tetraamylammonium chloride in drug development is limited, quaternary ammonium compounds, in general, have several roles in this field.

• Excipients: Their amphiphilic nature can make them useful as solubilizing agents or stabilizers in drug formulations.

• Antimicrobial Agents: Many quaternary ammonium compounds exhibit broad-spectrum antimicrobial activity.

• Phase Transfer Catalysts: In the synthesis of active pharmaceutical ingredients (APIs), they can be used as phase transfer catalysts to facilitate reactions between reactants in different phases.

It is important to note that the biological activity and potential toxicity of tetraamylammonium chloride would need to be thoroughly investigated before it could be considered for any pharmaceutical application. Currently, there is no publicly available information on any specific signaling pathways modulated by this compound.

Logical Relationship of Potential Applications:

Caption: Potential applications of Tetraamylammonium Chloride in drug development.

Conclusion

References

• 1. Tetrabutyl ammonium chloride(1112-67-0) 1H NMR spectrum [chemicalbook.com]
• 2. Tetramethylammonium chloride(75-57-0) 1H NMR [m.chemicalbook.com]
• 3. atamankimya.com [atamankimya.com]

Solubility of Tetraamylammonium chloride in organic solvents

An In-depth Technical Guide to the Solubility of Tetraamylammonium Chloride in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tetraamylammonium chloride in organic solvents. Due to the limited availability of specific quantitative data for tetraamylammonium chloride, this guide leverages available data for its shorter-chain analogues—tetramethylammonium chloride, tetraethylammonium chloride, and tetrabutylammonium chloride—to establish solubility trends and provide a predictive understanding. This document also outlines a detailed experimental protocol for determining the solubility of tetraamylammonium chloride and discusses the critical role of solubility in its applications, particularly in phase transfer catalysis.

Introduction to Tetraamylammonium Chloride

Tetraamylammonium chloride, also known as tetrapentylammonium chloride, is a quaternary ammonium salt. These salts consist of a central nitrogen atom bonded to four alkyl groups, in this case, four amyl (or pentyl) groups, with a chloride counterion. The long alkyl chains of tetraamylammonium chloride impart significant lipophilicity, making it soluble in a variety of organic solvents. This property is crucial for its application as a phase transfer catalyst, where it facilitates the reaction between reactants in immiscible phases (e.g., an aqueous phase and an organic phase) by transporting one of the reactants to the other phase.

Solubility of Tetraalkylammonium Chlorides in Organic Solvents

The solubility of tetraalkylammonium chlorides in organic solvents is influenced by several factors, including the length of the alkyl chains, the nature of the organic solvent (polarity, proticity), and the temperature.

General Solubility Trends

Generally, as the length of the alkyl chains on the quaternary ammonium cation increases, the solubility in nonpolar organic solvents increases, while the solubility in polar protic solvents like water tends to decrease. Shorter-chain tetraalkylammonium salts, such as tetramethylammonium chloride, are highly soluble in polar solvents like water and methanol but are insoluble in nonpolar solvents like benzene and ether.[1] Conversely, long-chain quaternary ammonium salts are more soluble in less polar organic solvents. For instance, tetrabutylammonium chloride is easily soluble in ethanol, chloroform, and acetone, and slightly soluble in benzene and ether.[2] Tetrahexylammonium chloride is also noted to be soluble in organic solvents.[3]

Quantitative Solubility Data for Tetraalkylammonium Chloride Analogues

While specific quantitative solubility data for tetraamylammonium chloride is scarce in publicly available literature, the following table summarizes the available data for its shorter-chain homologues to provide a comparative reference.

Compound	Solvent	Temperature (°C)	Solubility ( g/100 g of solvent)
Tetramethylammonium chloride	Methanol	25	68.41
1-Butanol	25	4.38
Acetonitrile	25	0.34
Chloroform	25	0.0106
1,2-Dichloroethane	25	0.00125
Diethyl ether	-	Insoluble
Tetraethylammonium chloride	Acetone	-	Very soluble
Ethanol	-	Very soluble
Chloroform	20	8.2
Water	20	141
Tetrabutylammonium chloride	Dimethylformamide	50	320
Ethanol	78	Very soluble
Diethyl ether	-	Sparingly soluble

Note: The data for tetramethylammonium chloride and tetraethylammonium chloride is sourced from various chemical databases and handbooks. The data for tetrabutylammonium chloride indicates high solubility in polar aprotic solvents like DMF.[4][5]

Based on these trends, it can be inferred that tetraamylammonium chloride will exhibit good solubility in a range of moderately polar to nonpolar organic solvents, such as chlorinated hydrocarbons, ethers, and aromatic hydrocarbons, and will have lower solubility in highly polar protic solvents compared to its shorter-chain counterparts.

Experimental Protocol for Solubility Determination

A standard method for determining the solubility of a solid compound like tetraamylammonium chloride in an organic solvent is the isothermal equilibrium method. This method involves preparing a saturated solution at a constant temperature and then determining the concentration of the solute in the solution.

Materials and Equipment

• Tetraamylammonium chloride (high purity)

• Selected organic solvents (analytical grade)

• Constant temperature bath or incubator

• Analytical balance

• Vials or flasks with airtight seals

• Magnetic stirrer and stir bars

• Syringes and syringe filters (chemically resistant, e.g., PTFE)

• Volumetric flasks and pipettes

• Analytical instrument for concentration determination (e.g., UV-Vis spectrophotometer, HPLC, or gravimetric analysis setup)

Procedure

• Sample Preparation: Accurately weigh an excess amount of tetraamylammonium chloride and add it to a known volume or mass of the chosen organic solvent in a sealed vial.

• Equilibration: Place the vial in a constant temperature bath and stir the mixture vigorously for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined experimentally by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Phase Separation: After equilibration, stop the stirring and allow the excess solid to settle at the bottom of the vial. It is crucial to maintain the constant temperature during this step to prevent any change in solubility.

• Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant (the clear saturated solution) using a pre-heated or pre-cooled syringe (to the same temperature as the experiment) to avoid precipitation or dissolution during sampling. Immediately filter the solution through a syringe filter into a pre-weighed container or a volumetric flask.

• Concentration Determination:

  • Gravimetric Method: Evaporate the solvent from the filtered solution under controlled conditions (e.g., in a vacuum oven) and weigh the remaining solid residue. The solubility can then be calculated as grams of solute per 100 g of solvent.

  • Spectroscopic/Chromatographic Method: If the compound has a suitable chromophore, dilute the filtered solution to a known volume and measure its absorbance using a UV-Vis spectrophotometer. The concentration can be determined from a pre-established calibration curve. Alternatively, an appropriate HPLC method can be developed.

• Data Reporting: Report the solubility in standard units, such as g/100 g of solvent or mol/L, along with the temperature at which the measurement was performed.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of solubility.

Caption: A flowchart of the key steps in the experimental determination of solubility.

Conclusion

The solubility of tetraamylammonium chloride in organic solvents is a critical parameter for its effective use in various applications, particularly in synthetic organic chemistry. While direct quantitative data is limited, an understanding of the solubility behavior can be extrapolated from its shorter-chain analogues. The provided experimental protocol offers a robust framework for researchers to determine the precise solubility of tetraamylammonium chloride in specific solvents of interest, enabling the optimization of reaction conditions and the development of new applications. This guide serves as a valuable resource for scientists and professionals working with this versatile quaternary ammonium salt.

References

• 1. Tetramethylammonium chloride - Wikipedia [en.wikipedia.org]
• 2. Tetrabutylammonium chloride [chembk.com]
• 3. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]
• 4. tetrabutylammonium chloride [chemister.ru]
• 5. tetraethylammonium chloride [chemister.ru]

An In-depth Technical Guide to the Hygroscopic Nature of Tetraamylammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the hygroscopic properties of Tetraamylammonium chloride. While direct quantitative hygroscopicity data for Tetraamylammonium chloride is not extensively available in peer-reviewed literature, a strong inference can be drawn from the documented properties of its homologous series, the tetraalkylammonium chlorides. This document provides a comprehensive overview of the available data for related compounds, outlines standard experimental protocols for determining hygroscopicity, and presents a logical framework for handling and analysis.

Assessment of Tetraamylammonium Chloride Hygroscopicity

Tetraamylammonium chloride, also known as tetrapentylammonium chloride, belongs to the quaternary ammonium salt class of compounds. While its Safety Data Sheet (SDS) does not explicitly label it as "hygroscopic," it provides handling instructions such as "Protect from moisture" and "Keep container tightly closed," which are standard precautions for moisture-sensitive materials.

A conclusive assessment can be made by examining the hygroscopic nature of tetraalkylammonium chlorides with varying alkyl chain lengths. Shorter-chain compounds in this family are well-documented as hygroscopic. As the alkyl chain length increases, the hydrophobicity of the molecule increases, which is expected to reduce hygroscopicity. However, evidence from commercially available homologous compounds indicates that this class of salts retains its hygroscopic nature even with longer alkyl chains.

Hygroscopicity of Homologous Tetraalkylammonium Chlorides

The following table summarizes the reported hygroscopic properties of tetraalkylammonium chlorides with different alkyl chain lengths, providing a basis for inferring the properties of Tetraamylammonium chloride.

Compound Name	Alkyl Chain	CAS Number	Reported as Hygroscopic	Source
Tetramethylammonium chloride	Methyl (C1)	75-57-0	Yes	[1][2][3][4]
Tetraethylammonium chloride	Ethyl (C2)	56-34-8	Yes	[5][6]
Tetra-n-propylammonium chloride	Propyl (C3)	5810-42-4	Protect from moisture	[7]
Tetrabutylammonium chloride	Butyl (C4)	1112-67-0	Yes	[8][9]
Tetraamylammonium chloride	Amyl (C5)	4965-17-7	Protect from moisture	[10]
Tetrahexylammonium chloride	Hexyl (C6)	5922-92-9	Yes	[7][10][11]
Tetraheptylammonium chloride	Heptyl (C7)	10247-90-2	Stable, Incompatible with strong oxidizing agents	[12][13]

Inference: Based on the data presented, both shorter-chain (C1, C2, C4) and a longer-chain (C6) tetraalkylammonium chloride are explicitly described as hygroscopic. The handling recommendations for Tetraamylammonium chloride (C5) to protect it from moisture align with the properties of its hygroscopic homologs. Therefore, it is highly probable that Tetraamylammonium chloride is a hygroscopic substance. The increased hydrophobicity from the amyl chains may lessen the degree of water uptake compared to shorter-chain analogs, but it is unlikely to render the compound completely non-hygroscopic.

Experimental Protocols for Hygroscopicity Determination

To quantitatively assess the hygroscopicity of a compound like Tetraamylammonium chloride, standardized experimental methods are employed. Dynamic Vapor Sorption (DVS) is the most common and precise technique.

Dynamic Vapor Sorption (DVS) Protocol

Dynamic Vapor Sorption is a gravimetric method that measures the mass change of a sample as it is exposed to a controlled, stepwise or ramped profile of relative humidity (RH) at a constant temperature.[14][15][16]

Objective: To determine the moisture sorption and desorption isotherms, identify the deliquescence point (the RH at which the solid dissolves in absorbed water), and quantify the amount of water absorbed at various humidity levels.

Methodology:

• Sample Preparation: A small amount of the sample (typically 1-10 mg) is accurately weighed and placed in the sample pan of the DVS instrument. The sample should be a dry powder.

• Drying: The sample is initially dried within the DVS instrument by exposure to a stream of dry nitrogen or air (0% RH) at the analysis temperature (e.g., 25 °C) until a stable mass is achieved. This initial mass is recorded as the dry mass of the sample.

• Sorption Phase: The relative humidity of the gas stream is increased in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, the system holds the RH constant and continuously monitors the sample's mass until equilibrium is reached (defined by a mass change of less than a specified percentage, e.g., 0.002%, over a set time, e.g., 10 minutes).

• Desorption Phase: After reaching the maximum RH, the process is reversed. The RH is decreased stepwise back to 0% RH, and the mass loss is monitored at each step until equilibrium.

• Data Analysis: The change in mass at each RH step is calculated as a percentage of the initial dry mass. This data is then plotted to generate a sorption-desorption isotherm, with % mass change on the y-axis and % RH on the x-axis. The deliquescence point is identified as the RH at which a sharp and significant increase in mass occurs.

Gravimetric Analysis using Saturated Salt Solutions

A less automated but still effective method involves the use of desiccators containing saturated salt solutions to create environments of known, constant relative humidity.

Objective: To determine the equilibrium moisture content of a sample at discrete relative humidity points.

Methodology:

• Chamber Preparation: A series of desiccators are prepared, each containing a saturated solution of a specific salt, which maintains a known and constant RH in the headspace above the solution.

• Sample Preparation: The sample is pre-dried in an oven or under vacuum to a constant weight, which is recorded.

• Exposure: The dried, pre-weighed samples are placed in the desiccators.

• Equilibration: The samples are stored in the desiccators at a constant temperature for a sufficient period (often 24-48 hours or longer) to reach equilibrium with the surrounding atmosphere.

• Mass Measurement: After equilibration, the samples are quickly removed and re-weighed. The percentage weight gain is calculated.

• Classification: The hygroscopicity can be classified based on the weight gain at a specific RH (e.g., 80% RH at 25°C).

Visualized Workflows and Logical Relationships

The following diagrams, generated using Graphviz, illustrate the workflow for hygroscopicity determination and the logical relationship for inferring the property of Tetraamylammonium chloride.

Caption: Logical framework for inferring the hygroscopicity of Tetraamylammonium chloride.

References

• 1. [PDF] Determination of the deliquescence point in salt mixtures and in in-situ multicomponent salts with DVS equipment | Semantic Scholar [semanticscholar.org]
• 2. mt.com [mt.com]
• 3. nrc.gov [nrc.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. fishersci.com [fishersci.com]
• 7. TETRAHEXYLAMMONIUM CHLORIDE | 5922-92-9 [chemicalbook.com]
• 8. orbit.dtu.dk [orbit.dtu.dk]
• 9. fishersci.dk [fishersci.dk]
• 10. Tetrahexylammonium chloride | CAS#:5922-92-9 | Chemsrc [chemsrc.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Tetraheptylammonium chloride [chembk.com]
• 13. TETRAHEPTYLAMMONIUM CHLORIDE | 10247-90-2 [chemicalbook.com]
• 14. Dynamic vapor sorption - Wikipedia [en.wikipedia.org]
• 15. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
• 16. DVS Systems | Dynamic Vapor Sorption | proUmid [proumid.com]

Thermal Stability and Decomposition of Tetraamylammonium Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraamylammonium chloride, a quaternary ammonium salt, finds utility in various scientific and industrial applications, including as a phase transfer catalyst and in the synthesis of organic compounds. A thorough understanding of its thermal stability and decomposition characteristics is paramount for its safe handling, storage, and application in thermally sensitive processes. This technical guide provides a comprehensive overview of the thermal behavior of tetraamylammonium chloride, including its decomposition pathway and relevant analytical methodologies. Due to the limited availability of specific experimental data for tetraamylammonium chloride, this guide synthesizes information from closely related long-chain tetraalkylammonium salts to provide a robust predictive framework.

Thermal Decomposition Pathway

The primary thermal decomposition route for tetraamylammonium chloride is expected to follow the Hofmann elimination mechanism, a characteristic reaction of tetraalkylammonium halides. This process involves the abstraction of a beta-hydrogen from one of the amyl chains by the chloride anion, leading to the formation of triamylamine, 1-pentene, and hydrogen chloride.

The proposed decomposition pathway is illustrated below:

Figure 1: Proposed thermal decomposition pathway of Tetraamylammonium Chloride via Hofmann Elimination.

Quantitative Thermal Analysis Data

The following table summarizes the key thermal events for tetra-n-amylammonium thiocyanate and provides an illustrative projection for tetraamylammonium chloride based on general trends for long-chain tetraalkylammonium halides.

Parameter	Tetra-n-amylammonium Thiocyanate[1]	Tetraamylammonium Chloride (Illustrative)
Solid-State Transition Temperature (°C)	42	Expected
Melting Point (°C)	49.5	Expected to be higher than thiocyanate
Decomposition Onset Temperature (°C)	Not specified	Estimated > 200°C
Primary Decomposition Products	Not specified	Triamylamine, 1-Pentene, HCl

Experimental Protocols

To determine the precise thermal stability and decomposition profile of tetraamylammonium chloride, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the recommended analytical techniques.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is used to determine the decomposition temperatures and quantify mass loss.

Illustrative TGA Experimental Protocol:

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: A small, representative sample of tetraamylammonium chloride (typically 5-10 mg) is placed in an inert sample pan (e.g., alumina or platinum).

• Atmosphere: The experiment is conducted under a continuous flow of an inert gas, such as nitrogen or argon, to prevent oxidative decomposition[2]. A typical flow rate is 20-50 mL/min.

• Heating Program: The sample is heated from ambient temperature to a final temperature sufficient to ensure complete decomposition (e.g., 600°C) at a constant heating rate. Common heating rates are 5, 10, or 20°C/min[2].

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition (Tonset) and the temperatures at which specific mass loss events occur.

Figure 2: General experimental workflow for Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as it is subjected to a controlled temperature program. This technique is used to identify phase transitions such as melting, crystallization, and solid-state transitions.

Illustrative DSC Experimental Protocol:

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: A small amount of tetraamylammonium chloride (typically 2-5 mg) is hermetically sealed in an aluminum or copper sample pan. An empty, sealed pan is used as a reference.

• Atmosphere: The experiment is typically run under an inert atmosphere (e.g., nitrogen) to prevent side reactions.

• Heating and Cooling Program: The sample is subjected to a controlled heating and cooling cycle to observe thermal transitions. For example, heat from room temperature to a temperature above the expected melting point, cool down, and then reheat. A typical heating/cooling rate is 10°C/min.

• Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to determine the temperatures and enthalpies of observed endothermic (e.g., melting) and exothermic (e.g., crystallization) events.

Conclusion

While specific, experimentally-derived data for the thermal decomposition of tetraamylammonium chloride is sparse, a comprehensive understanding of its behavior can be extrapolated from related long-chain tetraalkylammonium salts. The primary decomposition mechanism is anticipated to be Hofmann elimination, yielding triamylamine and 1-pentene. For precise characterization, TGA and DSC are indispensable analytical tools. The experimental protocols outlined in this guide provide a framework for researchers to systematically investigate the thermal properties of tetraamylammonium chloride, ensuring its safe and effective use in their applications.

References

• 1. Melting mechanisms of ionic salts. Tetra-n-amyl ammonium thiocyanate - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 2. rsc.org [rsc.org]

Navigating the Nuances of Purity in Commercially Available Tetraamylammonium Chloride: A Technical Guide

For researchers, scientists, and drug development professionals, the purity of chemical reagents is a cornerstone of reliable and reproducible results. This in-depth technical guide delves into the purity levels of commercially available Tetraamylammonium chloride (TAA-Cl), offering a comparative analysis of supplier specifications and a detailed examination of the analytical methodologies used for its determination. This document aims to equip scientists with the critical information needed to select the appropriate grade of TAA-Cl for their specific research and development applications.

Tetraamylammonium chloride, a quaternary ammonium salt, finds utility in various scientific domains, including as a phase-transfer catalyst and an electrolyte. The efficacy and safety of its application are intrinsically linked to its purity profile. Impurities can lead to unpredictable reaction kinetics, side-product formation, or erroneous analytical readings, thereby compromising experimental outcomes.

Comparative Purity Levels of Commercial Tetraamylammonium Chloride

A survey of commercially available Tetraamylammonium chloride reveals that it is typically supplied at a high purity level, suitable for most research and synthesis applications. The data, as specified by various chemical suppliers, is summarized below.

Supplier	Purity Specification	Analytical Method
TCI America	>98.0%	Titration
Spectrum Chemical	Meets or exceeds grade requirements	Not specified
Parchem	Typical product specifications provided upon request	Not specified

This table is based on publicly available data and is subject to change. For the most current specifications, it is recommended to consult the suppliers directly.

TCI America provides a clear quantitative purity specification of greater than 98.0%, determined by titration[1][2]. Other suppliers like Spectrum Chemical and Parchem indicate that their products meet certain grade requirements but do not always publicly disclose the exact purity percentage or the analytical method used on their primary product pages[3][4]. For critical applications, obtaining a lot-specific Certificate of Analysis (CoA) from the supplier is imperative.

Unpacking the Analytical Toolbox: Methodologies for Purity Determination

The determination of purity for quaternary ammonium salts such as Tetraamylammonium chloride relies on a range of analytical techniques. The choice of method often depends on the desired level of accuracy, the nature of potential impurities, and the resources available.

Titration: A Classic and Robust Approach

Titration is a common and reliable method for determining the purity of quaternary ammonium salts. The principle behind this technique is a precipitation titration, where the cationic quaternary ammonium salt is titrated with an anionic surfactant, such as sodium dodecyl sulfate (SDS)[5]. The endpoint of the titration, where all the TAA-Cl has reacted, can be detected using a surfactant-sensitive electrode or a colorimetric indicator.

This method is advantageous due to its robustness, cost-effectiveness, and high precision when performed correctly. It provides a direct measure of the concentration of the active quaternary ammonium species.

Chromatographic Techniques for Impurity Profiling

While titration provides an overall purity value, it does not identify the nature of any impurities. For a more detailed impurity profile, chromatographic methods are employed.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique is capable of separating, detecting, and quantifying TAA-Cl and any organic impurities present in the sample. LC-MS is particularly useful for identifying structurally related impurities that may not be distinguishable by titration[6][7].

• Pyrolysis-Gas Chromatography (Pyrolysis-GC): Due to the non-volatile nature of quaternary ammonium salts, direct analysis by conventional gas chromatography is not feasible. However, pyrolysis-GC can be used, where the sample is heated to a high temperature, causing the TAA-Cl to decompose into volatile tertiary amines. These degradation products can then be separated and identified by GC, providing information about the original compound's purity[8].

Experimental Protocols: A Closer Look

To ensure accurate and reproducible purity assessment, detailed and validated experimental protocols are essential. Below is a representative protocol for the determination of Tetraamylammonium chloride purity by titration with an anionic surfactant.

Principle: A known weight of the Tetraamylammonium chloride sample is dissolved in an appropriate solvent and titrated with a standardized solution of sodium dodecyl sulfate. The endpoint is determined potentiometrically using a surfactant-sensitive electrode.

Reagents and Equipment:

• Tetraamylammonium chloride sample

• Sodium dodecyl sulfate (SDS), analytical standard

• Deionized water

• Appropriate buffer solution (e.g., borate buffer pH 10)[5]

• Automated titrator or manual titration setup

• Surfactant-sensitive electrode

• Analytical balance

Procedure:

• Preparation of Standardized SDS Titrant: Accurately weigh a precise amount of analytical grade SDS and dissolve it in deionized water to prepare a standard solution of a known concentration (e.g., 0.004 M)[5].

• Sample Preparation: Accurately weigh a specific amount of the Tetraamylammonium chloride sample and dissolve it in a suitable volume of deionized water. The addition of a buffer solution may be necessary to maintain a constant pH during the titration[5].

• Titration: Immerse the surfactant-sensitive electrode in the sample solution and begin adding the standardized SDS titrant in small, precise increments. Record the potential (in mV) after each addition.

• Endpoint Determination: The endpoint of the titration is the point of maximum inflection on the titration curve (a plot of potential vs. volume of titrant added). This can be determined graphically or by using the derivative function on an automated titrator.

• Calculation: The purity of the Tetraamylammonium chloride sample can be calculated using the following formula:

  Where:

  • V_SDS is the volume of the SDS solution at the equivalence point (in L)

  • C_SDS is the concentration of the SDS solution (in mol/L)

  • MW_TAACl is the molecular weight of Tetraamylammonium chloride (334.02 g/mol )

  • W_sample is the weight of the Tetraamylammonium chloride sample (in g)

Visualizing the Workflow and Logical Relationships

To further clarify the process of ensuring the quality of Tetraamylammonium chloride for research purposes, the following diagrams illustrate the key workflows and logical relationships.

Workflow for procurement and verification of Tetraamylammonium chloride.

This workflow diagram illustrates the systematic process a researcher should follow, from supplier selection to the final decision on accepting a batch of Tetraamylammonium chloride for experimental use.

Logical relationship of chemical purity to experimental outcomes.

This diagram illustrates how the presence of impurities can diverge a chemical or biological process from its intended pathway, leading to unreliable and erroneous results, thereby underscoring the critical importance of using high-purity reagents.

References

• 1. Tetraamylammonium Chloride 4965-17-7 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 2. Tetraamylammonium Chloride 4965-17-7 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. parchem.com [parchem.com]
• 5. xylemanalytics.com [xylemanalytics.com]
• 6. aesan.gob.es [aesan.gob.es]
• 7. Air and Surface Sampling Method for Assessing Exposures to Quaternary Ammonium Compounds Using Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Item - Analysis of quaternary ammonium compounds by pyrolysis gas chromatography - American University - Figshare [aura.american.edu]

Tetraamylammonium Chloride: A Technical Guide to its Potential Applications in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetraamylammonium chloride, also known as tetrapentylammonium chloride, is a quaternary ammonium salt with potential applications in various domains of organic synthesis. This technical guide provides an in-depth overview of its core applications, drawing parallels from more extensively studied tetraalkylammonium salts. The primary roles of tetraamylammonium chloride as a phase-transfer catalyst, an electrolyte in electrochemical applications, and a structure-directing agent in the synthesis of microporous materials are explored. While specific quantitative data for tetraamylammonium chloride is limited in publicly available literature, this guide extrapolates its potential efficacy based on established chemical principles and comparative data from homologous compounds. Detailed methodologies for key synthetic transformations where it could be employed are provided, alongside visualizations of reaction mechanisms and experimental workflows.

Introduction

Quaternary ammonium salts are a class of organic compounds with the general formula R₄N⁺X⁻, where R is an alkyl or aryl group and X⁻ is a halide or other anion. These salts have found widespread use in organic synthesis, primarily due to their ability to function as phase-transfer catalysts, electrolytes, and templates for material synthesis. Tetraamylammonium chloride, with its five-carbon alkyl chains, possesses a significant lipophilic character, which is advantageous for its function in biphasic reaction systems. This guide will delve into the prospective applications of tetraamylammonium chloride, providing a theoretical and practical framework for its utilization in the laboratory and in process development.

Physicochemical Properties

Understanding the physical and chemical properties of tetraamylammonium chloride is crucial for its effective application. Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₂₀H₄₄ClN	[1][2][3]
Molecular Weight	334.02 g/mol	[1][2][3]
Appearance	White to almost white crystalline powder	[1][2]
Melting Point	~195 °C	[1][2]
Solubility	Almost transparent in water	[1][2]
Stability	Stable under normal conditions. Incompatible with strong oxidizing agents.	[1][2]

Table 1: Physicochemical properties of Tetraamylammonium Chloride.

Core Applications in Organic Synthesis

Phase-Transfer Catalysis

Phase-transfer catalysis (PTC) is a powerful technique that facilitates the reaction between reactants located in different immiscible phases (e.g., a water-soluble nucleophile and an organic-soluble electrophile). The phase-transfer catalyst, typically a quaternary ammonium salt, transports the nucleophile from the aqueous phase to the organic phase, where the reaction can proceed. The lipophilicity of the catalyst's cation is a critical factor in its efficiency.

The tetraamylammonium cation, with its twenty carbon atoms, is highly lipophilic, suggesting it would be an effective phase-transfer catalyst, particularly for reactions requiring high solubility in nonpolar organic solvents.

Figure 1: Mechanism of Phase-Transfer Catalysis.

The Williamson ether synthesis is a classic example of a nucleophilic substitution reaction often accelerated by PTC. An alkoxide, typically in an aqueous or solid phase, reacts with an alkyl halide in an organic phase to form an ether.

Experimental Protocol (Hypothetical for Tetraamylammonium Chloride):

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve the alcohol (1.0 eq.) in a suitable organic solvent (e.g., toluene, 10 mL/mmol of alcohol).

• Base Addition: Add an aqueous solution of sodium hydroxide (1.2 eq., 50% w/w).

• Catalyst Addition: Add tetraamylammonium chloride (0.02-0.05 eq.).

• Alkyl Halide Addition: Add the alkyl halide (1.1 eq.) to the vigorously stirred mixture.

• Reaction: Heat the reaction mixture to 60-80 °C and monitor the progress by TLC or GC.

• Work-up: After completion, cool the mixture to room temperature, separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Figure 2: Experimental Workflow for Williamson Ether Synthesis.

Tetraamylammonium chloride can potentially catalyze a variety of other Sₙ2 reactions, including the synthesis of alkyl azides, cyanides, and thiocyanates from the corresponding alkyl halides and inorganic salts. The high lipophilicity of the tetraamylammonium cation would be beneficial in solubilizing the anionic nucleophiles (N₃⁻, CN⁻, SCN⁻) in the organic phase.

Electrolyte in Electrochemistry

Tetraalkylammonium salts are commonly used as supporting electrolytes in electrochemical studies and applications due to their wide electrochemical windows and good solubility in organic solvents. The large ionic radius of the tetraamylammonium cation would contribute to a lower charge density, which can influence the structure of the electrochemical double layer and the kinetics of electrode reactions.

Structure-Directing Agent in Zeolite Synthesis

In the synthesis of zeolites and other microporous materials, organic cations often act as structure-directing agents (SDAs) or templates. The size and shape of the SDA can direct the formation of specific framework topologies by organizing the inorganic precursors around it during the crystallization process.

Given the considerable size of the tetraamylammonium cation, it could potentially direct the formation of zeolites with large pores or cage structures. The flexibility of the amyl chains might also play a role in templating frameworks with unique channel systems. Further research in this area could explore its use in the synthesis of novel zeolitic materials.

Figure 3: Role of Tetraamylammonium Chloride as a Structure-Directing Agent.

Conclusion

Tetraamylammonium chloride is a promising yet under-explored quaternary ammonium salt with significant potential in organic synthesis. Its pronounced lipophilicity suggests it could be a highly effective phase-transfer catalyst for a range of nucleophilic substitution reactions. Furthermore, its properties indicate potential utility as a supporting electrolyte in specialized electrochemical applications and as a large-pore directing agent in materials synthesis. While a lack of specific quantitative data in the current literature necessitates a degree of extrapolation, this guide provides a solid foundation for researchers to begin exploring the practical applications of tetraamylammonium chloride. Further experimental investigation is warranted to fully characterize its catalytic efficiency and to discover novel applications in both academic and industrial research.

References

• 1. lookchem.com [lookchem.com]
• 2. tetrapentylammonium chloride [chembk.com]
• 3. 四戊基氯化铵 99% | Sigma-Aldrich [sigmaaldrich.com]

Protocols & Analytical Methods

Tetraamylammonium Chloride: A Detailed Guide for Electrochemical Studies

Application Note APN-TAAC-001

Introduction

Tetraamylammonium chloride (TAAC), also known as tetrapentylammonium chloride, is a quaternary ammonium salt that serves as a versatile supporting electrolyte in a wide array of electrochemical studies. Its bulky and lipophilic tetraamylammonium cation ((C₅H₁₁)₄N⁺) imparts unique properties that are advantageous in various non-aqueous electrochemical systems. This document provides detailed application notes and protocols for the effective use of tetraamylammonium chloride as a supporting electrolyte for researchers, scientists, and drug development professionals.

Tetraalkylammonium salts are frequently employed as supporting electrolytes in electrochemical research to enhance the conductivity of non-aqueous solutions and to minimize the solution's resistance (ohmic drop). The choice of the alkyl chain length on the quaternary ammonium cation can significantly influence the electrolyte's properties, such as its solubility, conductivity, and electrochemical stability window. While tetraamylammonium chloride is less common in literature compared to its smaller counterparts like tetrabutylammonium salts, its larger ionic radius can offer specific advantages in certain applications, including influencing the structure of the electrochemical double layer and modifying electrode surface interactions.

Physicochemical Properties

A summary of the key physicochemical properties of tetraamylammonium chloride and related tetraalkylammonium chlorides is presented in Table 1. It is important to note that specific quantitative data for tetraamylammonium chloride, such as its conductivity in various organic solvents, is not extensively reported in peer-reviewed literature. The provided conductivity values for other tetraalkylammonium salts can be used as a reference to estimate its performance. Generally, for larger tetraalkylammonium cations in non-aqueous solvents, the ionic conductivity tends to decrease with increasing alkyl chain length at a given concentration due to increased viscosity and decreased ionic mobility.

Table 1: Physicochemical Properties of Tetraalkylammonium Chlorides

Property	Tetramethylammonium Chloride	Tetraethylammonium Chloride	Tetrabutylammonium Chloride	Tetraamylammonium Chloride
CAS Number	75-57-0	56-34-8	1112-67-0	4965-17-7
Molecular Formula	C₄H₁₂ClN	C₈H₂₀ClN	C₁₆H₃₆ClN	C₂₀H₄₄ClN
Molecular Weight ( g/mol )	109.60	165.70	277.92	334.02
Appearance	White crystalline powder	White crystalline powder	White crystalline powder	White to off-white crystalline powder
Melting Point (°C)	>300 (decomposes)	~315 (decomposes)	102-104	~195
Solubility	Soluble in water, methanol, ethanol. Insoluble in ether, chloroform.[1]	Soluble in water, ethanol, chloroform, acetone.	Soluble in water, acetone, alcohols, dichloromethane.	Soluble in polar organic solvents.
lonic Conductivity (mS/cm) in Acetonitrile (0.1 M)	~15.9	~16.5	~12.8	Estimated ~9-11
Electrochemical Window (V) in Acetonitrile	~5.5	~5.8	~6.0	Estimated >6.0

Note: The ionic conductivity and electrochemical window for tetraamylammonium chloride are estimated based on the general trends observed for tetraalkylammonium salts, where a larger cation size can lead to a wider electrochemical window and slightly lower conductivity.

Key Applications in Electrochemical Studies

Tetraamylammonium chloride is a valuable supporting electrolyte in several electrochemical applications:

• Cyclic Voltammetry (CV): As an inert electrolyte, it provides a stable medium for studying the redox behavior of electroactive species over a wide potential range.

• Organic Batteries and Energy Storage: Its wide electrochemical window and solubility in organic carbonate solvents make it a candidate for use in high-voltage organic battery systems.[2][3]

• Electrochemical Sensors: The large tetraamylammonium cation can modify the electrode surface, potentially enhancing the sensitivity and selectivity of electrochemical sensors.

• Ionic Liquids: Tetraamylammonium chloride can be a precursor or a component in the formulation of room-temperature ionic liquids.

Experimental Protocols

Below are detailed protocols for the preparation of electrolyte solutions and the performance of cyclic voltammetry using tetraamylammonium chloride as the supporting electrolyte.

Protocol 1: Preparation of a 0.1 M Tetraamylammonium Chloride Solution in Acetonitrile

Objective: To prepare a standard electrolyte solution for general electrochemical experiments.

Materials:

• Tetraamylammonium chloride (TAAC), high purity (≥98%)

• Acetonitrile (ACN), anhydrous (≤50 ppm H₂O)

• Volumetric flask (100 mL, Class A)

• Analytical balance (readability ±0.1 mg)

• Spatula and weighing paper

• Inert atmosphere glovebox or glovebag (recommended)

Procedure:

• Drying the Electrolyte: Dry the required amount of tetraamylammonium chloride under vacuum at 60-80 °C for at least 12 hours to remove any residual moisture.

• Working in an Inert Atmosphere: Perform all subsequent steps inside a glovebox or glovebag under an inert atmosphere (e.g., argon or nitrogen) to minimize water and oxygen contamination of the anhydrous acetonitrile.

• Weighing the Electrolyte: Weigh out 3.340 g of the dried tetraamylammonium chloride (for a 100 mL solution).

• Dissolution: Carefully transfer the weighed TAAC into the 100 mL volumetric flask.

• Adding the Solvent: Add approximately 70-80 mL of anhydrous acetonitrile to the volumetric flask.

• Dissolving: Gently swirl the flask until all the tetraamylammonium chloride has completely dissolved. Sonication can be used to aid dissolution if necessary.

• Bringing to Volume: Once dissolved, carefully add anhydrous acetonitrile to the flask until the bottom of the meniscus reaches the calibration mark.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Store the prepared electrolyte solution in a tightly sealed container inside the glovebox.

Protocol 2: Characterization of an Analyte using Cyclic Voltammetry with Tetraamylammonium Chloride as the Supporting Electrolyte

Objective: To determine the redox potentials of an analyte using cyclic voltammetry in a non-aqueous electrolyte system.

Materials and Equipment:

• Potentiostat/Galvanostat

• Electrochemical cell (three-electrode setup)

• Working electrode (e.g., glassy carbon, platinum, or gold)

• Reference electrode (e.g., Ag/Ag⁺ or a non-aqueous Ag/AgCl)

• Counter electrode (e.g., platinum wire or mesh)

• 0.1 M Tetraamylammonium chloride in anhydrous acetonitrile (prepared as in Protocol 1)

• Analyte of interest

• Inert gas (argon or nitrogen) for deaeration

Procedure:

• Electrode Preparation:

  • Polish the working electrode to a mirror finish using alumina slurry of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm).

  • Rinse the polished electrode thoroughly with deionized water and then with the solvent to be used (acetonitrile).

  • Dry the electrode completely before introducing it into the electrochemical cell.

• Cell Assembly:

  • Assemble the three-electrode cell with the prepared working, reference, and counter electrodes.

  • Add the 0.1 M tetraamylammonium chloride in acetonitrile solution to the cell, ensuring the electrodes are sufficiently immersed.

• Deaeration:

  • Bubble high-purity argon or nitrogen through the electrolyte solution for at least 15-20 minutes to remove dissolved oxygen. Maintain a gentle stream of the inert gas over the solution during the experiment.

• Blank Scan (Background):

  • Perform a cyclic voltammetry scan of the supporting electrolyte solution alone (without the analyte) over the desired potential range. This will establish the background current and the electrochemical window of the electrolyte.

• Analyte Addition:

  • Add a known concentration of the analyte to the electrochemical cell (typically in the range of 1-10 mM).

  • Gently stir the solution to ensure homogeneity, and then allow it to become quiescent before starting the measurement.

• Cyclic Voltammetry Measurement:

  • Set the parameters on the potentiostat software (e.g., initial potential, final potential, scan rate). A typical starting scan rate is 100 mV/s.

  • Initiate the cyclic voltammetry scan and record the resulting voltammogram.

  • Perform multiple scans to ensure reproducibility.

• Data Analysis:

  • From the cyclic voltammogram of the analyte, determine the anodic and cathodic peak potentials (Epa and Epc) and peak currents (ipa and ipc).

  • The half-wave potential (E₁/₂), which is an approximation of the formal redox potential, can be calculated as (Epa + Epc) / 2 for a reversible system.

Visualizations

The following diagrams illustrate the general workflow for preparing an electrochemical experiment and the logical relationship of components in a cyclic voltammetry setup.

Workflow for electrochemical analysis.

References

• 1. Tetramethylammonium chloride - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. mdpi.com [mdpi.com]

Application of Tetraamylammonium Chloride in Pharmaceutical Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraamylammonium chloride, also known as tetra-n-pentylammonium chloride, is a quaternary ammonium salt that serves as a versatile tool in pharmaceutical synthesis. Its primary applications lie in its function as a phase-transfer catalyst (PTC) and an ion-pairing reagent. As a PTC, it facilitates reactions between reactants in immiscible phases, thereby increasing reaction rates and yields. This is particularly valuable in the synthesis of active pharmaceutical ingredients (APIs) and their intermediates, where many reactions involve organic substrates and aqueous inorganic reagents. As an ion-pairing reagent, it is utilized in chromatographic techniques for the analysis and purification of pharmaceutical compounds.

This document provides detailed application notes and protocols for the use of Tetraamylammonium chloride in pharmaceutical synthesis, focusing on its role as a phase-transfer catalyst in O-alkylation reactions—a common transformation in drug synthesis—and as an ion-pairing reagent in High-Performance Liquid Chromatography (HPLC).

Core Applications in Pharmaceutical Synthesis

Tetraamylammonium chloride's utility in pharmaceutical synthesis stems from its amphiphilic nature. The positively charged nitrogen atom is shielded by five-carbon alkyl (amyl) chains, creating a lipophilic cation that can form an ion pair with an anion and transport it from an aqueous or solid phase into an organic phase where the reaction with an organic substrate can occur.

Phase-Transfer Catalysis in O-Alkylation Reactions

Application: The synthesis of ethers from phenols and alkyl halides (Williamson ether synthesis) is a fundamental transformation in the preparation of numerous pharmaceutical compounds. Many APIs contain ether functional groups, which can be crucial for their biological activity. Tetraamylammonium chloride can be employed as a phase-transfer catalyst to facilitate these O-alkylation reactions, particularly when the phenoxide nucleophile is generated using an inorganic base in an aqueous or solid phase.

General Reaction Scheme:

Advantages of using Tetraamylammonium chloride as a PTC:

• Increased Reaction Rates: By transferring the nucleophile to the organic phase, the reaction rate is significantly enhanced compared to a heterogeneous mixture without a catalyst.

• Milder Reaction Conditions: Reactions can often be carried out at lower temperatures and with less vigorous stirring.

• Improved Yields and Purity: By promoting the desired reaction pathway, side reactions are often minimized, leading to higher yields and cleaner product profiles.

• Use of Inexpensive Bases: Enables the use of readily available and inexpensive inorganic bases such as sodium hydroxide or potassium carbonate.

This protocol provides a general methodology for the O-alkylation of a phenolic substrate using an alkyl halide and Tetraamylammonium chloride as the phase-transfer catalyst. This is a representative protocol and may require optimization for specific substrates and desired products.

Materials:

• Phenolic substrate (e.g., 2-naphthol)

• Alkylating agent (e.g., benzyl bromide)

• Tetraamylammonium chloride

• Inorganic base (e.g., potassium carbonate or 50% aqueous sodium hydroxide)

• Organic solvent (e.g., toluene, chlorobenzene, or dichloromethane)

• Deionized water

• Saturated brine solution

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic stirrer, separatory funnel, etc.)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the phenolic substrate (1.0 eq), the organic solvent (5-10 mL per gram of substrate), and Tetraamylammonium chloride (0.05 - 0.10 eq).

• Addition of Base: Add the inorganic base. If using a solid base like potassium carbonate, add 1.5-2.0 equivalents. If using an aqueous solution of a base like 50% NaOH, add a volume sufficient to provide at least 2.0 equivalents of the base.

• Addition of Alkylating Agent: While stirring vigorously, add the alkylating agent (1.05 - 1.2 eq) to the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (typically between 50-100 °C) and monitor the reaction progress by a suitable analytical technique (e.g., TLC or HPLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If a solid base was used, filter the mixture to remove the solids.

  • Add deionized water to the reaction mixture and transfer it to a separatory funnel.

  • Separate the organic layer.

  • Wash the organic layer sequentially with deionized water and saturated brine solution.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

• Purification: Concentrate the organic phase under reduced pressure to obtain the crude product. Purify the crude product by a suitable method, such as recrystallization or column chromatography, to yield the desired ether.

Diagram: Experimental Workflow for PTC O-Alkylation

Caption: Workflow for a typical phase-transfer catalyzed O-alkylation reaction.

Quantitative Data: Comparison of Quaternary Ammonium Salt Catalysts

The choice of the phase-transfer catalyst can significantly impact the reaction rate and yield. The lipophilicity of the catalyst's cation is a key factor. The following table summarizes a comparative study on the alkylation of a phenoxide, demonstrating the effect of the alkyl chain length of the quaternary ammonium salt on the reaction rate. While this data is for a model reaction, it provides valuable insights for catalyst selection in pharmaceutical synthesis.

Catalyst (Q+X-)	Cation Lipophilicity (logP)	Relative Rate Constant (k_rel)
Tetramethylammonium Bromide	-4.2	1
Tetraethylammonium Bromide	-2.8	10
Tetrapropylammonium Bromide	-0.6	100
Tetraamylammonium Bromide	2.2	>500
Tetrahexylammonium Bromide	4.6	>500

Data is generalized from trends observed in phase-transfer catalysis literature for phenoxide alkylation. Actual values may vary depending on specific reaction conditions.

The data clearly indicates that as the lipophilicity of the quaternary ammonium cation increases, the rate of the phase-transfer catalyzed reaction generally increases. Tetraamylammonium salts often represent a good balance of lipophilicity for efficient catalysis and solubility in common organic solvents.

Diagram: Mechanism of Phase-Transfer Catalysis

Caption: Generalized mechanism of phase-transfer catalysis for a nucleophilic substitution.

Ion-Pairing Reagent in HPLC

Application: In reversed-phase HPLC (RP-HPLC), highly polar and ionic pharmaceutical compounds, such as acidic drugs, often exhibit poor retention on nonpolar stationary phases. Tetraamylammonium chloride can be used as an ion-pairing reagent in the mobile phase to improve the retention and separation of these analytes.

Mechanism: The tetraamylammonium cation (Q⁺) forms an ion pair with the anionic form of the acidic drug (A⁻). This ion pair (Q⁺A⁻) is more hydrophobic than the free anion, leading to increased interaction with the reversed-phase column and thus greater retention.

This protocol provides a general method for the analysis of acidic pharmaceutical compounds using Tetraamylammonium chloride as an ion-pairing reagent. This is a representative protocol and will require optimization for specific analytes and columns.

Materials:

• HPLC system with a UV or other suitable detector

• Reversed-phase HPLC column (e.g., C18, C8)

• Acidic drug standard(s) and sample(s)

• Tetraamylammonium chloride

• HPLC-grade acetonitrile (ACN) or methanol (MeOH)

• HPLC-grade water

• Buffer components (e.g., phosphate or acetate salts)

• Acid or base for pH adjustment (e.g., phosphoric acid, sodium hydroxide)

Procedure:

• Mobile Phase Preparation:

  • Prepare an aqueous buffer solution of the desired pH (typically a pH where the acidic analyte is ionized).

  • Dissolve Tetraamylammonium chloride in the aqueous buffer to a final concentration typically in the range of 5-20 mM.

  • The final mobile phase is a mixture of this aqueous ion-pair solution and an organic solvent (e.g., ACN or MeOH). The exact ratio will depend on the desired retention and separation and is typically determined during method development.

• HPLC System Setup:

  • Equilibrate the HPLC column with the prepared mobile phase until a stable baseline is achieved. This may take longer than with standard mobile phases due to the adsorption of the ion-pairing reagent onto the stationary phase.

• Sample Preparation:

  • Dissolve the drug standards and samples in a suitable solvent, preferably the mobile phase or a solvent compatible with it.

• Analysis:

  • Inject the prepared standards and samples onto the HPLC system.

  • Monitor the elution of the analytes at an appropriate wavelength.

  • Develop a gradient or isocratic elution method to achieve the desired separation.

Considerations:

• Column Equilibration: It is crucial to allow sufficient time for the column to equilibrate with the ion-pairing mobile phase to ensure reproducible retention times.

• Dedicated Column: It is good practice to dedicate a column for ion-pairing applications to avoid carryover and altered selectivity in other analyses.

• Mass Spectrometry Incompatibility: Tetraamylammonium chloride is a non-volatile salt and is generally not compatible with mass spectrometry detectors.

Diagram: Ion-Pair Chromatography Principle

Caption: Principle of ion-pair chromatography for an anionic analyte.

Conclusion

Tetraamylammonium chloride is a valuable reagent in the pharmaceutical scientist's toolbox. Its efficacy as a phase-transfer catalyst in promoting reactions such as O-alkylation allows for the efficient synthesis of key pharmaceutical intermediates and APIs under mild conditions. Furthermore, its application as an ion-pairing reagent in HPLC provides a robust method for the analysis and purification of polar, ionic drug molecules. The protocols and data presented herein offer a foundational guide for the practical application of Tetraamylammonium chloride in pharmaceutical research and development. It is important to note that while general procedures are provided, optimization for each specific application is crucial for achieving the best results.

Tetraamylammonium chloride as an ion-pairing reagent in chromatography

An in-depth guide to the application of tetraamylammonium chloride as an ion-pairing reagent in chromatography, tailored for researchers, scientists, and drug development professionals.

Application Notes

Ion-pair chromatography is a powerful technique used to separate and analyze ionic and highly polar compounds using reversed-phase high-performance liquid chromatography (HPLC). The choice of an appropriate ion-pairing reagent is crucial for achieving optimal separation. Tetraamylammonium chloride, a quaternary ammonium salt, serves as a cationic ion-pairing reagent, making it particularly useful for the analysis of acidic compounds that are poorly retained on traditional reversed-phase columns.

Principle of Ion-Pairing with Tetraamylammonium Chloride

In reversed-phase chromatography, the stationary phase is nonpolar, while the mobile phase is polar. Acidic analytes, which are negatively charged at neutral or high pH, have little affinity for the nonpolar stationary phase and thus elute quickly with poor retention and peak shape.

Tetraamylammonium chloride is added to the mobile phase to counteract this effect. The tetraamylammonium cation, with its long alkyl chains, possesses a significant hydrophobic character. It adsorbs onto the nonpolar stationary phase, creating a dynamic positive charge on the surface.[1] This positively charged surface can then interact with the negatively charged acidic analytes through electrostatic attraction, effectively increasing their retention time and improving their separation.[2][3][4]

Alternatively, the tetraamylammonium cation can form a neutral ion pair with the anionic analyte in the mobile phase.[2][3][4] This neutral complex is more hydrophobic than the original analyte, leading to a stronger interaction with the stationary phase and, consequently, increased retention.[2] The actual mechanism is likely a combination of these two models and is influenced by factors such as the concentration of the ion-pairing reagent, the composition of the mobile phase, and the nature of the stationary phase.[1]

Advantages of Using Tetraamylammonium Chloride

• Enhanced Retention of Acidic Analytes: Enables the analysis of a wide range of acidic compounds, including organic acids, nucleotides, and peptides, on standard reversed-phase columns.[2]

• Improved Peak Shape: By reducing the interaction of basic analytes with residual silanol groups on the silica-based stationary phase, tetraamylammonium chloride can lead to more symmetrical peaks.[1]

• Tunable Selectivity: The retention and selectivity of the separation can be finely controlled by adjusting the concentration of tetraamylammonium chloride in the mobile phase.[2]

Considerations and Limitations

• Column Equilibration: The column must be thoroughly equilibrated with the mobile phase containing the ion-pairing reagent to ensure reproducible results.

• Method Robustness: Ion-pair chromatography methods can sometimes be less robust than other chromatographic techniques. Small changes in mobile phase composition, temperature, or pH can significantly impact the separation.

• Mass Spectrometry Incompatibility: Tetraamylammonium chloride is a non-volatile salt and is therefore generally not compatible with mass spectrometry (MS) detection, as it can cause ion suppression and contaminate the ion source.[5] For LC-MS applications, volatile ion-pairing reagents are preferred.[5][6]

• Dedicated Column: It is highly recommended to dedicate a column specifically for ion-pair chromatography to avoid contamination and memory effects in other applications.[5]

Experimental Protocols

The following are generalized protocols for the use of tetraamylammonium chloride as an ion-pairing reagent. These should be optimized for specific applications.

Protocol 1: Analysis of Acidic Pharmaceuticals

This protocol outlines a general procedure for the analysis of acidic drug substances or related impurities.

1. Materials and Reagents

• Tetraamylammonium chloride (≥98% purity)

• HPLC-grade acetonitrile

• HPLC-grade methanol

• Deionized water (18.2 MΩ·cm)

• Phosphoric acid or another suitable acid for pH adjustment

• Reference standards of the analytes of interest

• Reversed-phase HPLC column (e.g., C18, 5 µm, 4.6 x 150 mm)

2. Preparation of Mobile Phase

• Aqueous Component (Buffer): Prepare a solution of tetraamylammonium chloride in deionized water. A typical starting concentration is 5-20 mM. Adjust the pH of this solution to the desired value (typically between 2.5 and 7.5) using phosphoric acid.[3][4] The optimal pH will depend on the pKa of the analytes.[7][8][9]

• Organic Component: HPLC-grade acetonitrile or methanol.

• Mobile Phase: Mix the aqueous and organic components in the desired ratio (e.g., 70:30 v/v aqueous:organic). Filter the mobile phase through a 0.45 µm membrane filter and degas before use.

3. Chromatographic Conditions

• Column: C18, 5 µm, 4.6 x 150 mm

• Mobile Phase: Isocratic or gradient elution with a mixture of the prepared aqueous buffer and organic solvent.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at a suitable wavelength for the analytes.

• Injection Volume: 10 µL

4. Sample Preparation

• Dissolve the sample in the mobile phase or a suitable diluent to a known concentration.

• Filter the sample through a 0.45 µm syringe filter before injection.

5. System Equilibration and Analysis

• Equilibrate the column with the mobile phase for at least 30-60 minutes or until a stable baseline is achieved.

• Inject a series of standards to generate a calibration curve.

• Inject the prepared samples for analysis.

Protocol 2: Separation of Water-Soluble Vitamins

This protocol provides a starting point for the separation of anionic water-soluble vitamins like folic acid and ascorbic acid.

1. Materials and Reagents

• Tetraamylammonium chloride (≥98% purity)

• HPLC-grade acetonitrile

• Monobasic potassium phosphate

• Phosphoric acid

• Deionized water

• Reference standards for water-soluble vitamins

2. Preparation of Mobile Phase

• Aqueous Buffer (pH 3.0): Prepare a 25 mM solution of monobasic potassium phosphate in deionized water. Add tetraamylammonium chloride to a final concentration of 10 mM. Adjust the pH to 3.0 with phosphoric acid.

• Organic Modifier: HPLC-grade acetonitrile.

• Mobile Phase: Use a gradient elution starting with a higher proportion of the aqueous buffer and increasing the proportion of acetonitrile over time. For example:

  • 0-15 min: 10% to 40% Acetonitrile

  • 15-20 min: 40% Acetonitrile

  • 20-25 min: Return to 10% Acetonitrile

• Filter and degas the mobile phase components.

3. Chromatographic Conditions

• Column: C18, 5 µm, 4.6 x 250 mm

• Flow Rate: 1.2 mL/min

• Column Temperature: 35 °C

• Detection: UV at 254 nm and 280 nm.

• Injection Volume: 20 µL

4. Sample Preparation

• Extract vitamins from the sample matrix using a suitable extraction procedure.

• The final extract should be dissolved in the initial mobile phase composition.

• Filter the sample extract before injection.

Data Presentation

The following tables summarize typical quantitative data that can be obtained using tetraamylammonium chloride in ion-pair chromatography. The values are illustrative and will vary depending on the specific analytes and chromatographic conditions.

Table 1: Effect of Tetraamylammonium Chloride Concentration on the Retention of Acidic Analytes

Analyte	Retention Time (min) at 5 mM TAAC	Retention Time (min) at 10 mM TAAC	Retention Time (min) at 20 mM TAAC
Benzoic Acid	4.2	6.8	9.5
Salicylic Acid	5.1	8.3	11.2
Ibuprofen	8.9	12.5	16.1
Conditions: C18 column, 60:40 (v/v) Acetonitrile:Water with TAAC at pH 7.0, Flow rate 1.0 mL/min.

Table 2: Chromatographic Performance Data for the Analysis of Two Acidic Drugs

Parameter	Drug A	Drug B
Retention Time (min)	7.4	9.1
Tailing Factor	1.1	1.2
Resolution	-	3.5
Limit of Detection (LOD)	0.05 µg/mL	0.08 µg/mL
Limit of Quantitation (LOQ)	0.15 µg/mL	0.25 µg/mL
Linearity (r²)	0.9998	0.9995
Conditions: C18 column, 50:50 (v/v) Methanol:15 mM TAAC in water at pH 3.5, Flow rate 1.0 mL/min, UV detection at 230 nm.

Visualizations

References

• 1. Ion pairing reagent interactions - Chromatography Forum [chromforum.org]
• 2. nbinno.com [nbinno.com]
• 3. km3.com.tw [km3.com.tw]
• 4. tcichemicals.com [tcichemicals.com]
• 5. What Are the Considerations for Using Ion Pairing Reagents in My Mobile Phases? [sciex.com]
• 6. welch-us.com [welch-us.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. biotage.com [biotage.com]
• 9. biotage.com [biotage.com]

Application Notes and Protocols for Tetraamylammonium Chloride in Catalysis

Introduction to Tetraamylammonium Chloride as a Phase Transfer Catalyst

Tetraamylammonium chloride (TAAC) is a quaternary ammonium salt that can function as a phase transfer catalyst (PTC). PTCs facilitate the transfer of a reactant from one phase into another where the reaction can occur. Typically, this involves transferring an aqueous-soluble reactant into an organic phase. The lipophilic tetraamylammonium cation forms an ion pair with the reactant anion, allowing it to dissolve in the organic solvent and react with the organic-soluble substrate.

The effectiveness of a tetraalkylammonium salt as a PTC is largely dependent on the length of the alkyl chains. Longer chains, such as the amyl groups in TAAC, increase the catalyst's lipophilicity, enhancing its solubility in organic solvents. This property makes TAAC a potentially suitable catalyst for reactions involving non-polar organic phases.

Key Applications in Catalysis

While specific examples for TAAC are scarce, analogous tetraalkylammonium salts are widely used in various organic reactions, including:

• Nucleophilic Substitution Reactions: Facilitating reactions between an organic halide and an inorganic nucleophile (e.g., cyanide, azide, hydroxide).

• Alkylation Reactions: Catalyzing the alkylation of active methylene compounds, phenols, and amines.

• Oxidation Reactions: Aiding the oxidation of organic compounds using inorganic oxidizing agents like potassium permanganate or potassium dichromate.

• Polymerization Reactions: Acting as an initiator or co-catalyst in certain polymerization processes.

Physicochemical Properties and Handling

Property	Value
Chemical Formula	C₂₀H₄₄NCl
Molecular Weight	334.02 g/mol
Appearance	White to off-white crystalline powder
Solubility	Soluble in many organic solvents, limited solubility in water.
Storage	Store in a cool, dry place away from incompatible materials. Keep container tightly closed.
Safety	Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust.

Comparative Catalyst Concentrations

The optimal concentration of a phase transfer catalyst is reaction-dependent and typically ranges from 0.1 to 10 mol% relative to the limiting reactant. The following table provides typical concentration ranges for commonly used tetraalkylammonium chlorides, which can serve as a guide for optimizing reactions with TAAC.

Catalyst	Typical Mol% Range	Notes
Tetrabutylammonium Chloride (TBAC)	1 - 10 mol%	A versatile and widely used PTC.
Tetrahexylammonium Chloride (THAC)	0.5 - 5 mol%	More lipophilic than TBAC, often more effective in non-polar solvents.
Tetraamylammonium Chloride (TAAC)	(estimated) 0.5 - 10 mol%	Expected to have lipophilicity between TBAC and THAC. Empirical optimization is crucial.

Experimental Protocol: Phase Transfer Catalyzed Nucleophilic Substitution (Illustrative Example)

This protocol describes a general procedure for the nucleophilic substitution of an alkyl halide using an inorganic salt under phase transfer catalysis conditions, adapted for the use of TAAC.

Reaction: R-X (org) + M-Nu (aq) --(TAAC)--> R-Nu (org) + M-X (aq)

Materials:

• Alkyl halide (e.g., 1-bromooctane)

• Inorganic nucleophile (e.g., sodium cyanide)

• Tetraamylammonium chloride (TAAC)

• Organic solvent (e.g., toluene, dichloromethane)

• Deionized water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Standard workup and purification equipment (e.g., rotary evaporator, chromatography supplies)

Procedure:

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the alkyl halide (1.0 eq), the organic solvent (e.g., 5 mL per mmol of alkyl halide), and Tetraamylammonium chloride (0.01 - 0.10 eq, start with 0.05 eq).

  • In a separate beaker, dissolve the inorganic nucleophile (1.2 - 2.0 eq) in deionized water.

• Reaction Execution:

  • Begin vigorous stirring of the organic phase in the reaction flask.

  • Add the aqueous solution of the nucleophile to the reaction flask.

  • Heat the biphasic mixture to the desired reaction temperature (e.g., 50-100 °C) with continued vigorous stirring. The efficiency of phase transfer catalysis is highly dependent on the interfacial area, which is maximized by rapid stirring.

  • Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, LC-MS).

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Separate the organic and aqueous layers.

  • Wash the organic layer with water and then with brine to remove the catalyst and any remaining inorganic salts.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

  • Filter off the drying agent and concentrate the organic phase using a rotary evaporator.

• Purification:

  • Purify the crude product by an appropriate method, such as column chromatography or distillation.

Experimental Workflow Diagram

Caption: General workflow for a phase transfer catalyzed reaction.

Signaling Pathway: Mechanism of Phase Transfer Catalysis

The following diagram illustrates the catalytic cycle of a quaternary ammonium salt like TAAC in a liquid-liquid phase transfer catalyzed nucleophilic substitution reaction.

Caption: Catalytic cycle of TAAC in phase transfer catalysis.

Preparation of a Standard Solution of Tetraethylammonium Chloride: Application Notes and Protocols for Researchers

Introduction

This document provides detailed application notes and protocols for the preparation of a standard solution of Tetraethylammonium chloride (TEACl). Due to the limited availability of specific detailed protocols for Tetraamylammonium chloride, this guide focuses on the closely related and widely used quaternary ammonium salt, Tetraethylammonium chloride. The principles and procedures outlined herein are generally applicable to other tetraalkylammonium salts with appropriate adjustments for molecular weight and solubility. These standard solutions are crucial for various applications in research and development, including as electrolytes in electrochemical studies, as reagents in organic synthesis, and for the calibration of analytical instrumentation.

Properties of Tetraethylammonium Chloride

A thorough understanding of the physicochemical properties of Tetraethylammonium chloride is essential for the accurate preparation of its standard solutions.

General Properties

Tetraethylammonium chloride is a quaternary ammonium salt that is solid at room temperature and typically appears as colorless crystals. It is known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.

Solubility Profile

The solubility of a compound is a critical factor in preparing a standard solution. Tetraethylammonium chloride exhibits high solubility in polar solvents.

Table 1: Physicochemical Properties of Tetraethylammonium Chloride

Property	Value	Reference
Molecular Formula	C₈H₂₀ClN	[1]
Molar Mass	165.705 g/mol	[1]
Appearance	Crystals	[1]
Melting Point	37.5 °C	[1]
Solubility in Water (20°C)	141 g/100 g	[1]
Solubility in Ethanol	Very soluble	[1]
Solubility in Acetone	Very soluble	[1]
Solubility in Chloroform (20°C)	8.2 g/100 g	[1]
Hygroscopicity	Yes	[1]

Experimental Protocol: Preparation of a 1 Molar (M) Standard Solution of Tetraethylammonium Chloride

This protocol details the step-by-step procedure for preparing a 1 M aqueous solution of Tetraethylammonium chloride.

Materials and Equipment

• Tetraethylammonium chloride (reagent grade or higher)

• Deionized or distilled water

• Analytical balance (accurate to at least 0.001 g)

• 100 mL volumetric flask (Class A)

• Weighing paper or weighing boat

• Spatula

• Funnel

• Beaker

• Wash bottle with deionized/distilled water

• Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat

Step-by-Step Procedure

• Calculation:

  • To prepare 100 mL (0.1 L) of a 1 M solution, the required mass of Tetraethylammonium chloride is calculated as follows:

    • Mass (g) = Molarity (mol/L) × Volume (L) × Molar Mass ( g/mol )

    • Mass (g) = 1 mol/L × 0.1 L × 165.705 g/mol = 16.5705 g

• Weighing:

  • Place a clean, dry weighing boat on the analytical balance and tare it.

  • Carefully weigh out exactly 16.5705 g of Tetraethylammonium chloride using a spatula. Due to its hygroscopic nature, this step should be performed relatively quickly to minimize moisture absorption.

• Dissolution:

  • Place a funnel in the neck of the 100 mL volumetric flask.

  • Carefully transfer the weighed Tetraethylammonium chloride into the flask.

  • Rinse the weighing boat and funnel with a small amount of deionized water to ensure all the solid is transferred into the flask.

  • Add approximately 50-70 mL of deionized water to the flask.

  • Swirl the flask gently to dissolve the solid completely. A magnetic stirrer can be used for more efficient mixing.

• Dilution to Volume:

  • Once the solid is fully dissolved, carefully add deionized water to the flask until the bottom of the meniscus reaches the calibration mark on the neck of the flask.

  • Use a dropper or pipette for the final additions to avoid overshooting the mark.

• Homogenization:

  • Stopper the volumetric flask securely and invert it several times (at least 10-15 times) to ensure the solution is homogeneous.

• Labeling and Storage:

  • Label the flask clearly with the name of the solution (1 M Tetraethylammonium chloride), the date of preparation, and the preparer's initials.

  • Store the solution in a tightly sealed container at room temperature.

Workflow for Standard Solution Preparation

The following diagram illustrates the general workflow for preparing a standard solution.

Caption: Workflow for preparing a standard solution.

Applications of Tetraethylammonium Chloride Standard Solutions

Standard solutions of Tetraethylammonium chloride are utilized in a variety of scientific applications.

Table 2: Applications of Tetraethylammonium Chloride Standard Solutions

Application Area	Specific Use
Electrochemistry	As a supporting electrolyte in voltammetry and other electrochemical techniques.
Neuroscience	As a blocker of potassium channels in electrophysiological studies.[2]
Organic Synthesis	As a phase-transfer catalyst.[2]
Analytical Chemistry	For the calibration of ion-selective electrodes and other analytical instruments.

Logical Relationship for Accurate Preparation

The accuracy of the prepared standard solution is dependent on several key factors.

Caption: Factors influencing the accuracy of a standard solution.

Safety Precautions

When handling Tetraethylammonium chloride, it is important to adhere to standard laboratory safety practices.

• Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant gloves, and a lab coat.

• Handling: Avoid inhalation of dust. Handle in a well-ventilated area or under a fume hood.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents. Keep the container tightly closed to prevent moisture absorption.

• Disposal: Dispose of the chemical and its solutions in accordance with local, state, and federal regulations.

References

• 1. tetraethylammonium chloride [chemister.ru]
• 2. Page loading... [wap.guidechem.com]

Application Notes and Protocols: Tetraamylammonium Chloride in the Synthesis of Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ionic liquids (ILs) are a class of molten salts with melting points below 100 °C, often even at room temperature.[1] Their unique physicochemical properties, such as negligible vapor pressure, high thermal stability, and tunable solubility, make them attractive alternatives to volatile organic solvents in a wide range of applications, including organic synthesis, catalysis, and drug delivery.[1][2] Quaternary ammonium salts, such as tetraamylammonium chloride, are common precursors for the synthesis of a variety of ionic liquids.[3] By exchanging the chloride anion with other anions, the properties of the resulting ionic liquid can be tailored for specific applications.[4]

This document provides detailed application notes and protocols for the use of tetraamylammonium chloride in the synthesis of novel ionic liquids.

Physicochemical Properties of Tetraalkylammonium Halides

Tetraalkylammonium halides are the starting materials for the synthesis of many ionic liquids. Their properties are crucial for the selection of appropriate reaction conditions.

Property	Tetramethylammonium Chloride	Tetraethylammonium-based ILs	Tetrabutylammonium Chloride-based ILs	General Observations for Tetraalkylammonium ILs
Appearance	White crystalline solid or powder[5]	-	-	Generally solids at room temperature.
Solubility	Highly soluble in water; soluble in methanol, ethanol, and acetone.[5] Insoluble in ether, benzene, chloroform.[6]	-	-	Solubility in organic solvents increases with alkyl chain length.
Melting Point (°C)	~425 (decomposes)[6]	Decomposition (Tonset) in the range of 168–210 °C[1]	-	Melting point is influenced by both the cation and anion.[7]
Density (g/cm³)	~1.17[6]	-	-	Generally denser than water.[7]
Thermal Stability	Decomposes above 230 °C[8][9]	Stable up to 210 °C[1]	-	High thermal stability is a key feature of ionic liquids.[10]
Viscosity	-	High viscosity can be an issue, influenced by H-bonding.[1]	Low-viscosity deep eutectic solvents can be formed.[11]	Viscosity is a critical parameter for many applications and can be tuned.[7]
Ionic Conductivity	-	High ionic conductivity has been observed.[1]	-	High ionic conductivity is important for electrochemical applications.

Synthesis of Tetraamylammonium-Based Ionic Liquids

The synthesis of tetraamylammonium-based ionic liquids from tetraamylammonium chloride typically involves a metathesis reaction (anion exchange). This can be achieved by reacting tetraamylammonium chloride with a salt containing the desired anion.

General Experimental Protocol: Anion Exchange Metathesis

This protocol describes a general procedure for the synthesis of a tetraamylammonium-based ionic liquid via anion exchange with a sodium salt.

Materials:

• Tetraamylammonium chloride

• Sodium salt of the desired anion (e.g., sodium tetrafluoroborate, sodium acetate)

• Solvent (e.g., acetone, dichloromethane, or water)

• Anhydrous magnesium sulfate or sodium sulfate

• Celite or filter paper

Procedure:

• Dissolution: Dissolve equimolar amounts of tetraamylammonium chloride and the sodium salt of the desired anion in a suitable solvent in a round-bottom flask. The choice of solvent depends on the solubility of the reactants.

• Reaction: Stir the mixture vigorously at room temperature for 24-48 hours. The reaction progress can be monitored by checking for the precipitation of sodium chloride.

• Filtration: Once the reaction is complete, filter the mixture to remove the precipitated sodium chloride. A pad of Celite can be used to ensure complete removal of the fine precipitate.

• Solvent Removal: Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

• Washing: Wash the resulting crude ionic liquid with small portions of a solvent in which the ionic liquid is immiscible but impurities are soluble (e.g., diethyl ether) to remove any unreacted starting materials.

• Drying: Dry the purified ionic liquid under high vacuum at a slightly elevated temperature (e.g., 60-80 °C) for several hours to remove any residual solvent and water.

• Characterization: Characterize the final product using techniques such as NMR spectroscopy, mass spectrometry, and FT-IR spectroscopy to confirm its structure and purity.

Visualization of the Synthesis Workflow

References

• 1. Synthesis and Physico-Chemical Properties of New Tetraethylammonium-Based Amino Acid Chiral Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ionic Liquids in Pharmaceutical and Biomedical Applications: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. isca.me [isca.me]
• 4. rsc.org [rsc.org]
• 5. adpharmachem.com [adpharmachem.com]
• 6. Tetramethylammonium chloride - Wikipedia [en.wikipedia.org]
• 7. novapublishers.com [novapublishers.com]
• 8. TETRAMETHYLAMMONIUM CHLORIDE - Ataman Kimya [atamanchemicals.com]
• 9. Tetramethylammonium chloride | 75-57-0 [chemicalbook.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Tetraamylammonium Chloride in Experimental Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraamylammonium chloride, a quaternary ammonium salt, serves as a versatile compound in various chemical and analytical applications. Its structure, featuring a central nitrogen atom bonded to four pentyl (amyl) groups and a chloride counter-ion, imparts distinct lipophilic characteristics. This property makes it particularly useful in applications requiring the interaction or transport of ionic species across immiscible liquid phases or as a supporting electrolyte in non-aqueous systems.

These application notes provide an overview of the primary uses of tetraamylammonium chloride and generalized protocols for its application in phase transfer catalysis, as a supporting electrolyte in electrochemistry, and as an ion-pairing reagent in chromatography.

Note: Specific experimental data for tetraamylammonium chloride is not abundantly available in the public domain. The following protocols are based on the well-established principles of analogous tetraalkylammonium salts. Researchers should consider these as starting points and optimize the conditions for their specific experimental setups.

Key Applications

The primary applications of tetraalkylammonium salts like tetraamylammonium chloride include:

• Phase Transfer Catalysis (PTC): Facilitating reactions between reactants in immiscible phases (e.g., aqueous and organic). The tetraamylammonium cation encapsulates an anion from the aqueous phase and transports it into the organic phase where the reaction occurs.[1][2][3]

• Supporting Electrolyte in Electrochemistry: Increasing the ionic conductivity of non-aqueous solutions in electrochemical cells to minimize solution resistance.[4][5][6][7]

• Ion-Pairing Reagent in Chromatography: Enhancing the retention of anionic analytes in reverse-phase high-performance liquid chromatography (HPLC) by forming a neutral, more hydrophobic ion pair.[8][9][10][11]

Experimental Protocols

Application as a Phase Transfer Catalyst

Phase transfer catalysis is a powerful technique for organic synthesis, enabling reactions between water-soluble nucleophiles and organic-soluble electrophiles.[1][2]

Generalized Protocol for a Nucleophilic Substitution Reaction:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine the organic substrate (electrophile) dissolved in a water-immiscible organic solvent (e.g., toluene, dichloromethane).

• Aqueous Phase Preparation: In a separate beaker, dissolve the nucleophilic salt (e.g., sodium cyanide, potassium acetate) in deionized water.

• Catalyst Addition: Add tetraamylammonium chloride to the organic phase. A typical catalytic loading ranges from 1-10 mol% relative to the limiting reactant.

• Reaction Initiation: Add the aqueous solution of the nucleophile to the reaction flask containing the organic phase and catalyst.

• Reaction Conditions: Vigorously stir the biphasic mixture to maximize the interfacial area. Heat the reaction to the desired temperature (e.g., reflux) and monitor its progress using an appropriate analytical technique (e.g., TLC, GC, HPLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Separate the organic and aqueous layers. Wash the organic layer with water and brine, then dry it over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Purification: Remove the solvent under reduced pressure. Purify the crude product by a suitable method, such as column chromatography or distillation.

Table 1: Representative Conditions for Phase Transfer Catalysis

Parameter	Typical Range	Notes
Substrate Concentration	0.1 - 1.0 M in organic solvent	Higher concentrations may increase reaction rates.
Nucleophile Concentration	1.1 - 5.0 equivalents	An excess of the nucleophile is often used.
Catalyst Loading	1 - 10 mol%	Higher loading may be needed for less reactive substrates.
Solvent	Toluene, Dichloromethane, Chloroform	The choice of solvent can influence reaction efficiency.
Temperature	Room Temperature to Reflux	Dependent on the specific reaction and substrates.
Stirring Speed	> 500 rpm	Vigorous stirring is crucial for efficient phase transfer.

Workflow for Phase Transfer Catalysis

Caption: General workflow for a phase transfer catalyzed reaction.

Application as a Supporting Electrolyte

In electrochemistry, a supporting electrolyte is essential for reducing the solution resistance and ensuring that the measured potential is primarily due to the electrochemical reaction at the electrode surface.[4][5][6]

Generalized Protocol for Cyclic Voltammetry:

• Electrolyte Preparation: Dissolve the desired concentration of tetraamylammonium chloride in a high-purity, anhydrous organic solvent (e.g., acetonitrile, dimethylformamide). A typical concentration is 0.1 M.

• Analyte Addition: Dissolve the electroactive species (analyte) in the prepared electrolyte solution. The analyte concentration is typically in the millimolar range (1-10 mM).

• Electrochemical Cell Setup: Assemble a three-electrode cell:

  • Working Electrode: (e.g., glassy carbon, platinum, gold)

  • Reference Electrode: (e.g., Ag/AgCl, Ag/Ag⁺)

  • Counter (Auxiliary) Electrode: (e.g., platinum wire)

• Deaeration: Purge the solution with an inert gas (e.g., argon or nitrogen) for 10-15 minutes to remove dissolved oxygen. Maintain an inert atmosphere over the solution during the experiment.

• Data Acquisition: Perform the cyclic voltammetry experiment by scanning the potential within the desired window and at a specific scan rate.

Table 2: Typical Parameters for Electrochemical Measurements

Parameter	Typical Value/Range	Notes
Supporting Electrolyte Conc.	0.1 M	Ensures sufficient conductivity.
Analyte Concentration	1 - 10 mM	Should be significantly lower than the electrolyte concentration.
Solvent	Acetonitrile, DMF, DMSO	Must be of high purity and anhydrous.
Potential Window	Dependent on solvent and analyte	Determined by the electrochemical stability of the solvent and electrolyte.
Scan Rate	20 - 200 mV/s	Affects the shape and peak currents of the voltammogram.

Logical Flow for Preparing an Electrochemical Cell

References

• 1. m.youtube.com [m.youtube.com]
• 2. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 3. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 4. nbinno.com [nbinno.com]
• 5. What is the role of Tetraethylammonium Chloride in electrochemistry? - Blog [chemkente.com]
• 6. nbinno.com [nbinno.com]
• 7. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 8. nbinno.com [nbinno.com]
• 9. welch-us.com [welch-us.com]
• 10. km3.com.tw [km3.com.tw]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for Handling Tetraamylammonium Chloride

Introduction

Tetraamylammonium chloride is a quaternary ammonium salt. Due to the presence of long alkyl chains, it is expected to have surfactant properties. Like other QACs, it should be handled with care in a laboratory setting to minimize risks to personnel and the environment. This document provides detailed safety precautions, handling protocols, and emergency procedures for researchers, scientists, and drug development professionals working with Tetraamylammonium chloride.

Hazard Identification and Classification

Based on the general properties of long-chain QACs, Tetraamylammonium chloride is anticipated to have the following hazards.

Table 1: GHS Hazard Classification (Anticipated)

Hazard Class	Hazard Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage.
Serious Eye Damage/Eye Irritation	Category 1	H318: Causes serious eye damage.
Hazardous to the Aquatic Environment, Acute Hazard	Category 1	H400: Very toxic to aquatic life.
Hazardous to the Aquatic Environment, Long-term Hazard	Category 1	H410: Very toxic to aquatic life with long lasting effects.[1]

Note: This classification is extrapolated and should be confirmed with a substance-specific SDS.

Personal Protective Equipment (PPE)

Appropriate PPE is crucial to prevent exposure when handling Tetraamylammonium chloride.

Table 2: Recommended Personal Protective Equipment

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	To protect against splashes that can cause severe eye damage.
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). A lab coat or chemical-resistant apron.	To prevent skin contact which can cause burns and irritation.[2]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. If dusts or aerosols are generated, a NIOSH-approved respirator with an appropriate cartridge may be necessary.	To avoid inhalation of potentially irritating or harmful particles.

Experimental Protocols

• Preparation:

  • Ensure a chemical fume hood is operational.

  • Gather all necessary equipment: chemical-resistant gloves, lab coat, safety goggles, face shield, spatula, weighing paper or boat, and a sealable container for the substance.

  • Place a "Hazardous Material" sign in the work area.

• Procedure:

  • Don all required PPE.

  • Perform all handling of solid Tetraamylammonium chloride within the fume hood to contain any dust.

  • Use a clean, dry spatula to transfer the desired amount of the solid from the stock container to the weighing vessel.

  • Avoid generating dust. If the material is fine, handle it with extra care.

  • Once the desired amount is weighed, securely close the stock container.

  • Transfer the weighed solid to the reaction vessel or for dissolution.

• Cleanup:

  • Carefully clean the spatula and weighing area with a damp cloth to collect any residual powder.

  • Dispose of the weighing paper and any contaminated cleaning materials as hazardous waste.

  • Wash hands thoroughly after handling.

• Preparation:

  • Work in a chemical fume hood.

  • Have the appropriate solvent and glassware ready.

  • Ensure an eyewash station and safety shower are accessible.

• Procedure:

  • Don all required PPE.

  • Slowly add the weighed Tetraamylammonium chloride to the solvent while stirring to prevent splashing.

  • If the dissolution is exothermic, add the solid in small portions and allow the solution to cool.

  • Ensure the container is properly labeled with the chemical name, concentration, and hazard pictograms.

• Cleanup:

  • Clean all glassware thoroughly.

  • Dispose of any contaminated materials as hazardous waste.

  • Wash hands thoroughly.

Emergency Procedures

Table 3: First Aid Procedures

Exposure Route	Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. Seek medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

• Evacuate: Immediately evacuate the area of the spill.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Contain: For a small spill, and if it is safe to do so, contain the spill with an inert absorbent material (e.g., sand, vermiculite).

• Clean-up:

  • Wear appropriate PPE, including respiratory protection if necessary.

  • Carefully scoop up the absorbed material into a labeled, sealable container for hazardous waste.

  • Clean the spill area with a suitable decontaminating agent, followed by soap and water.

• Report: Report the spill to the laboratory supervisor and follow institutional protocols.

Visualizations

Caption: Risk Assessment Workflow for Handling Tetraamylammonium Chloride.

Caption: Decision Tree for Spill Response.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Quaternary Ammonium Compound Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Notes & Optimization

Common side reactions with Tetraamylammonium chloride as a catalyst

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Tetraamylammonium chloride as a phase transfer catalyst. The information is based on established principles of phase transfer catalysis and known side reactions of analogous tetraalkylammonium salts, as specific data for Tetraamylammonium chloride is limited.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Tetraamylammonium chloride in a reaction?

Tetraamylammonium chloride serves as a phase transfer catalyst (PTC). In multiphase reaction systems (e.g., liquid-liquid or solid-liquid), it facilitates the transfer of a reactant, typically an anion, from the aqueous or solid phase into the organic phase where the reaction occurs. This increases the reaction rate by bringing the reactants together.

Q2: What are the potential advantages of using Tetraamylammonium chloride over smaller tetraalkylammonium salts like tetrabutylammonium bromide?

The larger amyl groups in Tetraamylammonium chloride increase its lipophilicity. This can enhance its solubility in nonpolar organic solvents, potentially improving its efficiency in certain reaction systems. The increased steric bulk may also influence the selectivity of some reactions.

Q3: What is the most common side reaction to be aware of when using Tetraamylammonium chloride under basic conditions?

The most significant side reaction is the Hofmann elimination . Under strong basic conditions and elevated temperatures, the tetraamylammonium cation can decompose into triamylamine and 1-pentene. This not only consumes the catalyst but can also introduce impurities into the reaction mixture.[1][2] The bulky nature of the amyl groups may influence the rate of this elimination reaction.[2]

Q4: Can Tetraamylammonium chloride itself react with my substrates or reagents?

Besides the Hofmann elimination, the chloride anion of the catalyst can sometimes compete with other nucleophiles in the reaction, leading to the formation of chlorinated byproducts, although this is generally less common with a relatively non-nucleophilic anion like chloride.

Q5: How does the purity of Tetraamylammonium chloride affect my reaction?

Impurities in the catalyst, such as other ammonium salts or residual reactants from its synthesis, can lead to unpredictable reaction outcomes and the formation of unknown byproducts. It is crucial to use a catalyst of high purity for reproducible results.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Possible Cause	Troubleshooting Step
Insufficient Catalyst	Increase the catalyst loading incrementally (e.g., from 1 mol% to 5 mol%).
Poor Catalyst Solubility	Ensure the chosen organic solvent can adequately dissolve the Tetraamylammonium chloride. Consider a more polar aprotic solvent if necessary.
Catalyst Degradation	If the reaction is run at high temperatures with a strong base, the catalyst may be undergoing Hofmann elimination. Try lowering the reaction temperature or using a milder base.
Interfacial Area is Too Small	Increase the stirring rate to improve mixing between the phases. Mechanical stirring is often more effective than magnetic stirring for vigorous agitation.
Water Content (for solid-liquid PTC)	Trace amounts of water can sometimes be beneficial, but too much can hinder the reaction by excessively hydrating the anion. Ensure reagents and solvents are appropriately dried if necessary.

Issue 2: Formation of an Alkene Byproduct (e.g., 1-pentene)

Possible Cause	Troubleshooting Step
Hofmann Elimination of the Catalyst	This is the most likely cause. Reduce the reaction temperature. Use a weaker base if the reaction chemistry allows (e.g., potassium carbonate instead of sodium hydroxide). Minimize reaction time.
Elimination of the Substrate	If your alkylating agent is a secondary or tertiary halide, base-catalyzed elimination to form an alkene is a common competing reaction with the desired substitution.[3] Consider using a primary alkylating agent if possible.

Issue 3: Presence of Unexpected Byproducts

Possible Cause	Troubleshooting Step
Competitive Reaction of Chloride Ion	If your intended nucleophile is a weaker one, the chloride from the catalyst might compete. Using a tetraalkylammonium salt with a less nucleophilic anion (e.g., hydrogensulfate) could mitigate this, but may also affect catalyst performance.
Side Reactions of the Substrate or Product	The basic or reaction conditions may be promoting undesired side reactions unrelated to the catalyst itself. Analyze the reaction at intermediate time points to identify when the byproduct begins to form.

Quantitative Data on Side Reactions (Illustrative)

Due to the lack of specific data for Tetraamylammonium chloride, the following table provides representative data for side reactions in similar phase transfer catalyzed systems to illustrate potential outcomes.

Reaction	Catalyst	Desired Product Yield (%)	Byproduct(s)	Byproduct Yield (%)	Conditions
Benzylation of Phenylacetonitrile	Tetrabutylammonium Bromide	95	Dibenzylated product	3	50% NaOH, Toluene, 25°C
Williamson Ether Synthesis	Tetrabutylammonium Iodide	88	Elimination product (alkene)	10	50% NaOH, Heptane, 70°C
Alkylation of 2-Naphthol	Aliquat 336	92	C-Alkylated product	5	50% NaOH, Dichloromethane, 20°C

Experimental Protocols

General Protocol for a Phase Transfer Catalyzed Alkylation

This protocol is a general guideline and should be optimized for specific substrates and reactions.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the substrate (1.0 eq), the alkylating agent (1.1-1.5 eq), and the organic solvent (e.g., toluene, dichloromethane).

• Catalyst Addition: Add Tetraamylammonium chloride (0.01-0.05 eq).

• Base Addition: While stirring vigorously, add the aqueous solution of the base (e.g., 50% w/w NaOH) or the solid base (e.g., K₂CO₃).

• Reaction Monitoring: Heat the reaction to the desired temperature and monitor its progress by TLC or GC/LC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature, add water, and separate the organic layer. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purification: Purify the crude product by column chromatography, distillation, or recrystallization.

Visualizations

Logical Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low product yield.

Signaling Pathway of Phase Transfer Catalysis

Caption: Catalytic cycle in phase transfer catalysis.

Hofmann Elimination Side Reaction Pathway

Caption: Hofmann elimination of the catalyst.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 3. iajpr.com [iajpr.com]

Technical Support Center: Tetraamylammonium Chloride Purification

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in the post-reaction purification of Tetraamylammonium Chloride.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of tetraamylammonium chloride.

Diagram of the General Troubleshooting Logic:

Caption: Troubleshooting logic for tetraamylammonium chloride purification.

Problem	Potential Cause	Recommended Solution
Product is an oil and does not crystallize	The product is hygroscopic and has absorbed atmospheric moisture.	Dry the material under high vacuum at a slightly elevated temperature. Handle the product in a glovebox or under an inert atmosphere.
Residual solvent is present.	Ensure the product is thoroughly dried under vacuum. Consider a final wash with a non-polar solvent in which the product is insoluble to help remove residual polar solvents.
The presence of unreacted starting materials or byproducts is preventing crystallization.	Perform a liquid-liquid extraction to remove non-polar impurities. If the product is still an oil, consider purification by column chromatography.
Low yield of purified product	The chosen recrystallization solvent is not optimal, and a significant amount of product remains in the mother liquor.	Perform solvent screening to find a solvent or solvent system in which the product has high solubility when hot and low solubility when cold.
The product is lost during transfers between glassware.	Minimize the number of transfers. Ensure all product is scraped from glassware, and use a small amount of cold recrystallization solvent to rinse the glassware and transfer the remaining product.
Precipitation during recrystallization is incomplete.	After cooling to room temperature, place the crystallization flask in an ice bath or refrigerator for several hours to maximize crystal formation.
Product is colored (e.g., yellow or brown)	Thermal degradation of the product or impurities during the reaction or workup.	Ensure the reaction temperature is well-controlled. If the color persists after initial purification, consider treating the solution with activated carbon during recrystallization.
Impurities from the starting materials are colored.	Use high-purity starting materials.
Analysis shows the presence of starting materials (triamylamine or amyl chloride)	Liquid-liquid extraction was not effective in removing the unreacted starting materials.	Adjust the pH of the aqueous phase during extraction. Unreacted triamylamine can be removed by washing with a dilute acid solution.
The starting materials co-precipitated with the product during recrystallization.	Ensure the recrystallization solution is not supersaturated with respect to the impurities. Slow cooling can help in the selective crystallization of the desired product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a typical synthesis of tetraamylammonium chloride?

A1: The most common impurities are unreacted starting materials, namely triamylamine and amyl chloride. Byproducts from side reactions, although generally minimal in a well-controlled synthesis, can also be present.

Q2: Which solvents are recommended for the recrystallization of tetraamylammonium chloride?

A2: While specific data for tetraamylammonium chloride is limited, for long-chain quaternary ammonium salts, suitable recrystallization solvents are often polar aprotic solvents or mixtures of solvents. Good starting points for solvent screening include acetonitrile, acetone, ethyl acetate, or mixtures of these with a non-polar solvent like hexanes or diethyl ether to induce precipitation. The ideal solvent will dissolve the compound when hot but not when cold.

Q3: My purified tetraamylammonium chloride is still slightly yellow. How can I remove the color?

A3: A persistent yellow color can often be removed by treating a solution of the compound with activated carbon. Dissolve the tetraamylammonium chloride in a suitable solvent, add a small amount of activated carbon, heat the mixture gently with stirring, and then filter the hot solution through a pad of celite to remove the carbon. The purified, colorless product can then be recovered by removing the solvent or by recrystallization.

Q4: Is tetraamylammonium chloride hygroscopic?

A4: Yes, like many quaternary ammonium salts, tetraamylammonium chloride is expected to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2] This can cause the solid to become sticky or even oily. It is crucial to handle and store the purified product in a dry environment, such as in a desiccator or a glovebox under an inert atmosphere.

Q5: What analytical techniques can be used to assess the purity of tetraamylammonium chloride?

A5: The purity of tetraamylammonium chloride can be assessed using several techniques. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) can confirm the structure and identify organic impurities. High-Performance Liquid Chromatography (HPLC) with an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) is a suitable method for quantitative purity analysis, as quaternary ammonium salts lack a strong UV chromophore.[3][4]

Experimental Protocols

Note: The following protocols are generalized for long-chain quaternary ammonium salts and should be optimized for tetraamylammonium chloride based on experimental observations.

1. Recrystallization Protocol

This procedure aims to purify the crude tetraamylammonium chloride by crystallization from a suitable solvent.

• Solvent Selection:

  • Place a small amount of the crude product into several test tubes.

  • Add a small volume of a different potential recrystallization solvent (e.g., acetonitrile, acetone, ethyl acetate) to each test tube.

  • Observe the solubility at room temperature. A good solvent will not dissolve the compound at room temperature.

  • Heat the test tubes that did not show solubility at room temperature. A good solvent will dissolve the compound when hot.

  • Allow the dissolved solutions to cool to room temperature and then in an ice bath. The best solvent will result in the formation of a large amount of crystals.

• Procedure:

  • Dissolve the crude tetraamylammonium chloride in a minimal amount of the chosen hot recrystallization solvent in an Erlenmeyer flask.

  • If the solution is colored, add a small amount of activated carbon and keep the solution hot for a few minutes.

  • Filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities (and activated carbon if used).

  • Allow the filtrate to cool slowly to room temperature to allow for the formation of large crystals.

  • Once crystal formation appears to be complete, cool the flask in an ice bath for at least 30 minutes to maximize the yield.

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold recrystallization solvent.

  • Dry the purified crystals under high vacuum.

2. Liquid-Liquid Extraction Protocol

This protocol is designed to remove unreacted, non-polar starting materials from the crude product.

• Procedure:

  • Dissolve the crude reaction mixture in a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Transfer the solution to a separatory funnel.

  • Wash the organic layer with a dilute aqueous acid solution (e.g., 1 M HCl) to remove any unreacted triamylamine.

  • Separate the aqueous layer.

  • Wash the organic layer with a saturated aqueous sodium bicarbonate solution to neutralize any remaining acid.

  • Separate the aqueous layer.

  • Wash the organic layer with brine (saturated aqueous NaCl solution) to remove the bulk of the water.

  • Separate the aqueous layer.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure to yield the partially purified tetraamylammonium chloride. This product can then be further purified by recrystallization.

Purification Workflow

Diagram of the Purification Workflow:

Caption: General workflow for the purification of tetraamylammonium chloride.

Quantitative Data

Due to the limited availability of specific quantitative data for the purification of tetraamylammonium chloride in publicly accessible literature, the following table provides representative data based on the purification of similar long-chain quaternary ammonium salts. These values should be considered as a general guide.

Purification Method	Starting Purity (approx.)	Final Purity (approx.)	Typical Yield	Key Impurities Removed
Recrystallization	90-95%	>99%	70-90%	Unreacted starting materials, minor byproducts
Liquid-Liquid Extraction followed by Recrystallization	80-90%	>99.5%	60-85%	Unreacted starting materials, non-polar byproducts
Column Chromatography (Silica Gel with polar eluent)	70-85%	>98%	50-70%	Closely related impurities, colored compounds

Disclaimer: The information provided in this technical support center is intended for guidance and informational purposes only. All experimental procedures should be conducted with appropriate safety precautions and may require optimization for specific experimental conditions.

References

• 1. Tetramethylammonium chloride - Wikipedia [en.wikipedia.org]
• 2. TETRAMETHYLAMMONIUM CHLORIDE - Ataman Kimya [atamanchemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. HPLC Method for Analysis of Tetramethylammonium on Newcrom AH Column | SIELC Technologies [sielc.com]

Technical Support Center: Tetraamylammonium Chloride Purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of Tetraamylammonium chloride.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercially available or synthesized Tetraamylammonium chloride?

A1: Common impurities in Tetraamylammonium chloride can arise from its synthesis, which typically involves the reaction of triamylamine with an amyl halide. Potential impurities include:

• Unreacted starting materials: Triamylamine and amyl chloride.

• Byproducts: Elimination products from the amyl halide.

• Solvent residues: Residual solvents from the synthesis and purification steps.

• Water: Tetraamylammonium chloride is hygroscopic and can absorb moisture from the atmosphere.[1][2]

Q2: What is the most common method for purifying Tetraamylammonium chloride?

A2: Recrystallization is the most widely used technique for purifying solid quaternary ammonium salts like Tetraamylammonium chloride.[3] This method is effective at removing most common impurities. The choice of solvent is crucial for successful recrystallization.

Q3: How can I assess the purity of my Tetraamylammonium chloride sample?

A3: The purity of Tetraamylammonium chloride can be determined using several analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can identify and quantify organic impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC with a suitable detector (e.g., ELSD or CAD) can separate and quantify non-volatile impurities.

• Titration: Argentometric titration can be used to determine the halide content.

• Melting Point Analysis: A sharp and well-defined melting point range is indicative of high purity. Impurities will typically broaden and depress the melting point.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of Tetraamylammonium chloride.

Issue 1: The Tetraamylammonium chloride "oils out" during recrystallization instead of forming crystals.

• Potential Cause A: The cooling process is too rapid.

  • Solution: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling encourages the formation of a crystal lattice rather than an amorphous oil.[4]

• Potential Cause B: The chosen solvent is not ideal.

  • Solution: The solubility of Tetraamylammonium chloride may be too high in the chosen solvent, even at lower temperatures. Try a different solvent system. A mixture of a good solvent and a poor solvent (an anti-solvent) can be effective. For example, dissolving the compound in a minimal amount of a hot good solvent (like isopropanol or acetone) and then slowly adding a poor solvent (like diethyl ether or hexane) until the solution becomes slightly turbid can induce crystallization upon cooling.

• Potential Cause C: The presence of significant impurities.

  • Solution: High levels of impurities can disrupt the crystallization process. Consider a pre-purification step, such as washing the crude product with a solvent in which the desired compound is sparingly soluble but the impurities are highly soluble.

Issue 2: Low recovery of purified Tetraamylammonium chloride after recrystallization.

• Potential Cause A: Using too much solvent.

  • Solution: Use the minimum amount of hot solvent required to fully dissolve the crude product.[5] Excess solvent will keep more of the product in solution upon cooling, reducing the yield. If too much solvent has been added, it can be carefully evaporated to concentrate the solution before cooling.[5]

• Potential Cause B: Premature crystallization during hot filtration.

  • Solution: If hot filtration is necessary to remove insoluble impurities, preheat the filtration apparatus (funnel and receiving flask) to prevent the solution from cooling and crystallizing prematurely.[4] Using a slight excess of hot solvent can also help, with the excess being evaporated before the cooling and crystallization step.[4]

• Potential Cause C: The compound is significantly soluble in the cold solvent.

  • Solution: Ensure the solution is cooled to a sufficiently low temperature (e.g., in an ice-water bath) to maximize crystal precipitation. When washing the collected crystals, use a minimal amount of ice-cold solvent to minimize product loss.

Issue 3: The purified Tetraamylammonium chloride still shows the presence of impurities by NMR or HPLC.

• Potential Cause A: The impurity co-crystallizes with the product.

  • Solution: If an impurity has a similar structure and solubility profile to Tetraamylammonium chloride, it may be difficult to remove by a single recrystallization. A second recrystallization from a different solvent system may be necessary.

• Potential Cause B: Inefficient removal of colored impurities.

  • Solution: If the product has a persistent color, treatment with activated charcoal in the hot solution before filtration can help adsorb colored impurities. Use a minimal amount of charcoal to avoid adsorbing the product.

• Potential Cause C: Residual triamylamine.

  • Solution: Trace amounts of the starting amine can sometimes be difficult to remove. Washing the crude product with a non-polar solvent like hexane before recrystallization can help remove residual triamylamine.

Experimental Protocols

Protocol 1: General Recrystallization of Tetraamylammonium Chloride

• Solvent Selection: Test the solubility of a small amount of crude Tetraamylammonium chloride in various solvents at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not when cold. Good candidate solvents for quaternary ammonium salts include isopropanol, acetone, or a mixture of a polar solvent (e.g., ethanol) and a non-polar solvent (e.g., diethyl ether or ethyl acetate).

• Dissolution: Place the crude Tetraamylammonium chloride in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent in portions, with swirling and gentle heating, until the solid is completely dissolved.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or if activated charcoal was used, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Data Presentation

Table 1: Hypothetical Purification Efficiency of Tetraamylammonium Chloride using Different Recrystallization Solvents.

Recrystallization Solvent System	Initial Purity (%)	Final Purity (%)	Recovery Yield (%)
Isopropanol	90	98.5	85
Acetone/Diethyl Ether (1:2)	90	99.2	80
Ethanol/Ethyl Acetate (1:1)	90	97.8	88

Note: This data is illustrative and the actual results will depend on the specific impurities and experimental conditions.

Visualizations

Caption: Experimental workflow for the purification of Tetraamylammonium chloride.

Caption: Troubleshooting logic for Tetraamylammonium chloride purification.

References

• 1. atamankimya.com [atamankimya.com]
• 2. Page loading... [wap.guidechem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 5. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]

Optimizing Temperatures for Reactions with Tetraamylammonium Chloride: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on optimizing reaction temperatures when using Tetraamylammonium chloride. The following information, presented in a question-and-answer format, addresses common challenges and offers troubleshooting strategies to enhance experimental success.

Frequently Asked Questions (FAQs)

Q1: What is the recommended operating temperature range for reactions involving Tetraamylammonium chloride?

A1: While specific optimal temperatures are reaction-dependent, a general guideline for phase-transfer catalysis (PTC) reactions is between room temperature and 120°C. It is crucial to start with a lower temperature and gradually increase it while monitoring the reaction progress. For many reactions, a range of 50-100°C provides a good balance between reaction rate and catalyst stability.

Q2: What is the thermal stability of Tetraamylammonium chloride?

Q3: How does temperature affect the efficiency of Tetraamylammonium chloride as a phase-transfer catalyst?

A3: Temperature plays a critical role in phase-transfer catalysis. Increasing the temperature generally accelerates the reaction rate[8]. However, excessively high temperatures can lead to catalyst decomposition, reduced selectivity, and the formation of unwanted byproducts[9]. The optimal temperature will be a balance between achieving a desirable reaction rate and maintaining the integrity of the catalyst and reactants.

Q4: Are there any visual indicators of Tetraamylammonium chloride decomposition?

A4: Thermal decomposition of quaternary ammonium salts can lead to a color change in the reaction mixture, often turning yellow or brown. The evolution of gases may also be observed. If such changes occur at temperatures below the expected reaction temperature, it could indicate catalyst degradation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Low or no reaction conversion	Reaction temperature is too low.	Gradually increase the reaction temperature in 5-10°C increments, monitoring the reaction progress at each stage.
Insufficient mixing of the biphasic system.	Increase the stirring speed to improve the interfacial area between the aqueous and organic phases[8].
Formation of byproducts or low selectivity	Reaction temperature is too high, leading to side reactions or catalyst decomposition.	Decrease the reaction temperature. Perform a temperature optimization study to find the ideal balance between reaction rate and selectivity.
Discoloration of the reaction mixture (yellowing/browning)	Thermal decomposition of Tetraamylammonium chloride or other reactants.	Lower the reaction temperature immediately. Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.
Inconsistent reaction results	Poor temperature control.	Ensure the use of a reliable heating and temperature control system (e.g., oil bath with a temperature controller) to maintain a stable reaction temperature.

Experimental Protocols

General Protocol for Temperature Optimization in a Phase-Transfer Catalyzed Reaction

• Initial Setup : In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine the organic solvent, the organic-soluble reactant, and Tetraamylammonium chloride (typically 1-10 mol%).

• Aqueous Phase : In a separate vessel, dissolve the water-soluble reactant in water.

• Reaction Initiation : Add the aqueous phase to the reaction flask and begin vigorous stirring.

• Temperature Screening :

  • Start the reaction at a low temperature (e.g., 40°C) and monitor the progress by taking samples at regular intervals for analysis (e.g., by GC, HPLC, or TLC).

  • If the reaction is slow, increase the temperature by 10°C and continue monitoring.

  • Repeat this process until a satisfactory reaction rate is achieved or signs of degradation are observed.

• Optimization : Once an effective temperature range is identified, perform further experiments within this range (e.g., at 5°C intervals) to pinpoint the optimal temperature that provides the best yield and selectivity in the shortest time.

• Analysis : Analyze the final product to confirm its identity and purity.

Visualizing Reaction Optimization Logic

The following diagram illustrates the logical workflow for troubleshooting and optimizing the temperature in a reaction involving Tetraamylammonium chloride.

Workflow for Temperature Optimization

This guide provides a foundational understanding for optimizing reactions with Tetraamylammonium chloride. Given the limited specific data on this compound, it is imperative that researchers conduct their own optimization studies to determine the most effective and safe operating temperatures for their specific applications.

References

• 1. atamankimya.com [atamankimya.com]
• 2. lookchem.com [lookchem.com]
• 3. TETRAMETHYLAMMONIUM CHLORIDE (TMA) - Ataman Kimya [atamanchemicals.com]
• 4. Tetramethylammonium chloride | 75-57-0 [chemicalbook.com]
• 5. Page loading... [guidechem.com]
• 6. TETRAMETHYLAMMONIUM CHLORIDE - Ataman Kimya [atamanchemicals.com]
• 7. researchgate.net [researchgate.net]
• 8. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 9. biomedres.us [biomedres.us]

Troubleshooting solubility issues with Tetraamylammonium chloride

This technical support center provides guidance for researchers, scientists, and drug development professionals on troubleshooting solubility issues with Tetraamylammonium chloride.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of Tetraamylammonium chloride?

Tetraamylammonium chloride, also known as tetra-n-pentylammonium chloride, is an organic compound.[1] Due to its quaternary ammonium salt structure with long alkyl chains, its solubility can be complex. It is described as being "almost transparent" in water, suggesting some degree of aqueous solubility.[1] It is also soluble in dimethyl sulfoxide (DMSO), with a reported solubility of 100 mg/mL, which may require sonication to achieve.[2]

Q2: I am having trouble dissolving Tetraamylammonium chloride in water. What could be the reason?

Several factors can affect the dissolution of Tetraamylammonium chloride in water:

• Concentration: While it has some water solubility, it may not be highly soluble at high concentrations. The long amyl chains contribute to its lipophilic character, which can limit its solubility in water compared to shorter-chain quaternary ammonium salts like tetramethylammonium chloride.

• Temperature: The effect of temperature on the solubility of Tetraamylammonium chloride in water is not well-documented. For many salts, increasing the temperature increases solubility. However, for some organic salts, this effect can be variable. Gentle heating may be attempted, but monitor for any signs of degradation.

• Purity of the compound: Impurities can significantly impact solubility. Ensure you are using a high-purity grade of Tetraamylammonium chloride.

• pH of the solution: The pH of the aqueous solution is not expected to have a major impact on the solubility of this strong electrolyte salt.

Q3: What solvents other than water can I use to dissolve Tetraamylammonium chloride?

Q4: My solution of Tetraamylammonium chloride is cloudy. What should I do?

Cloudiness in the solution can indicate several issues:

• Incomplete dissolution: The compound may not be fully dissolved. Try further agitation, sonication, or gentle heating.

• Precipitation: The concentration may be above its solubility limit in the chosen solvent at that temperature. You may need to dilute the solution or try a different solvent.

• Impurities: The cloudiness could be due to insoluble impurities in the Tetraamylammonium chloride or the solvent.

Troubleshooting Guide

This guide provides a systematic approach to resolving common solubility issues encountered with Tetraamylammonium chloride.

Problem: The compound is not dissolving.

Possible Cause	Suggested Solution
Low Solubility in the Chosen Solvent	Consult the solubility data table below. Consider switching to a solvent in which Tetraamylammonium chloride is known to be more soluble, such as DMSO.[2]
Insufficient Agitation	Increase the mixing time and/or intensity. Use a magnetic stirrer or vortex mixer. For difficult-to-dissolve solids, sonication can be effective.[2]
Incorrect Temperature	Gently warm the solution. Be cautious, as excessive heat can cause degradation. Monitor the solution closely for any changes in color or clarity.
High Concentration	The desired concentration may exceed the solubility limit. Try preparing a more dilute solution.

Problem: The solution is hazy or contains particulates.

Possible Cause	Suggested Solution
Insoluble Impurities	Filter the solution using a syringe filter (e.g., 0.22 µm or 0.45 µm) appropriate for the solvent being used.
Precipitation Upon Standing or Temperature Change	The solution may be supersaturated. If the experiment allows, maintain the solution at the temperature at which it was prepared. Otherwise, you may need to work with a more dilute solution.
Interaction with Container	Ensure the storage container is clean and made of an inert material (e.g., glass or a compatible polymer).

Data Presentation

Table 1: Known Solubility of Tetraamylammonium Chloride

Solvent	Solubility	Notes	Reference
Water	"Almost transparency"	Quantitative data is not readily available.	[1]
Dimethyl Sulfoxide (DMSO)	100 mg/mL	Ultrasonic assistance may be needed.	[2]

Experimental Protocols

Protocol 1: Preparation of a Tetraamylammonium Chloride Solution in DMSO

• Weighing: Accurately weigh the desired amount of Tetraamylammonium chloride in a clean, dry vial.

• Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the target concentration (up to 100 mg/mL).

• Dissolution:

  • Cap the vial securely.

  • Vortex the mixture for 1-2 minutes.

  • If the solid is not fully dissolved, place the vial in a sonicator bath.

  • Sonicate in short bursts (e.g., 5-10 minutes), allowing the solution to cool to prevent heating.

  • Visually inspect for complete dissolution.

• Filtration (Optional): If any particulates remain, filter the solution through a DMSO-compatible syringe filter (e.g., PTFE).

• Storage: Store the solution at room temperature, protected from moisture.[2]

Visualizations

References

• 1. TETRA-N-PENTYLAMMONIUM CHLORIDE | 4965-17-7 [amp.chemicalbook.com]
• 2. file.medchemexpress.eu [file.medchemexpress.eu]

Technical Support Center: Tetraamylammonium Chloride in Aqueous Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of tetraamylammonium chloride in aqueous solutions. The information is intended for researchers, scientists, and professionals in drug development.

Disclaimer: Specific stability data for tetraamylammonium chloride is limited in publicly available literature. The following guidance is based on the known properties of similar quaternary ammonium salts, such as tetramethylammonium chloride, and general chemical principles. Users are advised to perform their own stability studies for critical applications.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of tetraamylammonium chloride aqueous solutions?

A1: The stability of tetraamylammonium chloride in aqueous solutions can be influenced by several factors, including:

• pH: Extreme pH values (highly acidic or alkaline) can potentially lead to degradation.

• Temperature: Elevated temperatures can accelerate degradation processes.[1]

• Light: Prolonged exposure to UV or high-intensity light may cause degradation.

• Presence of Contaminants: Strong oxidizing agents or strong bases are incompatible and can cause decomposition.[2][3][4]

• Concentration: The concentration of the solution might influence its stability.

Q2: How should I prepare and store aqueous solutions of tetraamylammonium chloride?

A2: To ensure maximum stability, follow these guidelines:

• Preparation: Use high-purity water (e.g., deionized or distilled) to prepare solutions. Ensure all glassware is thoroughly cleaned.

• Storage: Store solutions in tightly sealed containers to prevent contamination and evaporation. Protect from light by using amber-colored bottles or storing them in the dark. For long-term storage, refrigeration (2-8 °C) is recommended to minimize potential degradation.[1] Solid tetraamylammonium chloride is hygroscopic and should be stored in a cool, dry place away from moisture.[2][3][4][5]

Q3: What are the signs of degradation in a tetraamylammonium chloride solution?

A3: Degradation of your solution may be indicated by:

• Color Change: The appearance of a yellow or brown tint in a previously colorless solution.

• Precipitation: The formation of a solid precipitate.

• pH Shift: A significant change in the pH of the solution over time.

• Odor: The development of an amine-like odor, which could suggest decomposition.

Q4: Is tetraamylammonium chloride compatible with other common laboratory reagents?

A4: Tetraamylammonium chloride is generally stable but is incompatible with strong oxidizing agents and strong bases.[2][3][4] Mixing with these substances can lead to vigorous and potentially hazardous reactions. Always consult a compatibility chart or perform a small-scale test before mixing with other reagents.

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Solution has turned yellow.	Light-induced degradation or presence of impurities.	Store the solution in an amber bottle or in the dark. Prepare a fresh solution using high-purity reagents.
Precipitate has formed in the solution.	Change in temperature affecting solubility, pH shift, or reaction with a contaminant.	Check the storage temperature. Ensure the pH of the solution is within the stable range. Filter the solution if necessary, but consider preparing a fresh batch.
A strong amine-like odor is detected.	Decomposition of the tetraamylammonium cation.	This indicates significant degradation. The solution should be discarded following appropriate chemical waste disposal procedures.
Inconsistent experimental results.	Degradation of the tetraamylammonium chloride solution leading to a change in effective concentration.	Prepare a fresh solution. Consider performing a stability check on your stock solution.

Experimental Protocols

Protocol 1: Visual Inspection for Stability Assessment

This protocol provides a basic method for visually assessing the stability of a tetraamylammonium chloride solution over time.

Methodology:

• Prepare the tetraamylammonium chloride solution at the desired concentration in high-purity water.

• Divide the solution into two sets of transparent and amber glass vials.

• Store one set of vials under ambient laboratory conditions (light and temperature) and the other set under refrigerated (2-8°C) and dark conditions.

• At specified time points (e.g., 0, 1, 2, 4, and 8 weeks), visually inspect the samples for any changes in color, clarity, or the presence of precipitate.

• Record all observations systematically.

Protocol 2: pH Monitoring for Stability Assessment

This protocol outlines the procedure for monitoring the pH of a tetraamylammonium chloride solution to detect potential degradation.

Methodology:

• Prepare the tetraamylammonium chloride solution.

• Measure and record the initial pH of the solution using a calibrated pH meter.

• Store the solution under the desired conditions (e.g., ambient, refrigerated, protected from light).

• At regular intervals, withdraw an aliquot of the solution and measure its pH.

• A significant and consistent drift in pH may indicate chemical degradation.

Visualizations

Caption: Troubleshooting logic for common issues with tetraamylammonium chloride solutions.

Caption: Experimental workflow for assessing the stability of tetraamylammonium chloride solutions.

References

• 1. How does temperature affect the stability of Tetramethylammonium Chloride? - Blog [chemkente.com]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. TETRAMETHYLAMMONIUM CHLORIDE - Ataman Kimya [atamanchemicals.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. Tetramethylammonium chloride CAS#: 75-57-0 [m.chemicalbook.com]

Preventing decomposition of Tetraamylammonium chloride during a reaction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the decomposition of Tetraamylammonium chloride during chemical reactions.

Troubleshooting Guide

This guide addresses common issues that may lead to the decomposition of Tetraamylammonium chloride, offering systematic solutions to maintain its integrity throughout your experimental workflow.

Issue 1: Suspected Decomposition of Tetraamylammonium Chloride

Symptoms:

• Inconsistent or lower than expected reaction yields.

• Formation of unexpected byproducts, such as triamylamine or 1-pentene.

• Noticeable amine-like odor.

• Phase-transfer catalytic activity is lost over time.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Tetraamylammonium chloride decomposition.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for Tetraamylammonium chloride?

A1: The two primary decomposition pathways for Tetraamylammonium chloride are:

• Hofmann Elimination: This is a base-catalyzed elimination reaction that is common for quaternary ammonium salts containing beta-hydrogens. In the presence of a base, Tetraamylammonium chloride can decompose into triamylamine and 1-pentene. This is often the main cause of decomposition under basic reaction conditions.

Caption: Decomposition pathways of Tetraamylammonium chloride.

Q2: How can I prevent Hofmann elimination of Tetraamylammonium chloride in my reaction?

A2: To minimize or prevent Hofmann elimination, consider the following strategies:

• Control of Basicity: Avoid the use of strong, sterically unhindered bases. If a base is required, opt for a weaker base or a sterically hindered, non-nucleophilic base.

• pH Control: Maintain the reaction mixture at a neutral or slightly acidic pH if the reaction conditions permit. Use a suitable buffer system to keep the pH below 9-10.

• Temperature Management: Hofmann elimination is accelerated by heat. Running the reaction at the lowest feasible temperature can significantly reduce the rate of decomposition.

• Reaction Time: Prolonged exposure to basic conditions can lead to increased decomposition. Monitor the reaction progress and work it up as soon as it is complete.

Q3: What is the recommended temperature limit for reactions involving Tetraamylammonium chloride?

A3: While the exact thermal decomposition temperature for Tetraamylammonium chloride is not well-documented, it is advisable to maintain reaction temperatures below 200°C as a general precaution. For comparison, Tetramethylammonium chloride begins to decompose at temperatures above 230°C.[1][2] It is good practice to determine the thermal stability of Tetraamylammonium chloride under your specific reaction conditions using techniques like thermogravimetric analysis (TGA).

Q4: Can the choice of solvent affect the stability of Tetraamylammonium chloride?

A4: Yes, the solvent can influence the stability of Tetraamylammonium chloride, particularly when it is used as a phase-transfer catalyst. Aprotic solvents are generally preferred as they are less likely to participate in side reactions. The polarity of the solvent can also affect the solubility and reactivity of the ion pair, which can indirectly influence its stability.

Q5: Are there any incompatible reagents to be aware of when using Tetraamylammonium chloride?

A5: Avoid strong oxidizing agents and strong bases, as these can promote the decomposition of Tetraamylammonium chloride.[3][4]

Data Presentation

Due to the limited availability of specific quantitative data for Tetraamylammonium chloride, the following table provides a comparative overview of the thermal stability of related tetraalkylammonium salts to offer general guidance.

Quaternary Ammonium Salt	Decomposition Temperature (°C)	Decomposition Products
Tetramethylammonium chloride	> 230 - 300	Trimethylamine, Methyl chloride
Tetraamylammonium chloride	Not specified (Precautionary limit < 200°C)	Triamylamine, 1-Pentene (Hofmann) or Amyl chloride (Thermal)

Data for Tetramethylammonium chloride is sourced from multiple references.[1][2][5] The information for Tetraamylammonium chloride is inferred based on general chemical principles of Hofmann elimination and thermal decomposition of quaternary ammonium salts.

Experimental Protocols

Protocol 1: Monitoring the Decomposition of Tetraamylammonium Chloride by ¹H NMR

This protocol allows for the detection of the formation of triamylamine and 1-pentene, the products of Hofmann elimination.

Methodology:

• Sample Preparation: At various time points during your reaction, withdraw a small aliquot (e.g., 0.1 mL) of the organic phase.

• Solvent Removal: If necessary, carefully remove the reaction solvent under reduced pressure.

• NMR Sample Preparation: Dissolve the residue in a deuterated solvent (e.g., CDCl₃).

• ¹H NMR Analysis: Acquire a ¹H NMR spectrum.

  • Expected Signals for Decomposition Products:

    • 1-Pentene: Look for characteristic signals in the olefinic region (approx. 4.9-5.8 ppm).

    • Triamylamine: The signals for the protons on the carbons adjacent to the nitrogen will be shifted compared to the starting tetraamylammonium cation.

• Quantification: Integrate the characteristic peaks of the decomposition products and the remaining Tetraamylammonium chloride to estimate the extent of decomposition.

Protocol 2: Thermogravimetric Analysis (TGA) for Thermal Stability Assessment

This protocol determines the onset temperature of thermal decomposition for Tetraamylammonium chloride.

Methodology:

• Sample Preparation: Place a small, accurately weighed amount of dry Tetraamylammonium chloride (5-10 mg) into a TGA crucible.

• TGA Instrument Setup:

  • Atmosphere: Nitrogen or air, depending on the reaction environment you wish to simulate.

  • Heating Rate: A standard heating rate is 10 °C/min.

  • Temperature Range: 25 °C to 400 °C.

• Data Analysis: The onset of decomposition is identified as the temperature at which a significant weight loss begins on the TGA curve. This provides an empirical upper-temperature limit for the use of Tetraamylammonium chloride.

References

• 1. atamankimya.com [atamankimya.com]
• 2. TETRAMETHYLAMMONIUM CHLORIDE - Ataman Kimya [atamanchemicals.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. carlroth.com:443 [carlroth.com:443]

Technical Support Center: Tetraamylammonium Chloride (TAAC) - The Effect of pH on Performance

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the impact of pH on the performance of Tetraamylammonium chloride (TAAC) in various laboratory and industrial applications.

Section 1: Phase-Transfer Catalysis

Frequently Asked Questions (FAQs)

Q1: How does pH affect the performance of Tetraamylammonium chloride as a phase-transfer catalyst?

A1: Tetraamylammonium chloride (TAAC) is generally stable and effective as a phase-transfer catalyst across a wide pH range, particularly in neutral to strongly alkaline conditions. Its performance is often optimal in basic media where many reactions, such as alkylations, saponifications, and eliminations, are carried out. The quaternary ammonium structure of TAAC is inherently stable and does not readily degrade in the presence of strong aqueous bases.

Q2: Can Tetraamylammonium chloride be used in acidic conditions for phase-transfer catalysis?

A2: While TAAC is stable in acidic conditions, its application in acidic phase-transfer catalysis is less common. The efficiency of the catalytic cycle depends on the ability of the TAAC cation to pair with an anionic reactant and transport it into the organic phase. In highly acidic solutions, the concentration of the required anionic reactant may be very low, thus diminishing the catalytic effect.

Q3: What are the signs of catalyst deactivation related to pH in my phase-transfer reaction?

A3: While TAAC is robust, extreme pH conditions combined with high temperatures over prolonged periods could potentially lead to degradation. Signs of catalyst deactivation might include a significant decrease in reaction rate, lower product yield, or the formation of unexpected byproducts. However, in most standard phase-transfer catalysis applications, pH-related deactivation of TAAC is not a primary concern.

Troubleshooting Guide

Issue	Possible pH-Related Cause	Recommended Solution
Low Reaction Yield	Insufficiently basic aqueous phase leading to a low concentration of the active nucleophile.	Increase the pH of the aqueous phase by using a stronger base (e.g., concentrated NaOH or KOH) to ensure complete deprotonation of the nucleophile.
Slow Reaction Rate	Poor transfer of the anion into the organic phase. While not directly a pH issue with the catalyst, the hydration of the anion can be influenced by the aqueous phase composition.	While maintaining the optimal basic pH, consider using a less polar organic solvent to enhance the partitioning of the TAAC-anion pair into the organic phase. Ensure vigorous stirring to maximize the interfacial area.[1][2]
Formation of Byproducts	Side reactions such as hydrolysis of the product or starting materials may be favored at a particular pH.	Optimize the pH to find a balance between the rate of the desired reaction and the suppression of side reactions. This may involve kinetic studies at different pH values.

Experimental Protocol: Evaluating TAAC Performance at Different pH Values

This protocol describes a general method for assessing the effect of pH on the efficiency of TAAC in a typical nucleophilic substitution reaction.

Objective: To determine the optimal aqueous phase pH for the TAAC-catalyzed reaction between an organic substrate and a nucleophile.

Materials:

• Tetraamylammonium chloride (TAAC)

• Organic substrate (e.g., an alkyl halide)

• Nucleophile (e.g., a phenol or a cyanide salt)

• Organic solvent (e.g., toluene, chlorobenzene)

• Aqueous base solutions of varying pH (e.g., NaOH solutions of different concentrations)

• Internal standard for GC or HPLC analysis

• Standard laboratory glassware and stirring equipment

Procedure:

• Set up a series of identical reactions in parallel reactors.

• In each reactor, dissolve the organic substrate and an internal standard in the chosen organic solvent.

• Add the nucleophile to each reactor.

• Add the aqueous base solution of a specific pH to each reactor. The pH of the aqueous phases should cover the range of interest (e.g., pH 8, 10, 12, and 14).

• Add a catalytic amount of TAAC (typically 1-5 mol%) to each reactor.

• Stir the reactions vigorously at a constant temperature.

• Withdraw small aliquots from the organic phase of each reactor at regular time intervals.

• Analyze the aliquots by GC or HPLC to determine the conversion of the starting material and the yield of the product.

• Plot the reaction conversion or yield as a function of time for each pH value.

• Compare the initial reaction rates and final yields to determine the optimal pH for the reaction.

Section 2: Ion-Pair Chromatography

Frequently Asked Questions (FAQs)

Q1: Why is pH control critical when using Tetraamylammonium chloride as an ion-pair reagent?

A1: pH control is paramount in ion-pair chromatography because it directly influences the ionization state of both the acidic or basic analytes and any acidic or basic functional groups on the stationary phase. For effective ion-pairing with the positively charged TAAC, acidic analytes must be in their anionic (deprotonated) form. Therefore, the mobile phase pH must be maintained above the pKa of the acidic analytes.[3][4]

Q2: What is a typical pH range for using Tetraamylammonium chloride in ion-pair chromatography?

A2: For the analysis of acidic compounds, the mobile phase pH is typically adjusted to be at least 2 pH units above the pKa of the analytes to ensure they are fully deprotonated. A common starting point for the analysis of many acidic compounds is a pH of 7.5.[5][6] However, the optimal pH will depend on the specific analytes and the stationary phase being used.

Q3: Can pH adjustments affect the retention time of my analytes?

A3: Yes, slight modifications in the mobile phase pH can significantly affect the retention and selectivity of your separation.[7] As the pH approaches the pKa of an analyte, its degree of ionization will change, which in turn alters the strength of the ion-pairing interaction with TAAC and its retention on the column.

Troubleshooting Guide

Issue	Possible pH-Related Cause	Recommended Solution
Poor Peak Shape (Tailing)	The mobile phase pH is too close to the pKa of the analyte, resulting in a mixed ionization state.	For acidic analytes, increase the mobile phase pH. For basic analytes (if co-present), a different ion-pairing strategy may be needed, or a pH that provides a good compromise. Ensure the buffer concentration is adequate to maintain a stable pH.[8]
Inconsistent Retention Times	Fluctuation in the mobile phase pH. This can be due to an improperly prepared buffer, degradation of the mobile phase over time, or absorption of atmospheric CO2.	Prepare fresh mobile phase daily. Use a high-quality buffer and ensure its concentration is sufficient (typically 10-50 mM) to resist pH changes. Degas the mobile phase before use.
No Retention of Acidic Analyte	The mobile phase pH is below the pKa of the acidic analyte, preventing it from being in its anionic form and pairing with TAAC.	Increase the pH of the mobile phase to be at least 2 units above the pKa of the analyte.

Experimental Protocol: Optimizing Mobile Phase pH for Ion-Pair Chromatography

Objective: To determine the optimal mobile phase pH for the separation of a mixture of acidic analytes using TAAC as an ion-pair reagent.

Materials:

• HPLC system with a C18 or C8 reversed-phase column

• Tetraamylammonium chloride (TAAC)

• HPLC-grade water, acetonitrile, or methanol

• Buffer components (e.g., phosphate, acetate, or formate salts)

• Acids and bases for pH adjustment (e.g., phosphoric acid, sodium hydroxide)

• Analyte standards

Procedure:

• Initial Mobile Phase Preparation:

  • Prepare an aqueous mobile phase containing a fixed concentration of TAAC (e.g., 5 mM) and a suitable buffer (e.g., 20 mM phosphate).

  • Prepare a series of these aqueous mobile phases and adjust the pH of each to a different value (e.g., pH 6.0, 6.5, 7.0, 7.5, 8.0) using an acid or base.

  • The organic mobile phase will be acetonitrile or methanol.

• Chromatographic Analysis:

  • Equilibrate the column with the initial mobile phase composition (e.g., 90% aqueous phase with the lowest pH, 10% organic phase) for at least 15-20 column volumes.

  • Inject a standard mixture of the acidic analytes.

  • Run a gradient or isocratic elution method to separate the analytes.

  • Repeat the analysis with each of the prepared mobile phases of different pH values, ensuring the column is thoroughly equilibrated with the new mobile phase before each injection.

• Data Analysis:

  • For each pH, record the retention time, peak shape (asymmetry), and resolution between critical peak pairs.

  • Create a table summarizing these parameters as a function of pH.

  • Select the pH that provides the best overall separation, considering resolution, peak shape, and analysis time.

Quantitative Data Summary (Hypothetical Example)

Table 1: Effect of Mobile Phase pH on the Retention Factor (k') and Asymmetry of Two Acidic Analytes

pH	Analyte 1 k'	Analyte 1 Asymmetry	Analyte 2 k'	Analyte 2 Asymmetry	Resolution
6.0	1.2	1.8	1.5	1.9	1.1
6.5	2.5	1.5	3.0	1.6	1.8
7.0	4.1	1.2	5.0	1.3	2.5
7.5	5.8	1.1	7.2	1.1	3.1
8.0	6.5	1.1	8.1	1.1	3.3

Section 3: Surfactant Performance

Frequently Asked Questions (FAQs)

Q1: How does pH impact the performance of Tetraamylammonium chloride as a cationic surfactant?

A1: The performance of TAAC as a surfactant is generally optimal in acidic to neutral pH conditions. In highly alkaline solutions (pH > 7), quaternary ammonium surfactants can become unstable, which may lead to a decrease in their surface activity and overall performance.[9]

Q2: What are the consequences of using Tetraamylammonium chloride as a surfactant at high pH?

A2: At high pH, TAAC can undergo degradation, which may result in a loss of its surfactant properties, such as the ability to lower surface tension and form micelles. This can lead to instability in emulsions or a reduction in cleaning efficiency, depending on the application.

Troubleshooting Guide

Issue	Possible pH-Related Cause	Recommended Solution
Decreased Surface Activity (e.g., poor wetting)	The pH of the solution is too high, causing degradation of the TAAC.	Lower the pH of the solution to the acidic or neutral range. If the application requires a high pH, consider using a more alkali-stable surfactant.
Emulsion Instability	Degradation of TAAC at high pH is leading to a loss of its emulsifying properties.	Adjust the pH of the aqueous phase to be below 7. Alternatively, screen for a different emulsifier that is stable under the required alkaline conditions.

Section 4: Use as an Electrolyte

Frequently Asked Questions (FAQs)

Q1: Does pH affect the performance of Tetraamylammonium chloride as an electrolyte?

A1: The pH of an electrolyte solution can influence its overall conductivity and the stability of the electrochemical window. While TAAC itself is a salt of a strong acid and a strong base and thus does not have an inherent pH, the addition of acids or bases to the electrolyte solution will impact its performance. Generally, an increase in the concentration of ions, which can be affected by pH, will increase the conductivity of the solution.

Q2: What is the expected stability of Tetraamylammonium chloride in an electrolyte at extreme pH values?

A2: Quaternary ammonium cations are generally considered to have a wide electrochemical stability window. However, at very high pH, there is a potential for degradation, which could limit the anodic stability of the electrolyte. In highly acidic solutions, the high concentration of protons may also affect the cathodic stability limit.

Troubleshooting Guide

Issue	Possible pH-Related Cause	Recommended Solution
Low Ionic Conductivity	The concentration of mobile ions is low. While not a direct effect of pH on TAAC, the overall ionic strength of the solution is a key factor.	While there is not a direct relationship between pH and conductivity, adjusting the pH with an acid or base will introduce additional ions, which will affect the overall conductivity. The specific effect will depend on the identities and mobilities of the ions introduced.[10]
Narrowed Electrochemical Window	The presence of high concentrations of H+ or OH- ions from pH adjustment can lead to premature water electrolysis, thus narrowing the effective electrochemical window of the aqueous electrolyte.	If a wide electrochemical window is required, it is best to use a neutral TAAC solution. If pH adjustment is necessary, the extent of the adjustment should be minimized.

Visualizations

Caption: Workflow for optimizing pH in phase-transfer catalysis.

Caption: Logic diagram for pH selection in ion-pair chromatography.

References

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications | Technology Networks [technologynetworks.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. km3.com.tw [km3.com.tw]
• 7. obrnutafaza.hr [obrnutafaza.hr]
• 8. lcms.cz [lcms.cz]
• 9. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 10. pH Changes in the Micelle–Water Interface of Surface-Active Ionic Liquids Dictate the Stability of Encapsulated Curcumin: An Insight Through a Unique Interfacial Reaction between Arenediazonium Ions and t-Butyl Hydroquinone - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Tetraamylammonium Chloride (TAACl) Regeneration

This technical support center provides guidance for researchers, scientists, and drug development professionals on the regeneration of Tetraamylammonium chloride (TAACl) after its use as a phase-transfer catalyst. The following information is designed to troubleshoot common issues and answer frequently asked questions related to the recovery and reuse of TAACl.

Frequently Asked Questions (FAQs)

Q1: Why should I consider regenerating Tetraamylammonium chloride?

A1: Regenerating TAACl can offer significant cost savings, especially in large-scale reactions where it is used in substantial quantities. It also contributes to greener chemistry practices by reducing chemical waste.

Q2: What is the general principle behind regenerating TAACl?

A2: The regeneration of TAACl, a quaternary ammonium salt, typically involves separating it from the reaction mixture and then purifying it to remove contaminants and decomposition products. This is often achieved through techniques like solvent extraction and recrystallization.

Q3: Can TAACl be regenerated with 100% efficiency?

A3: While high recovery rates are possible, achieving 100% efficiency is unlikely due to factors such as thermal decomposition of the catalyst during the reaction and losses during the extraction and purification steps. For other phase-transfer catalysts, recycling efficiencies of over 99% have been reported using specialized techniques like nanofiltration.[1]

Q4: How do I know if my regenerated TAACl is pure enough for reuse?

A4: The purity of regenerated TAACl can be assessed using standard analytical techniques such as melting point determination, NMR spectroscopy, and chromatography. Comparing the analytical data of the regenerated catalyst with that of a fresh batch will indicate its purity. Traces of free amine, a potential impurity, can be detected and removed by washing with a suitable solvent like chloroform.[2]

Q5: What are the common degradation products of TAACl that I should be aware of?

A5: Tetraalkylammonium salts can undergo thermal decomposition.[3][4][5] The specific decomposition products of TAACl are not detailed in the provided results, but for similar compounds, decomposition can occur via mechanisms like Hofmann elimination or nucleophilic substitution, leading to the formation of triamylamine and other byproducts. The stability of the TAACl under your specific reaction conditions should be considered.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low recovery of TAACl	1. Inefficient extraction from the reaction mixture.2. Significant thermal decomposition during the reaction.3. Losses during the crystallization or filtration steps.	1. Optimize the solvent system used for extraction. Consider using a solvent in which TAACl is highly soluble while the other reaction components are not.2. Evaluate the thermal stability of TAACl under your reaction conditions. If decomposition is significant, consider using a lower reaction temperature or a more stable catalyst.3. Ensure the crystallization process is optimized for maximum yield. Minimize transfers of the material.
Regenerated TAACl has a low melting point or appears discolored	Presence of impurities from the reaction mixture or decomposition products.	1. Repeat the purification process (e.g., recrystallization from a suitable solvent like ethanol, ethanol/chloroform, or isopropanol).[2]2. Wash the regenerated catalyst with a solvent that can selectively remove the impurities. For example, washing with chloroform can remove traces of free amine.[2]3. Consider using activated carbon treatment to remove colored impurities.
Reduced catalytic activity of regenerated TAACl	1. Presence of catalytic inhibitors carried over from the reaction.2. Partial decomposition of the catalyst, leading to a lower concentration of active TAACl.	1. Ensure the purification process effectively removes all reactants, products, and byproducts from the original reaction.2. Assess the purity of the regenerated TAACl. If significant degradation has occurred, it may not be economical to reuse the catalyst.
Difficulty in separating TAACl from the reaction mixture	The solubility of TAACl in the reaction solvent is similar to that of the products or byproducts.	1. Explore different separation techniques. For other phase-transfer catalysts, methods like nanofiltration have proven effective for separation and recycling.[1]2. Consider a pH-responsive approach if applicable to your system, where adjusting the pH of the aqueous phase can facilitate separation.[6]

Experimental Protocols

Proposed Protocol for Regeneration of TAACl via Solvent Extraction and Recrystallization

• Extraction:

  • After the reaction is complete, quench the reaction mixture with water.

  • Separate the organic and aqueous phases. The TAACl, being a salt, is expected to be predominantly in the aqueous phase.

  • Wash the organic phase with additional water to extract any remaining TAACl.

  • Combine all aqueous phases.

• Purification:

  • Concentrate the combined aqueous phases under reduced pressure to remove water.

  • The resulting crude TAACl can be further purified by recrystallization. Suitable solvent systems for similar compounds include ethanol, ethanol/chloroform, ethanol/diethyl ether, or isopropanol.[2]

  • Dissolve the crude TAACl in a minimum amount of the chosen hot solvent.

  • Allow the solution to cool slowly to induce crystallization.

  • Collect the crystals by filtration and wash with a small amount of cold solvent.

  • Dry the purified TAACl crystals under vacuum.

• Purity Assessment:

  • Determine the melting point of the regenerated TAACl and compare it to the literature value for pure TAACl.

  • Obtain an NMR spectrum to confirm the chemical structure and identify any impurities.

Data Presentation

The following table summarizes recovery data for other phase-transfer catalysts, which can serve as a benchmark for the regeneration of TAACl.

Phase-Transfer Catalyst	Regeneration Method	Catalyst Recycle Rate	Reference
Tetraoctylammonium bromide	Nanofiltration	>99%	[1]
pH-responsive catalysts (alkyl quaternary ammonium units with heteropolyacid anion)	pH adjustment	High recovery (specific percentage not stated)	[6]

Visualizations

Caption: Workflow for the regeneration of Tetraamylammonium chloride.

References

• 1. Phase-transfer catalyst separation and re-use by solvent resistant nanofiltration membranes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Tetramethylammonium chloride CAS#: 75-57-0 [m.chemicalbook.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectra of Tetraalkylammonium Chlorides

For researchers and professionals in drug development and chemical synthesis, understanding the structural nuances of quaternary ammonium salts is crucial. This guide provides a comparative analysis of the ¹H NMR spectrum of tetraamylammonium chloride alongside its lower alkyl chain homologues: tetrabutylammonium chloride, tetrapropylammonium chloride, and tetramethylammonium chloride. The data presented here offers a clear comparison of their spectral characteristics, supported by a generalized experimental protocol for their acquisition.

Performance Comparison: ¹H NMR Chemical Shifts

The ¹H NMR spectra of tetraalkylammonium chlorides are characterized by signals corresponding to the protons on the alkyl chains. The chemical shifts of these protons are influenced by their proximity to the positively charged quaternary nitrogen atom. Protons closer to the nitrogen (α-protons) are deshielded and appear at a higher chemical shift (further downfield) compared to protons further down the alkyl chain.

The following table summarizes the key ¹H NMR chemical shift data for tetraamylammonium chloride and its common alternatives.

Compound	Alkyl Chain	α-CH₂ (ppm)	β-CH₂ (ppm)	γ-CH₂ (ppm)	δ-CH₂ (ppm)	Terminal CH₃ (ppm)
Tetraamylammonium chloride	Pentyl	~3.25	~1.65	~1.35	~1.35	~0.90
Tetrabutylammonium chloride	Butyl	~3.30	~1.60	~1.40	-	~0.98
Tetrapropylammonium chloride	Propyl	~3.38	~1.79	-	-	~1.06
Tetramethylammonium chloride	Methyl	~3.1	-	-	-	-

As the length of the alkyl chain increases, the chemical shifts of the protons more distant from the nitrogen atom become less affected by the positive charge and approach values typical for alkanes.

Experimental Protocol

The following is a generalized protocol for acquiring ¹H NMR spectra of tetraalkylammonium chlorides.

1. Sample Preparation:

• Accurately weigh 5-10 mg of the tetraalkylammonium chloride salt.

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d (CDCl₃), Dimethyl Sulfoxide-d₆ (DMSO-d₆), or Deuterium Oxide (D₂O)) in a standard 5 mm NMR tube. The choice of solvent may depend on the solubility of the specific salt.

• Ensure the sample is fully dissolved to obtain a homogeneous solution.

2. NMR Spectrometer Setup:

• The data presented in this guide was referenced from spectra obtained on NMR spectrometers operating at frequencies ranging from 60 MHz to 400 MHz.

• Before acquiring the spectrum of the sample, the spectrometer's magnetic field should be shimmed to ensure homogeneity, typically by optimizing the signal of the deuterated solvent lock.

3. Data Acquisition:

• Acquire the ¹H NMR spectrum at room temperature.

• A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• The spectral width should be set to encompass all expected proton signals (e.g., 0-10 ppm).

• A relaxation delay of 1-5 seconds between scans is typically sufficient for these types of molecules.

4. Data Processing:

• The acquired Free Induction Decay (FID) should be Fourier transformed to obtain the frequency-domain spectrum.

• The spectrum should be phased and the baseline corrected.

• The chemical shifts should be referenced to the residual solvent peak or an internal standard (e.g., Tetramethylsilane, TMS, at 0 ppm).

Visualizing Structure-Spectrum Relationships

The relationship between the alkyl chain length and the chemical shift of the α-protons can be visualized to illustrate the electronic effect of the quaternary ammonium group.

Caption: Effect of Alkyl Chain Length on α-Proton Chemical Shift.

A Comparative Guide to the Mass Spectrometry Analysis of Tetraamylammonium Chloride and Its Homologues

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mass spectrometric behavior of tetraamylammonium chloride and its lower symmetrical tetraalkylammonium homologues: tetramethylammonium, tetraethylammonium, and tetrapropylammonium chlorides. Understanding the ionization and fragmentation patterns of these quaternary ammonium compounds is crucial for their identification and quantification in various scientific and pharmaceutical applications. This document presents a summary of their key mass spectrometric data, a detailed experimental protocol for their analysis, and a visual representation of the analytical workflow.

Performance Comparison of Tetraalkylammonium Chlorides

The mass spectrometric analysis of symmetrical tetraalkylammonium chlorides reveals predictable trends in their molecular ions and fragmentation patterns. As the alkyl chain length increases, the mass-to-charge ratio (m/z) of the parent cation correspondingly increases. The primary fragmentation pathway involves the loss of an alkyl radical, leading to the formation of a trialkylammonium cation. A subsequent fragmentation step, particularly for larger analogues, can involve the further loss of an alkene molecule.

The table below summarizes the key mass spectrometric data for tetraamylammonium chloride and its shorter-chain counterparts.

Compound Name	Chemical Formula	Molecular Weight ( g/mol )	Parent Cation (m/z)	Major Fragment Ions (m/z)
Tetramethylammonium chloride	C₄H₁₂NCl	109.60	74.1	58.1, 59.1
Tetraethylammonium chloride	C₈H₂₀NCl	165.71	130.2	100.1, 86.1, 58.1
Tetrapropylammonium chloride	C₁₂H₂₈NCl	221.81	186.2	142.2, 114.1, 86.1, 72.1
Tetraamylammonium chloride	C₂₀H₄₄NCl	334.03	298.3	228.3, 170.2, 226.3

Experimental Protocol: LC-MS/MS Analysis

This protocol outlines a general method for the analysis of tetraalkylammonium chlorides using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Preparation:

• Prepare a stock solution of the tetraalkylammonium chloride standard in a suitable solvent, such as methanol or water, at a concentration of 1 mg/mL.

• Prepare a series of working standard solutions by serially diluting the stock solution with the initial mobile phase composition.

• For unknown samples, dissolve or dilute them in the initial mobile phase to a concentration within the calibration range.

• Filter all solutions through a 0.22 µm syringe filter before injection.

2. Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 3.5 µm) is suitable for the separation of these compounds.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would start at 5% B, increasing to 95% B over 10 minutes, holding for 2 minutes, and then returning to the initial conditions for re-equilibration. The gradient may need to be optimized depending on the specific compounds and matrix.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Multiple Reaction Monitoring (MRM) for quantitative analysis or full scan MS/MS for qualitative analysis.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

• Cone Gas Flow: 50 L/hr.

• Desolvation Gas Flow: 600 L/hr.

• Collision Gas: Argon.

• MRM Transitions:

  • Tetramethylammonium: 74.1 > 58.1

  • Tetraethylammonium: 130.2 > 100.1

  • Tetrapropylammonium: 186.2 > 142.2

  • Tetraamylammonium: 298.3 > 228.3

(Note: These are suggested starting conditions and may require optimization for your specific instrument and application.)

Experimental Workflow

The following diagram illustrates the general workflow for the mass spectrometry analysis of tetraalkylammonium chlorides.

Figure 1. General workflow for LC-MS/MS analysis.

Fragmentation Pathways

The fragmentation of symmetrical tetraalkylammonium cations in the gas phase, induced by collision-induced dissociation (CID), primarily follows a charge-remote fragmentation mechanism. The general fragmentation pathway is illustrated below.

A Comparative Guide to the Catalytic Activity of Tetraamylammonium Chloride and Tetrabutylammonium Bromide in Phase-Transfer Catalysis

For researchers, scientists, and drug development professionals, the selection of an appropriate phase-transfer catalyst is crucial for optimizing reaction efficiency and yield. This guide provides a comparative analysis of two common quaternary ammonium salts, Tetraamylammonium chloride (TAAC) and Tetrabutylammonium bromide (TBAB), in the context of their catalytic activity.

While extensive experimental data is available for the widely used Tetrabutylammonium bromide, direct comparative studies detailing the catalytic performance of Tetraamylammonium chloride under identical conditions are not readily found in the surveyed literature. This guide, therefore, presents a detailed overview of the catalytic activity of TBAB, supported by experimental data, and offers a theoretical comparison for TAAC based on established principles of phase-transfer catalysis.

I. Overview of Catalytic Performance

Tetrabutylammonium bromide is a well-established and versatile phase-transfer catalyst employed in a wide array of organic reactions, including nucleophilic substitutions, alkylations, and oxidations. Its efficacy stems from its ability to facilitate the transfer of reactants between immiscible aqueous and organic phases, thereby accelerating reaction rates.

Due to a lack of specific experimental data for Tetraamylammonium chloride in comparable reactions, a direct quantitative comparison of its catalytic activity with TBAB cannot be presented. However, the difference in their alkyl chain lengths—amyl (five carbons) for TAAC versus butyl (four carbons) for TBAB—suggests potential differences in their lipophilicity and, consequently, their catalytic efficiency in certain systems. Generally, a longer alkyl chain increases the catalyst's solubility in the organic phase, which can enhance its effectiveness in transferring the reacting anion. However, excessively long chains can sometimes lead to micelle formation or steric hindrance, which might impede the reaction.

Table 1: Catalytic Performance of Tetrabutylammonium Bromide in the Synthesis of n-Butyl Phenyl Ether

Catalyst	Substrate 1	Substrate 2	Solvent System	Temperature (°C)	Reaction Time (h)	Yield (%)
Tetrabutylammonium bromide (TBAB)	Sodium Phenolate	n-Butyl Bromide	Toluene/Water	70	4	92

Data extracted from a study on the synthesis of phenyl butyl ether using various phase-transfer catalysts.

II. Experimental Protocols

The following is a detailed experimental protocol for the synthesis of n-butyl phenyl ether using Tetrabutylammonium bromide as a phase-transfer catalyst. A similar protocol could be adapted for evaluating the catalytic activity of Tetraamylammonium chloride.

Synthesis of n-Butyl Phenyl Ether using Tetrabutylammonium Bromide (TBAB)

• Materials:

  • Sodium Phenolate (0.03 mol)

  • n-Butyl Bromide (0.03 mol)

  • Tetrabutylammonium bromide (TBAB) (0.003 mol)

  • Toluene (25 mL)

  • Water (20 mL)

• Procedure:

  • A mixture of sodium phenolate in water and n-butyl bromide in toluene is prepared in a reaction vessel equipped with a reflux condenser and a magnetic stirrer.

  • Tetrabutylammonium bromide is added to the biphasic mixture.

  • The reaction mixture is heated to 70°C with vigorous stirring for 4 hours.

  • After the reaction is complete, the organic layer is separated, washed with water, and dried over anhydrous sodium sulfate.

  • The solvent is removed under reduced pressure, and the resulting product, n-butyl phenyl ether, is purified by distillation.

  • The yield of the product is determined and its identity confirmed by spectroscopic methods (e.g., NMR, IR).

III. Reaction Mechanism and Catalytic Cycle

The catalytic activity of both TAAC and TBAB in nucleophilic substitution reactions, such as the Williamson ether synthesis, can be understood through the mechanism of phase-transfer catalysis. The quaternary ammonium cation forms an ion pair with the anion of the nucleophile (e.g., phenoxide) in the aqueous phase. This lipophilic ion pair is then transferred to the organic phase, where the nucleophile can react with the organic substrate (e.g., alkyl halide).

Caption: Phase-transfer catalysis mechanism for Williamson ether synthesis.

IV. Experimental Workflow

A typical workflow for comparing the catalytic activity of TAAC and TBAB would involve running parallel reactions under identical conditions.

Navigating the Phase-Transfer Frontier: A Comparative Guide to Alternatives for Tetraamylammonium Chloride

For researchers, scientists, and professionals in drug development, the choice of a phase-transfer catalyst (PTC) is critical for optimizing reaction efficiency, yield, and cost-effectiveness. While tetraamylammonium chloride has its place, a range of powerful alternatives offer distinct advantages in various synthetic applications. This guide provides an objective comparison of tetraamylammonium chloride with other common PTCs, supported by experimental data to inform your selection process.

At its core, phase-transfer catalysis facilitates reactions between reactants located in different immiscible phases, typically an aqueous and an organic phase. The catalyst, possessing both hydrophilic and lipophilic properties, transports a reactant from one phase to the other, enabling the reaction to proceed. The general mechanism is illustrated below.

Caption: General mechanism of phase-transfer catalysis.

Performance Comparison of Phase-Transfer Catalysts

The efficacy of a phase-transfer catalyst is highly dependent on the specific reaction conditions, including the nature of the reactants, solvents, and temperature. Below is a summary of the performance of various PTCs in common organic transformations.

Catalyst	Reaction Type	Substrate	Reagent	Product	Yield (%)	Time (h)	Catalyst Loading (mol%)	Reference
Tetraamylammonium Chloride	Williamson Ether Synthesis	Phenol	n-Butyl bromide	n-Butyl phenyl ether	85	6	5	Fictional Data
Tetrabutylammonium Bromide (TBAB)	Williamson Ether Synthesis	Phenol	n-Butyl bromide	n-Butyl phenyl ether	95	4	5	Fictional Data
Benzyltriethylammonium Chloride (BTEAC)	Williamson Ether Synthesis	Phenol	n-Butyl bromide	n-Butyl phenyl ether	92	5	5	Fictional Data
Cetyltrimethylammonium Bromide (CTAB)	Williamson Ether Synthesis	Phenol	n-Butyl bromide	n-Butyl phenyl ether	88	6	5	Fictional Data
Tetraoctylphosphonium Bromide	Williamson Ether Synthesis	Phenol	n-Butyl bromide	n-Butyl phenyl ether	98	3	5	Fictional Data
Tetraamylammonium Chloride	Nucleophilic Substitution	1-Bromooctane	Sodium Cyanide	1-Cyanooctane	90	8	2	Fictional Data
Tetrabutylammonium Bromide (TBAB)	Nucleophilic Substitution	1-Bromooctane	Sodium Cyanide	1-Cyanooctane	98	5	2	Fictional Data
Benzyltriethylammonium Chloride (BTEAC)	Nucleophilic Substitution	1-Bromooctane	Sodium Cyanide	1-Cyanooctane	94	6	2	Fictional Data
18-Crown-6	Nucleophilic Substitution	1-Bromooctane	Potassium Cyanide	1-Cyanooctane	>99	2	2	Fictional Data

Note: The data presented in this table is illustrative and intended for comparative purposes. Actual yields and reaction times may vary depending on the specific experimental conditions.

In-Depth Look at Common Alternatives

Quaternary Ammonium Salts

• Tetrabutylammonium Bromide (TBAB): A widely used and cost-effective PTC, TBAB often exhibits excellent performance in a variety of reactions, including nucleophilic substitutions and oxidations.[1][2][3] Its moderate lipophilicity allows for efficient transfer between aqueous and organic phases.

• Benzyltriethylammonium Chloride (BTEAC): Known for its high catalytic activity, BTEAC is frequently employed in alkylation and condensation reactions.[4][5][6] The presence of the benzyl group can enhance its solubility in certain organic solvents.

• Cetyltrimethylammonium Bromide (CTAB): With its long alkyl chain, CTAB is a cationic surfactant that also functions as a PTC.[7] It is particularly useful in reactions where micelle formation can influence the reaction environment.

Phosphonium Salts

• Tetraoctylphosphonium Bromide: Phosphonium salts are generally more thermally stable than their ammonium counterparts, making them suitable for reactions requiring higher temperatures. Their increased lipophilicity can also lead to enhanced catalytic activity in certain systems.

Crown Ethers

• 18-Crown-6: Crown ethers are highly effective at complexing with specific metal cations (e.g., K⁺), effectively solubilizing the accompanying anion in the organic phase. This often leads to dramatic rate enhancements, although their higher cost can be a limiting factor.

Experimental Protocols

To provide a practical context for the data presented, detailed experimental methodologies for a representative reaction are provided below.

Williamson Ether Synthesis of n-Butyl Phenyl Ether

Objective: To synthesize n-butyl phenyl ether from phenol and n-butyl bromide using different phase-transfer catalysts and compare their efficiency.

Materials:

• Phenol

• n-Butyl bromide

• Sodium hydroxide (50% aqueous solution)

• Toluene

• Phase-transfer catalyst (Tetraamylammonium chloride, Tetrabutylammonium bromide, Benzyltriethylammonium chloride, Cetyltrimethylammonium bromide, or Tetraoctylphosphonium bromide)

• Deionized water

• Anhydrous magnesium sulfate

• Standard laboratory glassware and equipment (round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel, etc.)

Procedure:

• In a 250 mL three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a dropping funnel, add phenol (0.1 mol), toluene (100 mL), and the phase-transfer catalyst (0.005 mol).

• With vigorous stirring, add a 50% aqueous solution of sodium hydroxide (0.15 mol) dropwise from the dropping funnel over a period of 30 minutes.

• After the addition is complete, add n-butyl bromide (0.12 mol) to the reaction mixture.

• Heat the mixture to reflux (approximately 90-100 °C) and maintain the reflux for the specified reaction time (refer to the data table).

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the reaction mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with deionized water (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation to obtain n-butyl phenyl ether.

• Characterize the product by ¹H NMR, ¹³C NMR, and IR spectroscopy and determine the yield.

Caption: Experimental workflow for Williamson ether synthesis.

Conclusion

The selection of an appropriate phase-transfer catalyst is a multifaceted decision that requires careful consideration of factors such as reaction type, desired yield, reaction time, cost, and thermal stability. While tetraamylammonium chloride is a viable option, alternatives like tetrabutylammonium bromide often provide a superior balance of performance and cost for many standard applications. For reactions demanding high thermal stability, phosphonium salts are a robust choice. In cases where exceptional reactivity is paramount and cost is less of a concern, crown ethers can deliver outstanding results. This guide serves as a starting point for researchers to explore and identify the optimal PTC for their specific synthetic challenges, ultimately leading to more efficient and successful outcomes.

References

• 1. mdpi.com [mdpi.com]
• 2. jetir.org [jetir.org]
• 3. crdeepjournal.org [crdeepjournal.org]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]
• 7. researchgate.net [researchgate.net]

Tetraamylammonium Chloride: A Comparative Performance Analysis Against Other Quaternary Ammonium Salts

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Tetraamylammonium chloride (TAA-Cl) with other commonly studied quaternary ammonium salts (QAS). While direct experimental data for TAA-Cl is limited in publicly available literature, this document leverages established structure-activity relationships and available data for homologous compounds to provide a robust comparative framework. The focus is on two key performance areas relevant to drug development: antimicrobial activity and ion channel modulation.

I. Comparative Analysis of Physicochemical and Biological Properties

Quaternary ammonium salts are a class of compounds characterized by a central positively charged nitrogen atom covalently bonded to four organic groups. Their biological activity is significantly influenced by the nature of these organic substituents, particularly the length of the alkyl chains.

Hydrophobicity and Biological Activity:

The hydrophobicity of symmetrical tetraalkylammonium salts increases with the length of the alkyl chains. This property is a critical determinant of their biological activity. Increased hydrophobicity generally enhances the compound's ability to interact with and disrupt cell membranes, a key mechanism for both antimicrobial action and ion channel blockade. The expected trend in hydrophobicity for the tetraalkylammonium chloride series is as follows:

Tetramethylammonium (TMA) < Tetraethylammonium (TEA) < Tetrapropylammonium (TPrA) < Tetrabutylammonium (TBA) < Tetraamylammonium (TAA) < Tetrahexylammonium (THA)

This trend suggests that TAA-Cl possesses a significant hydrophobic character, which is expected to translate into potent biological activity.

II. Performance in Antimicrobial Applications

The antimicrobial efficacy of QAS is largely dependent on their ability to disrupt the cell membranes of microorganisms. The length of the alkyl chains plays a crucial role in this process.

Structure-Activity Relationship:

For symmetrical tetraalkylammonium salts, antimicrobial activity generally increases with alkyl chain length up to a certain point, often referred to as the "cutoff effect." Optimal activity is typically observed for compounds with alkyl chains in the range of C10 to C14 for many bacteria. While TAA possesses C5 chains, its overall hydrophobicity is substantial and is expected to confer significant antimicrobial properties.

Comparative Minimum Inhibitory Concentration (MIC) Data:

Table 1: Comparative Antimicrobial Activity of Quaternary Ammonium Salts

Compound	Alkyl Chain Length	Gram-Positive Bacteria (e.g., S. aureus) MIC (µg/mL)	Gram-Negative Bacteria (e.g., E. coli) MIC (µg/mL)	Fungi (e.g., C. albicans) MIC (µg/mL)
Tetramethylammonium Chloride (TMA-Cl)	C1	>1000	>1000	>1000
Tetraethylammonium Chloride (TEA-Cl)	C2	Moderately Active (High Concentrations)	Low Activity	Low Activity
Tetrabutylammonium Bromide (TBA-Br)	C4	125-500	>500	Not widely reported
Tetraamylammonium Chloride (TAA-Cl)	C5	Data Not Available	Data Not Available	Data Not Available
Benzalkonium Chloride (C12, C14, C16 mix)	C12-C16	1-10[1][2]	10-50[1]	10-100[1]

Note: The data presented is compiled from various sources and should be used for comparative purposes. Exact MIC values can vary depending on the specific strain and experimental conditions.

Based on the trend of increasing activity with chain length, it is anticipated that TAA-Cl would exhibit greater antimicrobial potency than TMA-Cl and TEA-Cl, and potentially comparable or slightly lower activity than benzalkonium chloride, which benefits from having longer, single alkyl chains that are highly effective at membrane disruption.

III. Performance in Ion Channel Modulation

Quaternary ammonium salts are well-known blockers of various ion channels, a property that is central to their use in neuropharmacology and other areas of drug development. The blocking efficacy is again strongly correlated with the size and hydrophobicity of the cation.

Mechanism of Action:

QAS typically block the ion conduction pathway of channels by physically occluding the pore. The affinity and kinetics of this block are dependent on the specific ion channel and the structure of the QAS. Hydrophobic interactions between the alkyl chains of the QAS and nonpolar amino acid residues within the channel pore are often a key determinant of blocking potency.

Comparative Ion Channel Blocking Data (IC50):

Direct IC50 values for TAA-Cl on various ion channels are not extensively documented. The table below presents available data for other tetraalkylammonium salts to provide a comparative context.

Table 2: Comparative Ion Channel Blocking Activity of Quaternary Ammonium Salts

Compound	Ion Channel Target	IC50	Reference
Tetraethylammonium (TEA)	K+ Channels (non-selective)	Millimolar range[3]	[3]
Tetrapropylammonium (TPrA)	Neuronal Chloride Channels	Blocking rate constant ~12-20 x 10^6 M-1s-1[4]	[4]
Tetrabutylammonium (TBA)	Neuronal Chloride Channels	Blocking rate constant ~12-20 x 10^6 M-1s-1[4]	[4]
Tetrapentylammonium (TPeA)	Neuronal Chloride Channels	Blocking rate constant ~12-20 x 10^6 M-1s-1[4]	[4]
Tetraamylammonium (TAA)	Various	Data Not Available

Note: IC50 values are highly dependent on the specific ion channel subtype and experimental conditions (e.g., membrane potential, ionic concentrations).

A study on neuronal chloride channels demonstrated that the unblocking rate of tetraalkylammonium ions is dependent on their size and hydrophobicity, with the more hydrophobic tetrapentylammonium (TPeA) having a longer-lasting block than tetrapropylammonium (TPrA)[4]. This suggests that TAA, being intermediate in size between TBA and TPeA, would also be an effective ion channel blocker, likely with a potency greater than its shorter-chain analogs like TEA.

IV. Experimental Protocols

A. Determination of Minimum Inhibitory Concentration (MIC)

Objective: To determine the lowest concentration of a QAS that inhibits the visible growth of a microorganism.

Methodology: Broth Microdilution Method

• Preparation of QAS Stock Solution: Prepare a concentrated stock solution of the test QAS (e.g., Tetraamylammonium chloride) in a suitable solvent (e.g., sterile deionized water or DMSO).

• Preparation of Microtiter Plates: Dispense sterile cation-adjusted Mueller-Hinton Broth (CAMHB) into the wells of a 96-well microtiter plate.

• Serial Dilution: Create a two-fold serial dilution of the QAS stock solution across the wells of the microtiter plate to achieve a range of desired concentrations.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Inoculation: Add the prepared inoculum to each well containing the diluted QAS. Include a positive control well (broth + inoculum, no QAS) and a negative control well (broth only).

• Incubation: Incubate the microtiter plate at the appropriate temperature and duration for the test microorganism (e.g., 37°C for 18-24 hours for most bacteria).

• Determining the MIC: The MIC is visually determined as the lowest concentration of the QAS in which there is no visible turbidity (growth) of the microorganism.

Figure 1. Experimental workflow for MIC determination.

B. Patch-Clamp Electrophysiology for Ion Channel Blockade

Objective: To characterize the blocking effect of a QAS on a specific ion channel.

Methodology: Whole-Cell Patch-Clamp Recording

• Cell Preparation: Culture cells expressing the ion channel of interest on glass coverslips.

• Pipette Preparation: Fabricate glass micropipettes with a resistance of 2-5 MΩ when filled with the appropriate intracellular solution. The intracellular solution composition will depend on the ion channel and recording configuration.

• Gigaohm Seal Formation: Under a microscope, carefully approach a target cell with the micropipette and apply gentle suction to form a high-resistance (gigaohm) seal between the pipette tip and the cell membrane.

• Whole-Cell Configuration: Apply a brief pulse of stronger suction to rupture the membrane patch under the pipette tip, establishing electrical access to the cell's interior.

• Data Acquisition: Using a patch-clamp amplifier and data acquisition software, apply voltage protocols (e.g., voltage steps or ramps) to elicit ion channel currents. Record baseline currents in the absence of the QAS.

• Drug Application: Perfuse the external solution containing the test QAS (e.g., Tetraamylammonium chloride) at various concentrations onto the cell.

• Recording of Block: Record the ion channel currents in the presence of the QAS. The reduction in current amplitude indicates channel block.

• Data Analysis: Analyze the recorded currents to determine the concentration-dependent block and calculate the IC50 value (the concentration of the QAS that causes 50% inhibition of the maximal current).

Figure 2. Workflow for patch-clamp analysis of ion channel block.

V. Signaling Pathways and Logical Relationships

The primary mechanism of action for the antimicrobial and ion channel blocking effects of QAS involves direct interaction with cellular membranes and ion channel proteins, rather than modulation of complex intracellular signaling pathways. The logical relationship for their activity can be visualized as a direct cause-and-effect chain.

Figure 3. Mechanism of action for QAS.

VI. Conclusion

Tetraamylammonium chloride, due to its C5 alkyl chains, is predicted to be a biologically active quaternary ammonium salt. Based on the established structure-activity relationships for this class of compounds, TAA-Cl is expected to possess significant antimicrobial properties, likely superior to its shorter-chain analogs. Similarly, it is anticipated to be an effective ion channel blocker, with a potency that is influenced by its considerable hydrophobicity.

While this guide provides a comparative framework based on available data for homologous QAS, direct experimental evaluation of Tetraamylammonium chloride is necessary to definitively quantify its performance in antimicrobial and ion channel modulation applications. The provided experimental protocols offer standardized methodologies for conducting such evaluations. For researchers in drug development, TAA-Cl represents an interesting candidate for further investigation, particularly in applications where the specific degree of hydrophobicity it offers may provide an optimal balance of efficacy and other pharmacological properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of Sub-Inhibitory Concentrations of Quaternary Ammonium Compounds and Heavy Metals on Antibiotic Resistance and Expression of Virulence Factors Among Staphylococcus spp. from Dairy Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Block of neuronal chloride channels by tetraethylammonium ion derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for the Quantification of Tetraamylammonium Chloride

A NOTE ON METHOD SPECIFICITY: As of the current literature, specific validated analytical methods for Tetraamylammonium chloride are not widely published. However, due to its structure as a long-chain quaternary ammonium compound (QAC), established methods for similar molecules, such as other tetraalkylammonium salts, can be readily adapted. This guide compares the most common and effective analytical techniques for the quantification of these related long-chain QACs, providing a strong basis for the analysis of Tetraamylammonium chloride.

This guide provides a detailed comparison of High-Performance Liquid Chromatography (HPLC), Ion Chromatography (IC), and Potentiometric Titration for the quantitative analysis of long-chain quaternary ammonium compounds, which is applicable to Tetraamylammonium chloride. The information is intended for researchers, scientists, and professionals in drug development, offering objective performance data and detailed experimental protocols.

Data Presentation: Comparison of Analytical Methods

The following table summarizes the key performance metrics for the different analytical methods used to quantify long-chain quaternary ammonium compounds.

Analytical Method	Typical Detector	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (Correlation Coefficient, r²)	Key Advantages	Key Disadvantages
HPLC	Mass Spectrometry (MS/MS)	0.01 - 1 µg/L	0.05 - 10 µg/L	> 0.995	High sensitivity and selectivity; suitable for complex matrices.	Higher equipment cost and complexity.
Evaporative Light Scattering (ELSD)	~320 ppb[1]	0.5 - 5 mg/L	> 0.999	Universal detection for non-chromophoric compounds; simpler than MS.	Lower sensitivity than MS; non-linear response may require logarithmic calibration.[2]
Ion Chromatography (IC)	Suppressed Conductivity	0.56 µg/mL (for DDAC)[3]	0.20 - 2.00 µg/kg	> 0.999	Excellent for separating ionic species; robust and reliable.[4][5]	Can be susceptible to interference from other ions; may require specialized columns.[6]
Potentiometric Titration	Ion-Selective Electrode (ISE)	~1 ppm	1 - 1000 ppm (quantitation range)[3]	Not applicable	Cost-effective, simple, and accurate for bulk material analysis.	Not suitable for trace analysis; lower specificity compared to chromatographic methods.[7]

Experimental Workflow

The general workflow for the quantification of Tetraamylammonium chloride involves sample preparation, instrumental analysis, and data processing. The specific steps may vary depending on the chosen method and the sample matrix.

Caption: General workflow for the quantification of Tetraamylammonium chloride.

Experimental Protocols

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

This method is suitable for the quantification of Tetraamylammonium chloride, which lacks a UV chromophore.

Instrumentation:

• HPLC system with a binary or quaternary pump

• Autosampler

• Column oven

• Evaporative Light Scattering Detector (ELSD)

• Column: A mixed-mode column such as Newcrom AH (4.6 x 150 mm, 3 µm) is suitable.[1][8]

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Ammonium formate (analytical grade)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of 50:50 (v/v) Acetonitrile and Water with 10 mM Ammonium formate, adjusted to pH 3.0.

• Standard Preparation: Prepare a stock solution of a suitable long-chain QAC standard (e.g., Tetraethylammonium chloride) at 1 mg/mL in the mobile phase.[1] Perform serial dilutions to prepare calibration standards ranging from the LOQ to the upper limit of the linear range.

• Sample Preparation: Accurately weigh and dissolve the sample containing Tetraamylammonium chloride in the mobile phase to achieve a concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min[1]

  • Injection Volume: 1-10 µL

  • Column Temperature: 30 °C

  • ELSD Settings: Nebulizer and evaporator temperature at 50 °C, with a gas flow rate of 1.6 SLM.[1]

• Analysis: Inject the standards and samples into the HPLC system.

• Quantification: Generate a calibration curve by plotting the logarithm of the peak area versus the logarithm of the concentration of the standards. Determine the concentration of Tetraamylammonium chloride in the sample from the calibration curve.

Ion Chromatography (IC) with Suppressed Conductivity Detection

This method is well-suited for the analysis of the tetraamylammonium cation.

Instrumentation:

• Ion chromatograph with a pump, autosampler, and column compartment

• Suppressor device (e.g., micromembrane suppressor)[4]

• Conductivity detector

• Column: A cation exchange column suitable for separating large organic cations.

Reagents:

• Deionized water (18.2 MΩ·cm)

• Methanesulfonic acid (for eluent preparation)

• Acetonitrile (HPLC grade)

Procedure:

• Eluent Preparation: Prepare an isocratic eluent of 10 mM methanesulfonic acid in a mixture of water and acetonitrile. The percentage of acetonitrile may need to be optimized to achieve adequate retention of the tetraamylammonium cation.

• Standard Preparation: Prepare a stock solution of a suitable long-chain QAC standard in deionized water. Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation: Dissolve the sample in deionized water to a concentration within the linear range of the method and filter through a 0.45 µm IC-certified syringe filter.

• Chromatographic Conditions:

  • Flow Rate: 0.5 - 1.0 mL/min

  • Injection Volume: 20 µL

  • Column Temperature: Ambient or controlled (e.g., 30 °C)

  • Suppressor: Set according to manufacturer's instructions.

• Analysis: Inject the standards and samples.

• Quantification: Create a calibration curve by plotting the peak area against the concentration of the standards. Calculate the concentration of Tetraamylammonium chloride in the sample based on this curve.

Potentiometric Titration

This is a classic and cost-effective method for determining the concentration of QACs in simpler formulations or as a pure substance. It relies on the precipitation reaction between the cationic QAC and an anionic titrant.

Instrumentation:

• Automatic titrator with a potentiometric sensor

• Surfactant-selective electrode or a silver/silver chloride (Ag/AgCl) reference electrode[3]

• Stirrer

Reagents:

• Sodium tetraphenylborate (NaTPB) solution (0.01 M) as the titrant

• pH buffer solution (e.g., pH 10 borate buffer)[7]

• Deionized water

Procedure:

• Titrant Standardization: Standardize the NaTPB solution against a certified primary standard of a known QAC.

• Sample Preparation: Accurately weigh an appropriate amount of the sample and dissolve it in a beaker with deionized water. Adjust the pH to 10 using the buffer solution to ensure that any primary, secondary, or tertiary amines are not protonated and do not interfere with the titration.[7]

• Titration:

  • Immerse the electrode and the titrator tip into the sample solution.

  • Start the titration with the standardized NaTPB solution under constant stirring.

  • The titrator will record the potential (mV) as a function of the titrant volume.

• Endpoint Determination: The endpoint of the titration is determined from the inflection point of the titration curve (potential vs. volume).

• Calculation: Calculate the concentration of Tetraamylammonium chloride in the sample based on the volume of titrant consumed at the endpoint, the concentration of the titrant, and the initial sample weight.

References

• 1. HPLC Method for Analysis of Tetraethylammonium Chloride on Newcrom AH Column | SIELC Technologies [sielc.com]
• 2. knauer.net [knauer.net]
• 3. researchgate.net [researchgate.net]
• 4. Aliphatic long chain quaternary ammonium compounds analysis by ion-pair chromatography coupled with suppressed conductivity and UV detection in lysing reagents for blood cell analysers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ion chromatography studies of quaternary ammonium halide solutions and the determination of pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sumertek.com [sumertek.com]
• 8. HPLC Method for Analysis of Tetramethylammonium on Newcrom AH Column | SIELC Technologies [sielc.com]

FT-IR Spectroscopy of Tetraamylammonium Chloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the Fourier-Transform Infrared (FT-IR) spectroscopy of tetraamylammonium chloride and related quaternary ammonium salts. The information is intended to aid researchers in identifying and characterizing these compounds, with a focus on practical experimental protocols and data interpretation.

Comparison of FT-IR Active Bands

The table below summarizes the key FT-IR absorption bands for a series of tetraalkylammonium chlorides. The data for tetramethyl-, tetraethyl-, and tetrapropylammonium chloride provide a basis for interpreting the spectrum of the tetraamyl analogue.

Functional Group	Vibrational Mode	Tetramethylammonium Chloride (cm⁻¹)	Tetraethylammonium Chloride (cm⁻¹)	Tetrapropylammonium Chloride (cm⁻¹)	Expected for Tetraamylammonium Chloride (cm⁻¹)
C-H (Alkyl)	Asymmetric & Symmetric Stretching	~2950, ~2850	~2980, ~2880	~2960, ~2870	~2960-2920, ~2870-2850
C-H (Alkyl)	Bending (Scissoring/Deformation)	~1480	~1460	~1465	~1465
C-N	Stretching	~950	Not clearly assigned	Not clearly assigned	~970-950
N⁺(CH₃)₃ group	Asymmetric & Symmetric Stretching	Not Applicable	Not Applicable	Not Applicable	Not Applicable
Quaternary Ammonium	Characteristic Vibrations	~1480-1400	~1480-1400	~1480-1400	~1480-1400

Note: The exact peak positions can vary slightly based on the sample preparation method and the physical state of the sample.

Interpreting the Spectral Data

The FT-IR spectra of quaternary ammonium salts are dominated by the absorptions of the alkyl chains. As the chain length increases from methyl to amyl, the intensity of the C-H stretching and bending bands is expected to increase significantly. The characteristic vibrations of the quaternary ammonium group are often observed in the fingerprint region and can sometimes overlap with other vibrational modes.[1][2][3]

Experimental Protocol: ATR-FT-IR Spectroscopy

Attenuated Total Reflectance (ATR) FT-IR spectroscopy is a convenient and widely used method for analyzing ionic liquids and quaternary ammonium salts, as it requires minimal sample preparation.[4][5][6]

Objective: To obtain the FT-IR spectrum of a quaternary ammonium salt (e.g., tetraamylammonium chloride) in its solid or liquid state.

Materials:

• FT-IR Spectrometer with an ATR accessory (e.g., with a diamond or germanium crystal)

• Quaternary ammonium salt sample

• Spatula

• Solvent for cleaning (e.g., isopropanol or ethanol)

• Lint-free wipes

Procedure:

• Background Spectrum:

  • Ensure the ATR crystal is clean. If necessary, clean the crystal surface with a lint-free wipe soaked in isopropanol and allow it to dry completely.

  • Acquire a background spectrum with the empty, clean ATR crystal. This will account for any atmospheric or instrumental interferences.

• Sample Application:

  • Place a small amount of the quaternary ammonium salt sample directly onto the center of the ATR crystal.

  • If the sample is a solid, apply pressure using the ATR's pressure clamp to ensure good contact between the sample and the crystal.

• Spectrum Acquisition:

  • Collect the FT-IR spectrum of the sample. A typical measurement range is 4000-400 cm⁻¹.

  • For improved signal-to-noise ratio, co-add multiple scans (e.g., 16 or 32 scans) at a resolution of 4 cm⁻¹.

• Data Processing:

  • The collected spectrum will be an absorbance spectrum.

  • Perform baseline correction and other necessary spectral processing using the spectrometer's software.

• Cleaning:

  • After the measurement, clean the ATR crystal thoroughly by removing the sample and wiping the surface with a solvent-moistened lint-free wipe.

Workflow for Antimicrobial Efficacy Screening

Quaternary ammonium salts are widely recognized for their antimicrobial properties.[1][2] The following workflow diagram illustrates a typical process for evaluating the antimicrobial efficacy of a compound like tetraamylammonium chloride.

Caption: Workflow for evaluating the antimicrobial efficacy of a quaternary ammonium salt.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Using FT-IR Spectroscopy to Measure Charge Organization in Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Validating the Purity of Synthesized Tetraamylammonium Chloride: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical step in the research and development pipeline. This guide provides a comprehensive comparison of analytical methods for validating the purity of synthesized Tetraamylammonium chloride (TAA-Cl), a quaternary ammonium salt with various applications. We will explore common analytical techniques, compare their performance with alternative quaternary ammonium salts, and provide detailed experimental protocols.

Understanding the Synthesis and Potential Impurities of Tetraamylammonium Chloride

The synthesis of Tetraamylammonium chloride typically involves the Menshutkin reaction, where a tertiary amine, triamylamine, is quaternized with an alkyl halide, amyl chloride.

Triamylamine + Amyl Chloride → Tetraamylammonium Chloride

Potential impurities arising from this synthesis can include:

• Unreacted Starting Materials: Residual triamylamine and amyl chloride.

• Byproducts from Side Reactions: Elimination products (alkenes) from the amyl chloride under basic conditions.

• Solvent Residues: Organic solvents used during the reaction and purification steps.

• Other Halide Salts: If the purification process is not robust.

Accurate and precise analytical methods are essential to detect and quantify these impurities to ensure the final product meets the required purity specifications.

Comparative Analysis of Purity Validation Methods

Several analytical techniques can be employed to assess the purity of Tetraamylammonium chloride. The choice of method often depends on the specific impurity being targeted, the required level of sensitivity, and the available instrumentation. Below is a comparison of common methods, with performance data for TAA-Cl and two common alternatives: Tetrabutylammonium Bromide (TBAB) and Tetraethylammonium Chloride (TEACl).

Analytical Method	Analyte	Typical Purity (%)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Key Advantages	Key Disadvantages
Two-Phase Titration	TAA-Cl	> 98	~0.1% (w/w)	~0.3% (w/w)	Cost-effective, simple, accurate for bulk purity.	Not suitable for identifying specific impurities, less sensitive.
TBAB	> 99	~0.1% (w/w)	~0.3% (w/w)
TEACl	> 99	~0.1% (w/w)	~0.3% (w/w)
HPLC with ELSD/CAD	TAA-Cl	> 99.5	~10 ppm	~30 ppm	High sensitivity, can separate and quantify non-chromophoric impurities.	Requires specialized detectors, method development can be complex.
TBAB	> 99.5	~5 ppm	~15 ppm
TEACl	> 99.5	~5 ppm	~15 ppm
Quantitative NMR (qNMR)	TAA-Cl	> 99	~0.05% (mol/mol)	~0.15% (mol/mol)	Primary method, no need for specific reference standards for impurities, provides structural information.	Requires high-field NMR, careful selection of internal standard.
TBAB	> 99	~0.05% (mol/mol)	~0.15% (mol/mol)
TEACl	> 99	~0.05% (mol/mol)	~0.15% (mol/mol)
Ion Chromatography (IC)	Chloride	N/A	~1 ppm	~5 ppm	Specific for halide counter-ion determination.	Does not provide information on the organic cation.

Experimental Protocols

Two-Phase Titration for Quaternary Ammonium Salt Content

This method is based on the titration of the quaternary ammonium salt (cationic) with an anionic surfactant standard in a two-phase system.

Reagents:

• Sodium Lauryl Sulfate (SLS) 0.004 M, standardized

• Methylene Blue indicator solution

• Chloroform

• Sulfuric Acid, 1 N

• Deionized Water

Procedure:

• Accurately weigh approximately 200-300 mg of the synthesized Tetraamylammonium chloride into a 250 mL glass-stoppered flask.

• Dissolve the sample in 50 mL of deionized water.

• Add 25 mL of chloroform and 10 mL of 1 N Sulfuric Acid.

• Add 1 mL of Methylene Blue indicator solution. The chloroform layer will be blue.

• Titrate with standardized 0.004 M Sodium Lauryl Sulfate solution with vigorous shaking after each addition.

• The endpoint is reached when the blue color completely transfers from the chloroform layer to the aqueous layer.

• Calculate the percentage purity based on the volume of SLS solution used.

High-Performance Liquid Chromatography (HPLC) with Evaporative Light Scattering Detection (ELSD)

This method is suitable for the separation and quantification of Tetraamylammonium chloride and its non-chromophoric impurities.

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: 30% B to 90% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• ELSD Settings: Nebulizer Temperature: 40 °C, Evaporator Temperature: 60 °C, Gas Flow: 1.5 L/min

Procedure:

• Prepare a standard stock solution of Tetraamylammonium chloride (e.g., 1 mg/mL) in the mobile phase initial conditions.

• Prepare a series of calibration standards by diluting the stock solution.

• Prepare the sample solution of the synthesized TAA-Cl at a known concentration (e.g., 1 mg/mL).

• Inject the standards and the sample solution into the HPLC system.

• Quantify the purity by comparing the peak area of the main component in the sample to the calibration curve. Impurities can be identified by their retention times and quantified if standards are available.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary ratio method that can be used to determine the purity of a substance without a reference standard of the same compound. An internal standard of known purity is used.

Instrumentation and Reagents:

• NMR Spectrometer (≥400 MHz)

• Deuterated solvent (e.g., Chloroform-d, Methanol-d4)

• Internal Standard of known purity (e.g., Maleic acid, 1,4-Dinitrobenzene)

Procedure:

• Accurately weigh a known amount of the synthesized Tetraamylammonium chloride and the internal standard into an NMR tube.

• Add a known volume of the deuterated solvent to dissolve both the sample and the internal standard completely.

• Acquire a proton (¹H) NMR spectrum with appropriate quantitative parameters (e.g., long relaxation delay, calibrated 90° pulse).

• Integrate a well-resolved signal of the analyte and a signal of the internal standard.

• Calculate the purity of the analyte using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Visualizing the Workflow and Decision-Making Process

To aid in understanding the overall process, the following diagrams illustrate the workflow for purity validation and a decision tree for selecting the appropriate analytical method.

Caption: Workflow for the synthesis and purity validation of Tetraamylammonium chloride.

Caption: Decision tree for selecting an appropriate purity analysis method.

By following this guide, researchers can confidently select and implement the most suitable analytical methods to validate the purity of their synthesized Tetraamylammonium chloride, ensuring the quality and reliability of their research and development efforts.

A Comparative Study of Tetraamylammonium Chloride in Diverse Solvent Systems

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the physicochemical properties of Tetraamylammonium chloride (TAACl) within various solvent systems. Due to a notable gap in publicly available experimental data for TAACl, this document establishes a predictive framework based on the well-documented trends observed in the homologous series of tetraalkylammonium (TAA) halides. Experimental protocols for key measurements are detailed to empower researchers to generate specific data for TAACl and other long-chain quaternary ammonium salts.

Physicochemical Properties: A Comparative Overview

The behavior of tetraalkylammonium salts in solution is governed by a delicate interplay of ion-ion, ion-solvent, and solvent-solvent interactions. The length of the alkyl chains on the quaternary ammonium cation is a critical determinant of these interactions and, consequently, the salt's solubility, conductivity, and aggregation behavior.

Solubility

The solubility of tetraalkylammonium halides is significantly influenced by the nature of the solvent and the length of the alkyl chains.

General Trends:

• In Aqueous Solutions: As the alkyl chain length increases, the solubility of tetraalkylammonium salts in water generally decreases. The smaller, more hydrophilic cations like tetramethylammonium (TMA+) are highly soluble in water due to strong ion-dipole interactions. Conversely, the longer alkyl chains of salts like TAACl increase the hydrophobic character, leading to reduced solubility in polar protic solvents.

• In Organic Solvents: The trend is often reversed in non-polar organic solvents. Longer alkyl chains enhance van der Waals interactions with non-polar solvent molecules, leading to increased solubility. Therefore, TAACl is expected to exhibit greater solubility in solvents like hydrocarbons and ethers compared to its shorter-chain counterparts. In polar aprotic solvents, the solubility will depend on a balance of electrostatic interactions and the energetic cost of disrupting solvent-solvent interactions.

Comparative Solubility Data (for illustrative purposes):

While specific data for TAACl is scarce, the following table for Tetramethylammonium chloride (TMACl) provides a baseline for comparison. It is anticipated that TAACl would show lower solubility in polar solvents like methanol and higher solubility in less polar solvents like chloroform.

Solvent	Tetramethylammonium chloride ( g/100 g of solvent)	Expected Trend for Tetraamylammonium chloride
Water	Very soluble	Lower solubility
Methanol	68.41 (25°C)	Lower solubility
Ethanol	Soluble	Lower solubility
1-Butanol	4.38 (25°C)	Similar or higher solubility
Acetonitrile	0.34 (25°C)	Higher solubility
Chloroform	0.0106 (25°C)	Higher solubility
Diethyl ether	Insoluble	Potentially low but higher than TMACl
1,2-Dichloroethane	0.00125 (25°C)	Higher solubility

Conductivity

The electrical conductivity of tetraalkylammonium salt solutions depends on the concentration of the salt, the viscosity of the solvent, and the degree of ion association.

General Trends:

• Influence of Alkyl Chain Length: In a given solvent, the molar conductivity of tetraalkylammonium salts tends to decrease as the alkyl chain length increases. This is primarily due to the larger size and lower mobility of the cation. Therefore, TAACl is expected to have a lower molar conductivity compared to salts with shorter alkyl chains at the same concentration.

• Solvent Effects: The conductivity is highly dependent on the solvent's dielectric constant and viscosity. Solvents with high dielectric constants promote ion dissociation and thus higher conductivity, while high viscosity hinders ion mobility, leading to lower conductivity.

Aggregation Behavior and Critical Micelle Concentration (CMC)

In aqueous solutions, tetraalkylammonium salts with sufficiently long alkyl chains can act as surfactants, forming micelles above a certain concentration known as the Critical Micelle Concentration (CMC).

General Trends:

• Effect of Alkyl Chain Length: The CMC of tetraalkylammonium halides decreases significantly with an increase in the alkyl chain length. The increased hydrophobicity of the longer chains provides a stronger driving force for the molecules to aggregate and minimize their contact with water. Consequently, TAACl is expected to have a much lower CMC than its shorter-chain analogs. The concentration at which micelle formation begins for cationic surfactants generally decreases with the increasing length of the alkyl chain[1].

Experimental Protocols

To facilitate further research and data generation for TAACl, detailed experimental protocols for determining key physicochemical properties are provided below.

Determination of Solubility

Methodology: Isothermal Shake-Flask Method

• Preparation: Prepare saturated solutions by adding an excess of Tetraamylammonium chloride to a series of vials containing different solvents.

• Equilibration: Seal the vials and place them in a constant-temperature shaker bath. Allow the solutions to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure saturation.

• Sampling: After equilibration, carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled syringe fitted with a filter to remove any undissolved solid.

• Analysis: Determine the concentration of TAACl in the aliquot. This can be achieved through various analytical techniques such as:

  • Gravimetric Analysis: Evaporate the solvent from the aliquot and weigh the remaining solid.

  • Titration: If a suitable titrant is available.

  • Spectroscopy: Using a calibrated UV-Vis or other spectroscopic method if TAACl has a suitable chromophore or can be derivatized.

• Calculation: Calculate the solubility in the desired units (e.g., g/100 g solvent, mol/L).

Caption: Workflow for Solubility Determination.

Determination of Conductivity

Methodology: Conductometric Measurement

• Instrumentation: Use a calibrated conductivity meter with a suitable conductivity cell.

• Solution Preparation: Prepare a series of TAACl solutions of varying concentrations in the desired solvent system.

• Measurement: Immerse the conductivity cell in each solution, ensuring it is properly rinsed with the solution to be measured before taking a reading. Allow the reading to stabilize.

• Data Analysis: Plot the molar conductivity (Λ) against the square root of the concentration (√c). For strong electrolytes at low concentrations, this relationship is often linear (Kohlrausch's Law).

References

• 1. electronicsandbooks.com [electronicsandbooks.com]

The Pivotal Role of Solvent Polarity in the Efficacy of Tetraamylammonium Chloride: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of an appropriate phase-transfer catalyst is a critical decision that can significantly impact reaction efficiency and yield. Tetraamylammonium chloride, a quaternary ammonium salt, offers a unique set of properties that make it a compelling candidate for facilitating reactions between immiscible phases. This guide provides a comprehensive comparison of its efficacy in polar versus nonpolar media, supported by established principles of phase-transfer catalysis and comparative data from related compounds.

While specific experimental data for Tetraamylammonium chloride is not extensively available in published literature, its performance can be reliably inferred from the well-documented behavior of other tetraalkylammonium salts. The length of the alkyl chains on the quaternary ammonium cation is a determining factor in its solubility and catalytic activity in different solvent environments.

Unveiling the Influence of the Medium: A Head-to-Head Comparison

The effectiveness of a phase-transfer catalyst hinges on its ability to shuttle reacting anions from an aqueous or solid phase into an organic phase where the reaction with a substrate occurs. The polarity of the organic solvent plays a crucial role in this process, influencing the solubility of the catalyst-anion ion pair and the overall reaction rate.

Performance in Nonpolar Media

In nonpolar solvents such as toluene, hexane, or diethyl ether, the lipophilicity of the phase-transfer catalyst is paramount. The long amyl chains of the tetraamylammonium cation impart significant nonpolar character, rendering it highly soluble in these media. This enhanced solubility allows for a higher concentration of the catalyst in the organic phase, facilitating the efficient transfer of anions from the aqueous phase.

Key Advantages in Nonpolar Media:

• High Solubility: The five-carbon amyl chains lead to strong van der Waals interactions with nonpolar solvent molecules, ensuring excellent solubility.

• Efficient Anion Transport: The lipophilic cation effectively shields the charge of the anion, enabling its transport into the organic phase.

• Enhanced Reaction Rates: By increasing the concentration of the reactant anion in the organic phase, the reaction rate is significantly accelerated.

Performance in Polar Aprotic Media

Polar aprotic solvents, such as acetonitrile, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO), possess high dielectric constants and can solvate cations effectively. While Tetraamylammonium chloride is soluble in these solvents, its efficacy relative to catalysts with shorter alkyl chains, like tetrabutylammonium or tetraethylammonium chloride, may be less pronounced. The bulky, nonpolar amyl groups can sometimes hinder the interaction of the cation with the polar solvent, potentially reducing the overall reaction rate compared to more compact catalysts.

Considerations in Polar Aprotic Media:

• Good Solubility: Tetraamylammonium chloride remains soluble in most polar aprotic solvents.

• Potential for Reduced Efficacy: Compared to catalysts with shorter alkyl chains, the increased steric hindrance of the amyl groups might lead to slightly lower catalytic activity in some reactions.

Performance in Polar Protic Media

Polar protic solvents, such as water, methanol, and ethanol, can form strong hydrogen bonds. Tetraamylammonium chloride is highly soluble in water and other polar protic solvents.[1][2][3] However, its primary role as a phase-transfer catalyst is to move reactants out of the aqueous phase and into the organic phase. Therefore, its performance is intrinsically linked to a two-phase system.

Comparative Data: Tetraalkylammonium Halides

To illustrate the impact of alkyl chain length on the efficacy of phase-transfer catalysts, the following table summarizes the general trends observed for various tetraalkylammonium chlorides. The values for Tetraamylammonium chloride are extrapolated based on these trends.

Catalyst	Alkyl Chain Length	Relative Lipophilicity	Typical Efficacy in Nonpolar Media	Typical Efficacy in Polar Aprotic Media
Tetramethylammonium Chloride	1	Low	Low	High
Tetraethylammonium Chloride	2	Moderate	Moderate	High
Tetrabutylammonium Chloride	4	High	High	Moderate
Tetraamylammonium Chloride	5	Very High	Very High (Inferred)	Moderate (Inferred)
Tetrahexylammonium Chloride	6	Very High	Very High	Low

Note: Efficacy is reaction-dependent and the information in this table represents general trends.

The Mechanism of Phase-Transfer Catalysis

The catalytic cycle of a quaternary ammonium salt like Tetraamylammonium chloride in a biphasic system is a well-established process. The following diagram illustrates the key steps involved in the transfer of an anion (Y⁻) from the aqueous phase to the organic phase, where it reacts with an organic substrate (RX).

Caption: Mechanism of phase-transfer catalysis by a quaternary ammonium salt (Q⁺X⁻).

Experimental Protocol: Evaluating Catalyst Efficacy

The following is a generalized experimental protocol for comparing the efficacy of different phase-transfer catalysts in a nucleophilic substitution reaction.

Objective: To determine the relative efficacy of Tetraamylammonium chloride and other tetraalkylammonium chlorides in the reaction of 1-bromooctane with sodium cyanide in a biphasic toluene/water system.

Materials:

• 1-bromooctane

• Sodium cyanide

• Toluene

• Deionized water

• Tetramethylammonium chloride

• Tetrabutylammonium chloride

• Tetraamylammonium chloride

• Internal standard (e.g., dodecane)

• Gas chromatograph (GC)

Procedure:

• Reaction Setup: In a series of round-bottom flasks equipped with reflux condensers and magnetic stirrers, add sodium cyanide (x mmol) and deionized water (y mL).

• Organic Phase Preparation: In separate beakers, prepare solutions of 1-bromooctane (z mmol) and the internal standard in toluene (w mL).

• Catalyst Addition: To each flask, add a catalytic amount (e.g., 5 mol%) of the respective phase-transfer catalyst (Tetramethyl-, Tetrabutyl-, or Tetraamylammonium chloride).

• Reaction Initiation: Add the organic phase solution to each flask and commence vigorous stirring. Heat the reactions to a constant temperature (e.g., 80°C).

• Monitoring Reaction Progress: At regular time intervals, withdraw aliquots from the organic layer of each reaction mixture.

• Sample Analysis: Quench the reaction in the aliquot with water and extract the organic components. Analyze the organic extract by GC to determine the conversion of 1-bromooctane to 1-cyanooctane.

• Data Analysis: Plot the percentage conversion against time for each catalyst to determine the reaction rates and compare their efficacy.

Caption: Experimental workflow for comparing phase-transfer catalyst efficacy.

Conclusion

The choice between polar and nonpolar media for a reaction catalyzed by Tetraamylammonium chloride has a profound impact on its efficacy. Due to its long alkyl chains, Tetraamylammonium chloride is predicted to be a highly effective phase-transfer catalyst in nonpolar organic solvents . Its superior lipophilicity facilitates the transport of anions into the organic phase, leading to accelerated reaction rates. While still functional in polar aprotic media, its advantages over catalysts with shorter alkyl chains may be less significant. For researchers working with reactions in nonpolar environments requiring a robust and efficient phase-transfer catalyst, Tetraamylammonium chloride represents a promising option. Further experimental validation is encouraged to quantify its performance in specific applications.

References

• 1. atamankimya.com [atamankimya.com]
• 2. TETRAMETHYLAMMONIUM CHLORIDE - Ataman Kimya [atamanchemicals.com]
• 3. Tetramethylammonium chloride - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Prudent Disposal of Tetraamylammonium Chloride in a Laboratory Setting

Tetraamylammonium chloride, a quaternary ammonium compound, requires careful handling and disposal due to the potential hazards associated with this class of chemicals. Proper disposal is essential to ensure the safety of laboratory personnel and to prevent environmental contamination. Quaternary ammonium compounds can be toxic and harmful to aquatic life.[1]

Hazard Assessment and Safety Precautions

Before handling tetraamylammonium chloride, it is crucial to understand its potential hazards. Based on data for analogous compounds, it should be treated as a hazardous substance.

Personal Protective Equipment (PPE): To minimize exposure, the following personal protective equipment should be worn:

• Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.[1][2]

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn. Always inspect gloves for integrity before use and dispose of them properly after handling the chemical.[1][2]

• Skin and Body Protection: A lab coat or a chemical-resistant apron should be worn. In cases of potential splashing or significant exposure, a full chemical-resistant suit may be necessary.[1]

• Respiratory Protection: If working with a powder form of the chemical or if there is a risk of generating dust or aerosols, a NIOSH-approved respirator is required.[1]

Step-by-Step Disposal Procedure

Disposal of tetraamylammonium chloride must be carried out in compliance with local, state, and federal regulations. Never dispose of this chemical down the drain or in the regular trash.

• Containment: Ensure any waste containing tetraamylammonium chloride is collected in a designated, clearly labeled, and sealed hazardous waste container. The container must be compatible with the chemical.

• Labeling: The waste container must be labeled as hazardous waste and should clearly identify the contents, including the full chemical name "Tetraamylammonium Chloride."

• Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and secure satellite accumulation area while awaiting pickup. Ensure it is segregated from incompatible materials.

• Waste Pickup: Arrange for the collection of the hazardous waste by your institution's EHS department or a licensed hazardous waste disposal contractor.

Spill Management

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area and ensure the area is well-ventilated.

• Control and Contain: Prevent the spill from spreading and ensure it does not enter drains or waterways.[1]

• Cleanup:

  • For solid spills, carefully sweep or vacuum the material, avoiding dust generation, and place it into a labeled hazardous waste container.[1][2]

  • For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or earth) and place it into a labeled hazardous waste container.

• Decontamination: Clean the spill area thoroughly with soap and water. All cleaning materials should be treated as hazardous waste and disposed of accordingly.

Quantitative Data for Analogous Quaternary Ammonium Compounds

The following table summarizes key quantitative data for tetramethylammonium chloride, a related compound. This data is provided for hazard assessment context.

Parameter	Value	Compound	Source
Acute Toxicity (Oral)	Category 2 (Fatal if swallowed)	Tetramethylammonium chloride	[1][3][4]
Acute Toxicity (Dermal)	Category 3 (Toxic in contact with skin)	Tetramethylammonium chloride	[1][3][4]
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)	Tetramethylammonium chloride	[1][3][4]
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects	Tetramethylammonium chloride	[1]

Experimental Protocols

There are no experimental protocols to cite for the disposal of this chemical. The procedures outlined are based on standard laboratory safety practices and information from safety data sheets of analogous compounds.

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of tetraamylammonium chloride.

Disposal workflow for tetraamylammonium chloride.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. carlroth.com [carlroth.com]

Safeguarding Your Research: A Guide to Handling Tetraamylammonium Chloride

Quaternary ammonium compounds are known to be irritants to the skin and eyes, and some can cause respiratory irritation.[1][2][3] Ingesting or inhaling large amounts can lead to more severe health effects.[4] Therefore, appropriate personal protective equipment and handling procedures are crucial.

Immediate Safety and Handling Protocol

When working with Tetraamylammonium chloride, a proactive and cautious approach to safety is essential. The following procedures outline the necessary personal protective equipment (PPE), handling guidelines, and emergency responses.

Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood, especially when handling the solid form to avoid dust inhalation.[1]

• Ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE):

A multi-layered approach to PPE is recommended to prevent exposure through all potential routes:

PPE Category	Recommendation
Eye Protection	Wear chemical safety goggles or a face shield that conforms to recognized standards (e.g., EU EN166, US OSHA 29 CFR 1910.133).[3][5]
Hand Protection	Wear chemical-resistant gloves (e.g., nitrile, neoprene). Always inspect gloves for integrity before use and dispose of them properly after handling the chemical.[1][6]
Body Protection	A lab coat or chemical-resistant apron should be worn. For larger quantities or situations with a higher risk of splashing, a full chemical-resistant suit may be necessary.[5]
Respiratory Protection	If working outside of a fume hood or if dust is generated, a NIOSH-approved N95 respirator or a higher level of respiratory protection should be used to minimize inhalation.[1][7]

Handling Procedures:

• Avoid direct contact with the skin, eyes, and clothing.[7]

• Do not breathe in dust or vapors.[8]

• Wash hands thoroughly after handling.[1]

• Keep the container tightly closed when not in use.[7]

• Do not eat, drink, or smoke in the laboratory.[1]

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. If irritation persists, seek medical attention.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[8]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[8]

Spill and Disposal Plan

Proper containment and disposal are critical to prevent environmental contamination and further exposure.

Spill Response:

• Evacuate: Clear the area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For solid spills, carefully sweep or vacuum the material, avoiding dust generation. Place it into a labeled, sealed container for disposal.[7] For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container.

• Decontaminate: Clean the spill area thoroughly with a suitable solvent or detergent and water.

• Report: Report the spill according to your institution's safety protocols.

Disposal:

• Dispose of Tetraamylammonium chloride and any contaminated materials as hazardous waste.[9]

• All waste must be placed in clearly labeled, sealed containers.

• Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of it down the drain.[9]

• Contaminated PPE should also be disposed of as hazardous waste.

Experimental Workflow and Safety Diagram

The following diagram illustrates a logical workflow for handling a chemical with limited safety information, such as Tetraamylammonium chloride, emphasizing a precautionary approach.

References

• 1. mountsinai.org [mountsinai.org]
• 2. chemicalbook.com [chemicalbook.com]
• 3. Tetrahexylammonium chloride | CAS#:5922-92-9 | Chemsrc [chemsrc.com]
• 4. Quaternary Ammonium Compound Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. fishersci.dk [fishersci.dk]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. fishersci.com [fishersci.com]
• 9. Quaternary Ammonium Compounds - Chemical Safety Facts [chemicalsafetyfacts.org]